Eicosyltriethylammonium bromide

• CAS: 75222-49-0

Core Science & Biosynthesis

Eicosyltriethylammonium bromide chemical properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound (QAC), represents a molecule of significant interest within the realms of organic synthesis, material science, and potentially, drug development. Its amphipathic nature, characterized by a long C20 alkyl (eicosyl) chain and a charged triethylammonium (B8662869) headgroup, imparts surfactant properties that are foundational to its utility. This technical guide provides a comprehensive overview of the known chemical properties of eicosyltriethylammonium bromide, alongside inferred characteristics based on structurally related long-chain QACs. This document details plausible experimental protocols for its synthesis and analysis, and explores its potential biological activities and applications, drawing parallels with well-studied analogues.

Chemical and Physical Properties

Quantitative experimental data for eicosyltriethylammonium bromide is not extensively available in public literature, likely due to its specialized nature. The following table summarizes its known and estimated properties.

Property	Value	Source/Notes
Molecular Formula	C₂₆H₅₆BrN	[1][2]
Molecular Weight	462.63 g/mol	[1][2]
CAS Number	75222-49-0	[1][2]
Appearance	Likely a white to off-white solid	Inferred from similar long-chain QACs
Melting Point	Not available
Boiling Point	Not available
Solubility	Likely soluble in alcohols and other organic solvents; sparingly soluble in water.	Inferred from surfactant properties.
Synonyms	N,N,N-Triethyl-1-eicosanaminium bromide	[3]

Synthesis and Characterization

While specific literature detailing the synthesis of eicosyltriethylammonium bromide is scarce, a standard quaternization reaction (Menschutkin reaction) is the most probable synthetic route.

Experimental Protocol: Synthesis of Eicosyltriethylammonium Bromide

Objective: To synthesize Eicosyltriethylammonium Bromide from 1-bromoeicosane (B1265406) and triethylamine (B128534).

Materials:

• 1-Bromoeicosane (C₂₀H₄₁Br)

• Triethylamine (N(C₂H₅)₃)

• Ethanol (or another suitable polar aprotic solvent like acetonitrile)

• Diethyl ether (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-bromoeicosane in a minimal amount of absolute ethanol.

• Add a stoichiometric excess (e.g., 1.2 to 1.5 equivalents) of triethylamine to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product, a solid or viscous oil, is then triturated with diethyl ether to precipitate the quaternary ammonium salt and remove unreacted starting materials.

• Filter the solid product and wash with several portions of cold diethyl ether.

• Dry the purified eicosyltriethylammonium bromide under vacuum to yield the final product.

Diagram of Synthetic Workflow:

A generalized workflow for the synthesis of Eicosyltriethylammonium Bromide.

Analytical Characterization

Specific spectral data for eicosyltriethylammonium bromide is not publicly available. However, the expected spectral characteristics can be inferred from the analysis of similar long-chain quaternary ammonium compounds.

2.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the eicosyl chain (a large multiplet for the -(CH₂)₁₈- groups, and triplets for the terminal CH₃ and the CH₂ group adjacent to the nitrogen). The triethylammonium group would exhibit a quartet for the N-CH₂ protons and a triplet for the terminal CH₃ protons of the ethyl groups.

• ¹³C NMR: The carbon NMR spectrum would show a series of peaks corresponding to the different carbon environments in the eicosyl and triethyl groups. The carbons closer to the positively charged nitrogen atom would be deshielded and appear at a higher chemical shift.

2.2.2. Mass Spectrometry (MS)

Mass spectrometry would confirm the molecular weight of the cation (C₂₆H₅₆N⁺). The spectrum would show a prominent peak at m/z corresponding to the molecular ion of the cation (462.63 - 79.90 = 382.73). Fragmentation patterns would likely involve the loss of ethyl and longer alkyl chains.

Potential Biological Activity and Applications

While direct studies on eicosyltriethylammonium bromide are limited, the biological activities of other long-chain QACs, such as cetyltrimethylammonium bromide (CTAB), provide insights into its potential applications.[4][5]

Antimicrobial Activity

Long-chain QACs are well-known for their broad-spectrum antimicrobial properties against bacteria, fungi, and viruses.[4][6] The positively charged headgroup interacts with the negatively charged components of microbial cell membranes, leading to membrane disruption and cell death. The long hydrophobic tail facilitates the insertion into the lipid bilayer. It is highly probable that eicosyltriethylammonium bromide would exhibit similar antimicrobial activity.

Diagram of Proposed Antimicrobial Mechanism:

Proposed mechanism of antimicrobial action for a cationic surfactant.

Cytotoxicity and Potential as an Anticancer Agent

Studies on related QACs have demonstrated significant cytotoxicity against various cancer cell lines.[7][8] The mechanism often involves the disruption of mitochondrial membrane potential, leading to apoptosis.[8] Given its structural similarity to other cytotoxic QACs, eicosyltriethylammonium bromide could be investigated for its potential as an anticancer agent. However, this cytotoxicity also implies potential toxicity to healthy cells, a critical consideration in drug development.

Applications in Drug Delivery

The surfactant properties of long-chain QACs make them suitable for use in drug delivery systems, such as nanoemulsions and liposomes, to enhance the solubility and bioavailability of poorly water-soluble drugs. They can also be used to functionalize nanoparticles for targeted drug delivery.

Safety and Toxicology

Conclusion

Eicosyltriethylammonium bromide is a long-chain quaternary ammonium compound with significant potential as a surfactant and antimicrobial agent. While specific experimental data for this compound is limited, its properties and biological activities can be reasonably inferred from the extensive research on related QACs. Further investigation is warranted to fully characterize this molecule and explore its potential applications in drug development and other scientific fields. The experimental protocols and conceptual frameworks provided in this guide offer a starting point for researchers interested in pursuing studies on this and similar long-chain quaternary ammonium salts.

References

• 1. scbt.com [scbt.com]
• 2. calpaclab.com [calpaclab.com]
• 3. EICOSYLTRIETHYLAMMONIUM BROMIDE CAS#: 75222-49-0 [m.chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. Antimicrobial cationic surfactant, cetyltrimethylammonium bromide, induces superoxide stress in Escherichia coli cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]
• 7. Antiproliferative and antibacterial potential of tetrahexylammonium bromide-based ionic liquids - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Potential use of cetrimonium bromide as an apoptosis-promoting anticancer agent for head and neck cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Synthesis and Characterization of Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization of eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound with a long alkyl chain. This document details a feasible synthetic protocol based on established chemical principles and outlines the expected analytical data for thorough characterization of the molecule. The information presented herein is intended to support researchers and professionals in the fields of organic synthesis, materials science, and drug development.

Synthesis of Eicosyltriethylammonium Bromide

The synthesis of eicosyltriethylammonium bromide is typically achieved through a Menschutkin reaction . This well-established nucleophilic substitution reaction involves the alkylation of a tertiary amine, in this case, triethylamine (B128534), by an alkyl halide, 1-bromoeicosane (B1265406). The reaction results in the formation of a quaternary ammonium salt.

Reaction Scheme:

CH₃(CH₂)₁₉Br + N(CH₂CH₃)₃ → [CH₃(CH₂)₁₉N(CH₂CH₃)₃]⁺Br⁻

Experimental Protocol:

A detailed experimental protocol for this synthesis is provided below.

Materials:

• 1-Bromoeicosane (C₂₀H₄₁Br)

• Triethylamine (N(C₂H₅)₃)

• Acetonitrile (CH₃CN), anhydrous

• Diethyl ether ((C₂H₅)₂O), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer

• Heating mantle

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 1-bromoeicosane (1 equivalent) in anhydrous acetonitrile.

• Addition of Amine: To the stirred solution, add triethylamine (1.1 equivalents).

• Reaction Conditions: Heat the reaction mixture to reflux (approximately 82°C for acetonitrile) and maintain this temperature for 24-48 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Product Isolation: After the reaction is complete, cool the mixture to room temperature. The product, eicosyltriethylammonium bromide, is expected to precipitate out of the solution upon cooling or by the addition of a less polar solvent like anhydrous diethyl ether.

• Purification: Collect the solid precipitate by vacuum filtration using a Büchner funnel. Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting materials.

• Drying: Dry the purified white solid product under vacuum to remove residual solvent.

Characterization of Eicosyltriethylammonium Bromide

Thorough characterization is essential to confirm the identity, purity, and structure of the synthesized eicosyltriethylammonium bromide. The following are the key analytical techniques and the expected data.

Physical Properties

Property	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₂₆H₅₆BrN
Molecular Weight	462.65 g/mol
Solubility	Soluble in polar solvents like chloroform, methanol; sparingly soluble in less polar solvents like acetone (B3395972) and ethyl acetate; insoluble in nonpolar solvents like hexane.

Spectroscopic Data

NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules. The expected chemical shifts for eicosyltriethylammonium bromide in a suitable deuterated solvent (e.g., CDCl₃) are tabulated below.

Table 1: Predicted ¹H NMR Data for Eicosyltriethylammonium Bromide

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~ 3.3 - 3.5	Quartet (q)	6H	-N⁺-(CH₂ CH₃)₃
~ 3.1 - 3.3	Triplet (t)	2H	-CH₂ -N⁺-
~ 1.6 - 1.8	Multiplet (m)	2H	-CH₂ -CH₂-N⁺-
~ 1.2 - 1.4	Triplet (t)	9H	-N⁺-(CH₂CH₃ )₃
~ 1.2 - 1.4	Broad Singlet	~34H	-(CH₂ )₁₇-CH₃
~ 0.8 - 0.9	Triplet (t)	3H	-CH₂-CH₃

Table 2: Predicted ¹³C NMR Data for Eicosyltriethylammonium Bromide

Chemical Shift (δ, ppm)	Assignment
~ 60 - 65	-CH₂ -N⁺-
~ 50 - 55	-N⁺-(CH₂ CH₃)₃
~ 30 - 35	-CH₂ -CH₃
~ 20 - 30	-(CH₂ )₁₈-
~ 10 - 15	-N⁺-(CH₂CH₃ )₃
~ 5 - 10	-CH₂ -CH₂-N⁺-

FTIR spectroscopy is used to identify the functional groups present in a molecule. The expected characteristic absorption bands for eicosyltriethylammonium bromide are listed below.

Table 3: Predicted FTIR Data for Eicosyltriethylammonium Bromide

Wavenumber (cm⁻¹)	Intensity	Assignment
2955 - 2965	Strong	C-H stretch (asymmetric, CH₃)
2915 - 2925	Strong	C-H stretch (asymmetric, CH₂)
2870 - 2880	Medium	C-H stretch (symmetric, CH₃)
2845 - 2855	Medium	C-H stretch (symmetric, CH₂)
1465 - 1475	Medium	C-H bend (scissoring, CH₂)
1375 - 1385	Medium	C-H bend (symmetric, CH₃)
~ 1480	Variable	C-N⁺ stretch

Mass spectrometry provides information about the mass-to-charge ratio of the molecule and its fragments. For eicosyltriethylammonium bromide, electrospray ionization (ESI) is a suitable technique.

Table 4: Predicted Mass Spectrometry Data for Eicosyltriethylammonium Bromide

m/z (Da)	Assignment
382.46	[M-Br]⁺ (Eicosyltriethylammonium cation)

Fragmentation Pattern: The fragmentation of the eicosyltriethylammonium cation under collision-induced dissociation (CID) would likely proceed through pathways such as the loss of neutral alkene fragments (e.g., ethene from the ethyl groups) or cleavage of the long alkyl chain.

Conclusion

This technical guide provides a foundational framework for the synthesis and characterization of eicosyltriethylammonium bromide. The outlined experimental protocol, based on the reliable Menschutkin reaction, offers a clear path to obtaining this long-chain quaternary ammonium salt. The tabulated and predicted analytical data serve as a valuable reference for researchers to confirm the successful synthesis and purity of the compound. The provided diagrams visually summarize the synthesis workflow and structural aspects, aiding in the comprehension of the presented information. This guide is intended to be a valuable resource for scientists and professionals engaged in the development and application of novel chemical entities.

Eicosyltriethylammonium bromide molecular structure and formula

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the molecular structure, chemical formula, and physicochemical properties of eicosyltriethylammonium bromide. It also details a general experimental protocol for its synthesis, relevant to professionals in organic synthesis and drug development.

Molecular Structure and Formula

Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) salt. Its structure consists of a central nitrogen atom bonded to three ethyl groups and one long-chain eicosyl group (a 20-carbon alkyl chain). The positive charge on the quaternary nitrogen is balanced by a bromide anion.

Chemical Formula: C₂₆H₅₆BrN[1][2]

Synonyms: N,N,N-Triethyl-1-eicosanaminium Bromide, Triethyleicosylammonium bromide, n-Eicosyltriethylammonium Bromide[1][3]

Molecular Structure:

Physicochemical Properties

Property	Value	Reference
CAS Number	75222-49-0	[1][2][3]
Molecular Weight	462.63 g/mol	[1][2]
Appearance	White solid (general for similar compounds)	[4]
Storage Temperature	2-8°C (Refrigerator)	[3]

Experimental Protocols

A. General Synthesis of Quaternary Ammonium Bromides

The synthesis of eicosyltriethylammonium bromide can be achieved through the quaternization of triethylamine (B128534) with 1-bromoeicosane (B1265406). This is a standard procedure for creating quaternary ammonium salts.

Materials:

• Triethylamine

• 1-Bromoeicosane

• Anhydrous solvent (e.g., ethanol, acetonitrile, or ethyl acetate)

Procedure:

• In a round-bottom flask, dissolve 1-bromoeicosane in the chosen anhydrous solvent.

• Add a stoichiometric equivalent or a slight excess of triethylamine to the solution.

• The reaction mixture is typically stirred at room temperature or gently heated to reflux for several hours to drive the reaction to completion.

• The progress of the reaction can be monitored by techniques such as Thin Layer Chromatography (TLC).

• Upon completion, the product, eicosyltriethylammonium bromide, often precipitates from the solution upon cooling.

• The solid product is collected by filtration.

• The crude product can be purified by recrystallization from a suitable solvent to yield the final white crystalline product.

B. Characterization Techniques

The structure and purity of the synthesized eicosyltriethylammonium bromide can be confirmed using various analytical methods:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be used to confirm the presence of the eicosyl and triethyl groups and the overall structure of the molecule.

• Mass Spectrometry (MS): Mass spectrometry will show the molecular ion peak corresponding to the eicosyltriethylammonium cation (C₂₆H₅₆N⁺) and will also show isotopic patterns characteristic of the bromide salt. The presence of bromine isotopes (⁷⁹Br and ⁸¹Br) in roughly equal abundance will result in two molecular ion peaks separated by two mass units.[5]

• Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR can be used to identify the characteristic C-H and C-N vibrational bands in the molecule.

Logical Relationships and Potential Applications

The molecular structure of eicosyltriethylammonium bromide, with its long hydrophobic alkyl chain and a hydrophilic quaternary ammonium headgroup, imparts surfactant properties. This amphiphilic nature is key to its potential applications in areas such as drug delivery, where it can self-assemble into micelles or vesicles to encapsulate therapeutic agents.

References

• 1. Cas 75222-49-0,EICOSYLTRIETHYLAMMONIUM BROMIDE | lookchem [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. Cetyldimethylethylammonium bromide | C20H44N.Br | CID 31280 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mass spectrum of 1-bromobutane C4H9Br CH3CH2CH2CH2Br fragmentation pattern of m/z m/e ions for analysis and identification of n-butyl iodide image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]

Eicosyltriethylammonium Bromide: A Technical Whitepaper

CAS Number: 75222-49-0

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound (QAC), is characterized by a twenty-carbon alkyl chain (eicosyl) and a triethylammonium (B8662869) head group. While specific experimental data for this compound is limited in publicly accessible literature, its structural class suggests significant potential in applications ranging from organic synthesis to materials science and antimicrobial research. This technical guide provides a summary of the available data for eicosyltriethylammonium bromide and extrapolates its likely properties and mechanisms of action based on extensive research into structurally related long-chain quaternary ammonium compounds. This document aims to serve as a foundational resource for researchers and professionals in drug development and materials science, offering insights into its potential applications, experimental evaluation, and underlying principles of its chemical and biological activity.

Chemical and Physical Properties

Quantitative experimental data for eicosyltriethylammonium bromide is not widely available in published literature. The following table summarizes the known information.[1][2][3][4][5] The lack of specific data points like melting and boiling points is common for specialized long-chain quaternary ammonium salts that may not have undergone extensive physical characterization.

Property	Value	Source
CAS Number	75222-49-0	[1][2][3][4][5]
Molecular Formula	C26H56BrN	[1][2]
Molecular Weight	462.63 g/mol	[2]
Synonyms	N,N,N-Triethyl-1-eicosanaminium Bromide, n-Eicosyltriethylammonium Bromide	[1][4]
Appearance	Not Available
Melting Point	N/A	[1]
Boiling Point	N/A	[1]
Solubility	Inferred to have low solubility in water and higher solubility in organic solvents.	[6]
Storage Temperature	Room temperature or 2-8°C Refrigerator has been suggested by suppliers.	[4][5]

Synthesis

Eicosyltriethylammonium bromide is primarily noted as a compound useful in organic synthesis.[4] The synthesis of similar quaternary ammonium bromides can be generalized as the quaternization of a tertiary amine with an alkyl halide. In this case, it would involve the reaction of triethylamine (B128534) with 1-bromoeicosane.

A general synthetic workflow is depicted below:

Caption: Generalized synthesis workflow for Eicosyltriethylammonium Bromide.

Potential Applications and Biological Activity

While direct studies on eicosyltriethylammonium bromide are scarce, the broader class of long-chain QACs is well-researched, particularly for their surfactant and antimicrobial properties.

Surfactant Properties

QACs with long alkyl chains are cationic surfactants. The positively charged headgroup and the long hydrophobic tail allow them to reduce surface tension and form micelles in solution. These properties are fundamental to their use as detergents, emulsifiers, and phase-transfer catalysts.

Antimicrobial and Cytotoxic Activity

Long-chain QACs are known to exhibit potent antimicrobial activity against a broad spectrum of bacteria, fungi, and viruses.[7][8][9] The primary mechanism of action involves the disruption of the cell membrane. The positively charged ammonium headgroup interacts with the negatively charged components of the bacterial cell wall, while the long hydrophobic tail penetrates the lipid bilayer, leading to membrane disorganization, leakage of cellular contents, and ultimately cell death.[9][10]

The length of the alkyl chain is a critical determinant of antimicrobial efficacy. Generally, QACs with chain lengths between C12 and C16 show the highest activity against both Gram-positive and Gram-negative bacteria.[9] While the C20 chain of eicosyltriethylammonium bromide is longer, it is still expected to possess antimicrobial properties, though its optimal target spectrum might differ.

It is important to note that the same properties that confer antimicrobial activity also lead to cytotoxicity in mammalian cells.[11] The disruption of cell membranes is a non-specific mechanism. Therefore, the therapeutic application of such compounds requires a careful balance between efficacy and toxicity.

The proposed mechanism of antimicrobial action is illustrated in the following diagram:

Caption: Proposed mechanism of antimicrobial action for long-chain QACs.

Experimental Protocols

Given the lack of specific experimental data for eicosyltriethylammonium bromide, this section outlines general protocols used to assess the key properties of long-chain QACs.

Determination of Minimum Inhibitory Concentration (MIC)

This protocol is used to determine the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Workflow:

Caption: Workflow for Minimum Inhibitory Concentration (MIC) assay.

Methodology:

• Preparation of Stock Solution: Dissolve a known weight of eicosyltriethylammonium bromide in a suitable solvent (e.g., sterile deionized water or DMSO) to create a high-concentration stock solution.

• Serial Dilutions: In a 96-well microtiter plate, perform a two-fold serial dilution of the stock solution in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria).

• Inoculation: Add a standardized suspension of the test microorganism (e.g., Staphylococcus aureus, Escherichia coli) to each well.

• Incubation: Incubate the plate under conditions optimal for the growth of the microorganism (e.g., 37°C for 18-24 hours for most bacteria).

• Observation and MIC Determination: After incubation, visually inspect the wells for turbidity. The MIC is the lowest concentration of the compound at which no visible growth is observed.

Cytotoxicity Assay (MTT Assay)

This colorimetric assay is used to assess the metabolic activity of cells and is a common method for measuring the cytotoxicity of a compound.

Workflow:

Caption: Workflow for MTT cytotoxicity assay.

Methodology:

• Cell Seeding: Plate mammalian cells (e.g., HeLa, HEK293) in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Remove the growth medium and replace it with a fresh medium containing various concentrations of eicosyltriethylammonium bromide. Include untreated control wells.

• Incubation: Incubate the cells for a specific duration (e.g., 24, 48, or 72 hours).

• MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for a few hours. Viable cells with active metabolism will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Dissolve the formazan crystals by adding a solubilizing agent, such as DMSO or acidified isopropanol.

• Absorbance Measurement: Measure the absorbance of the solution in each well using a microplate reader at a specific wavelength (typically around 570 nm).

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control. The IC50 value (the concentration that inhibits 50% of cell growth) can be determined by plotting cell viability against the compound concentration.

Safety and Handling

• Skin and Eye Irritation: QACs can be irritating to the skin and eyes. Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Respiratory Irritation: Avoid inhaling dust or aerosols. Handle in a well-ventilated area or with respiratory protection.

• Hygroscopicity: Some QACs are hygroscopic. Store in a tightly sealed container in a dry place.

For detailed safety information, it is crucial to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

Eicosyltriethylammonium bromide is a long-chain quaternary ammonium compound with potential applications in organic synthesis and as a cationic surfactant. While specific experimental data is limited, its structural characteristics strongly suggest that it possesses antimicrobial and cytotoxic properties, similar to other well-studied long-chain QACs. The information and generalized protocols provided in this technical guide offer a starting point for researchers and drug development professionals interested in exploring the properties and potential applications of this compound. Further experimental investigation is necessary to fully characterize its physicochemical properties, biological activity, and safety profile.

References

• 1. Cas 75222-49-0,EICOSYLTRIETHYLAMMONIUM BROMIDE | lookchem [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. EICOSYLTRIETHYLAMMONIUM BROMIDE | 75222-49-0 [m.chemicalbook.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. calpaclab.com [calpaclab.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. agritechem.com [agritechem.com]
• 8. researchgate.net [researchgate.net]
• 9. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of Quaternary Ammonium Chain Length on Antibacterial Bonding Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physical Properties of Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the known physical properties of Eicosyltriethylammonium bromide (CAS No. 75222-49-0). Due to the limited availability of specific experimental data for this compound, this document also furnishes comprehensive, representative experimental protocols for the determination of its core physicochemical characteristics.

Core Physical Properties

Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) salt, a class of compounds widely utilized as surfactants in various industrial and pharmaceutical applications. Its structure, featuring a long hydrophobic eicosyl (C20) tail and a hydrophilic triethylammonium (B8662869) head group, imparts amphiphilic properties that are crucial for its function.

Table 1: Summary of Known Physical Properties of Eicosyltriethylammonium Bromide

Property	Value	Source
CAS Number	75222-49-0	[1]
Molecular Formula	C₂₆H₅₆BrN	[1]
Molecular Weight	462.63 g/mol	[1]
Melting Point	Data not available	N/A
Boiling Point	Data not available	N/A
Solubility	Data not available	N/A
Critical Micelle Concentration (CMC)	Data not available	N/A

While specific experimental values for the melting point, boiling point, solubility, and CMC of Eicosyltriethylammonium bromide are not readily found in the surveyed literature, the behavior of homologous series of alkyltrimethylammonium and alkyltriethylammonium bromides can provide an indication of its expected properties. Generally, for long-chain quaternary ammonium salts, the Critical Micelle Concentration (CMC) decreases as the length of the alkyl chain increases[2]. Therefore, Eicosyltriethylammonium bromide is expected to have a very low CMC in aqueous solutions. The solubility in water is also expected to be low due to its long hydrophobic tail, while it is likely to be more soluble in organic solvents[3].

Experimental Protocols for Property Determination

The following sections detail standardized experimental methodologies for determining the key physical properties of surfactants like Eicosyltriethylammonium bromide.

The melting point of a solid is the temperature at which it transitions from a solid to a liquid state. For a pure crystalline substance, this occurs over a narrow range. The capillary method is a common and reliable technique for this determination[4][5][6].

Experimental Protocol: Capillary Method

• Sample Preparation:

  • Ensure the Eicosyltriethylammonium bromide sample is thoroughly dry and in a fine powdered form. If necessary, gently grind the crystals in a mortar and pestle.

  • Press the open end of a capillary tube into the powdered sample to collect a small amount of the compound.

  • Tap the sealed end of the capillary tube on a hard surface to compact the powder, aiming for a sample height of 2-3 mm[5][7].

• Apparatus Setup:

  • Insert the filled capillary tube into the sample holder of a melting point apparatus (e.g., a Mel-Temp or similar digital device).

  • Place a calibrated thermometer in the designated port of the apparatus.

• Measurement:

  • If the approximate melting point is unknown, perform a rapid preliminary heating to estimate the melting range.

  • For an accurate measurement, start heating at a slow, controlled rate (e.g., 1-2 °C per minute) when the temperature is about 15-20 °C below the estimated melting point[4].

  • Record the temperature at which the first drop of liquid appears (the onset of melting) and the temperature at which the last solid crystal melts (completion of melting). This range is the melting point of the substance.

References

• 1. scbt.com [scbt.com]
• 2. Soil water solutes reduce the critical micelle concentration of quaternary ammonium compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. jan.ucc.nau.edu [jan.ucc.nau.edu]
• 6. westlab.com [westlab.com]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]

Critical micelle concentration of Eicosyltriethylammonium bromide

An In-depth Technical Guide to the Critical Micelle Concentration of Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to Eicosyltriethylammonium Bromide and its CMC

Eicosyltriethylammonium bromide (C₂₆H₅₆BrN) is a quaternary ammonium (B1175870) compound featuring a 20-carbon alkyl chain.[1] Like other long-chain surfactants, it is expected to exhibit surface-active properties and form micelles above a certain concentration in a solvent, known as the critical micelle concentration (CMC).[2] Below the CMC, surfactant molecules exist predominantly as monomers. As the concentration increases to the CMC, the monomers begin to aggregate into organized structures called micelles, leading to a significant change in various physicochemical properties of the solution, such as surface tension, conductivity, and light scattering.[2][3]

The CMC is a critical parameter for any application involving surfactants. In drug delivery, for instance, micelles can encapsulate hydrophobic drugs within their core, increasing their solubility and bioavailability.[4][5] The efficiency of such a system is highly dependent on the stability of the micelles, which is directly related to the CMC.[6] Quaternary ammonium surfactants, in particular, are of great interest for their antimicrobial properties and their use as carriers for DNA and other therapeutic agents.[4][7]

Quantitative Data: CMC Estimation

As of the latest literature review, specific experimental CMC values for Eicosyltriethylammonium bromide are not published. However, the CMC of ionic surfactants within a homologous series (differing only by the length of the alkyl chain) follows a predictable trend. The relationship can be described by the Stauff-Klevens rule:

log(CMC) = A - B * n

where n is the number of carbon atoms in the hydrophobic chain, and A and B are constants specific to the surfactant series and the experimental conditions (e.g., temperature, solvent).[8][9]

For the closely related series of n-alkyl trimethylammonium bromides (CₙTAB), extensive data is available.[8][10] We can use this data to illustrate the expected trend and provide a rough estimate for the C20 analogue, Eicosyltriethylammonium bromide. The constant B for single-chain ionic surfactants is typically around 0.3.[8] The CMC decreases significantly as the alkyl chain length increases due to the stronger hydrophobic interactions.[8]

Table 1: Experimental CMC Values for n-Alkyl Trimethylammonium Bromides in Water at 25°C and an Estimated Value for the C20 Analogue.

Surfactant (n-Alkyl Group)	Number of Carbon Atoms (n)	CMC (mM)	Reference
Decyl (C10)	10	~65	[8]
Dodecyl (C12)	12	~16	[8]
Tetradecyl (C14)	14	~4	[8][9]
Hexadecyl (C16)	16	~0.9	[8][9]
Octadecyl (C18)	18	~0.3	[8][9]
Eicosyl (C20) (Estimated)	20	~0.07	Extrapolated

Disclaimer: The CMC value for Eicosyltriethylammonium bromide is an estimation based on the trend of a homologous series of n-alkyl trimethylammonium bromides. The substitution of methyl with ethyl groups on the headgroup may cause minor deviations. Experimental verification is required for an accurate determination.

Experimental Protocols for CMC Determination

Several reliable methods exist for the experimental determination of the CMC of ionic surfactants.[3][11] The choice of method depends on the nature of the surfactant, the required precision, and the available instrumentation. Below are detailed protocols for three common techniques.

Conductometry

This method is highly suitable for ionic surfactants like Eicosyltriethylammonium bromide because it relies on changes in the electrical conductivity of the solution.[12][13] Below the CMC, the conductivity increases linearly with concentration as the surfactant exists as dissociated ions. Above the CMC, the formation of micelles, which have a lower mobility than the individual ions and bind some of the counterions, leads to a decrease in the slope of the conductivity versus concentration plot.[13] The CMC is determined from the break point in this plot.[12]

Methodology:

• Solution Preparation: Prepare a stock solution of Eicosyltriethylammonium bromide in high-purity deionized water at a concentration well above the expected CMC (e.g., 10 mM). Prepare a series of dilutions from the stock solution, covering a range of concentrations both below and above the estimated CMC.

• Apparatus: Use a calibrated conductivity meter with a thermostat-controlled cell to maintain a constant temperature (e.g., 25°C).[14]

• Measurement:

  • Start by measuring the conductivity of the pure solvent (deionized water).

  • Sequentially measure the conductivity of each prepared surfactant solution, starting from the most dilute.

  • Ensure the conductivity cell is thoroughly rinsed with the next solution to be measured before taking a reading.

  • Allow the reading to stabilize at a constant temperature before recording the value.[14]

• Data Analysis:

  • Plot the specific conductivity (κ) as a function of the surfactant concentration (C).

  • The plot will show two linear regions with different slopes.[12]

  • Fit linear regression lines to the data points in the pre-micellar and post-micellar regions.

  • The concentration at the intersection of these two lines is the CMC.[15]

Surface Tensiometry

This is a classic and widely applicable method for determining the CMC of any surfactant.[2][16] Surfactant monomers adsorb at the air-water interface, reducing the surface tension of the solution. As the concentration increases, the surface becomes saturated with monomers. At the CMC, micelles begin to form in the bulk solution, and the concentration of free monomers (and thus the surface tension) remains almost constant.[2][11]

Methodology:

• Solution Preparation: Prepare a series of surfactant solutions in deionized water, spanning a wide range of concentrations around the estimated CMC.

• Apparatus: Use a tensiometer (e.g., using the Du Noüy ring or Wilhelmy plate method) equipped with a thermostatted sample vessel to ensure constant temperature.[13]

• Measurement:

  • Calibrate the instrument with high-purity water.

  • Measure the surface tension of each solution, starting from the pure solvent and proceeding to the most concentrated solution.

  • Ensure the ring or plate is thoroughly cleaned and dried between measurements.

  • Allow the surface tension reading to equilibrate before recording.

• Data Analysis:

  • Plot the surface tension (γ) against the logarithm of the surfactant concentration (log C).[11]

  • The plot will show a region where surface tension decreases linearly with log C, followed by a plateau where the surface tension remains relatively constant.[11]

  • The CMC is determined from the intersection of the two extrapolated linear portions of the curve.[2]

Fluorescence Spectroscopy with Pyrene (B120774) Probe

This is a highly sensitive method that utilizes a fluorescent probe, typically pyrene, whose fluorescence emission spectrum is sensitive to the polarity of its microenvironment.[17] In water (a polar environment), pyrene exhibits a characteristic emission spectrum. When micelles form, pyrene partitions into their nonpolar, hydrophobic core. This change in environment causes a noticeable shift in the intensities of certain vibrational peaks in its emission spectrum.[17][18]

Methodology:

• Solution Preparation:

  • Prepare a stock solution of pyrene in a volatile organic solvent like ethanol (B145695) or acetone (B3395972) (e.g., 0.2 mM).[18]

  • Prepare a series of surfactant solutions in deionized water.

  • To each surfactant solution, add a small, constant amount of the pyrene stock solution to achieve a final pyrene concentration in the micromolar range (e.g., 0.5 µM).[19] The volume of the organic solvent should be minimal (<1%) to avoid affecting the CMC.

• Apparatus: Use a fluorescence spectrometer.

• Measurement:

  • Set the excitation wavelength to approximately 334 nm.[18]

  • Record the emission spectrum for each sample, typically from 350 nm to 450 nm.[18]

  • Identify the fluorescence intensities of the first vibrational peak (I₁) at ~372 nm and the third peak (I₃) at ~383 nm.[18]

• Data Analysis:

  • Calculate the ratio of the intensities of the third and first peaks (I₃/I₁).

  • Plot the I₃/I₁ ratio as a function of the surfactant concentration.

  • The plot will typically be sigmoidal. Below the CMC, the ratio is low and relatively constant. As micelles form, the ratio increases sharply before leveling off at a higher value.

  • The CMC is determined from the midpoint of the transition in the sigmoidal curve, often calculated by finding the intersection of the extrapolated pre- and post-micellar baseline slopes.[17]

Visualizations

Experimental Workflow for CMC Determination

Caption: General workflow for determining the Critical Micelle Concentration (CMC).

Conceptual Model of Micellar Drug Delivery

Caption: Micelle formation for hydrophobic drug encapsulation and delivery.

Conclusion

While the precise CMC of Eicosyltriethylammonium bromide awaits experimental determination, a strong theoretical and practical framework exists for its investigation. Based on data from homologous surfactants, its CMC is expected to be very low, characteristic of surfactants with long hydrophobic tails, making it a potentially efficient agent for micellar applications at low concentrations. The detailed protocols for conductometry, tensiometry, and fluorescence spectroscopy provided herein offer robust methodologies for researchers to accurately determine this crucial parameter. Understanding the CMC is the first step toward harnessing the potential of Eicosyltriethylammonium bromide in advanced applications, particularly in the development of novel drug delivery systems where the stability and efficiency of micellar carriers are paramount.

References

• 1. Predicting critical micellar concentrations using graph convolutional neural networks for Cationic Surfactants and ionic liquids - American Chemical Society [acs.digitellinc.com]
• 2. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 3. justagriculture.in [justagriculture.in]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Polymeric Micelles: A Promising Pathway for Dermal Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Evaluation of the Antitumor Activity of Quaternary Ammonium Surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 12. chem.uni-potsdam.de [chem.uni-potsdam.de]
• 13. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PMC [pmc.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. fpharm.uniba.sk [fpharm.uniba.sk]
• 16. journals.stmjournals.com [journals.stmjournals.com]
• 17. agilent.com [agilent.com]
• 18. rsc.org [rsc.org]
• 19. royalsocietypublishing.org [royalsocietypublishing.org]

Eicosyltriethylammonium bromide safety data sheet and handling precautions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be substituted for a comprehensive Safety Data Sheet (SDS) provided by the manufacturer. Always refer to the original SDS and institutional safety protocols before handling this chemical.

Chemical Identification and Physical Properties

Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) salt.[1][2][3][4][5] Its chemical structure consists of a twenty-carbon alkyl chain (eicosyl) attached to a positively charged nitrogen atom, which is also bonded to three ethyl groups. The bromide ion acts as the counterion.

Table 1: Physical and Chemical Properties

Property	Value	Source
CAS Number	75222-49-0	[1][2][3][4][5]
Molecular Formula	C26H56BrN	[1][2][3]
Molecular Weight	462.63 g/mol	[1][2][3]
Appearance	Solid, Powder	[6]
Color	White	[6]
Odor	Slight	[6]
Storage Temperature	Room temperature	[3][6]

Hazard Identification and Classification

Eicosyltriethylammonium bromide is classified as a hazardous substance. The primary hazards are summarized in the table below.

Table 2: GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute toxicity, Oral	4	H302: Harmful if swallowed.[7][8]
Skin irritation	2	H315: Causes skin irritation.[7][8][9]
Serious eye damage	1	H318: Causes serious eye damage.[7][8]
Specific target organ toxicity - single exposure (Respiratory system)	3	H335: May cause respiratory irritation.[7][8]
Specific target organ toxicity - repeated exposure, Oral (Gastrointestinal tract)	2	H373: May cause damage to organs (Gastrointestinal tract) through prolonged or repeated exposure if swallowed.[7][8]
Short-term (acute) aquatic hazard	1	H400: Very toxic to aquatic life.
Long-term (chronic) aquatic hazard	1	H410: Very toxic to aquatic life with long lasting effects.[7][8]

Diagram 1: Hazard Relationship Overview

Caption: Logical relationships between routes of exposure and health hazards.

Handling Precautions and Experimental Protocols

Strict adherence to safety protocols is mandatory when handling Eicosyltriethylammonium bromide. The following sections detail the necessary precautions and a general experimental workflow.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following PPE is required:

• Eye/Face Protection: Wear chemical safety goggles and a face shield.[6][9]

• Hand Protection: Wear protective gloves.[9] Nitrile rubber gloves are a suitable option.

• Skin and Body Protection: Wear protective clothing and boots as required to prevent skin exposure.[9] A lab coat is the minimum requirement.

• Respiratory Protection: In case of dust or aerosol generation, use a dust respirator.[9] Ensure the respirator is NIOSH/MSHA or European Standard EN 149 approved.[10][11]

General Handling Protocol

• Ventilation: Handling should be performed in a well-ventilated area.[9] The use of a local exhaust or a chemical fume hood is strongly recommended to prevent dust dispersion.[9]

• Avoid Contact: Avoid contact with skin, eyes, and clothing.[6][9] Do not breathe dust.[7][8]

• Hygiene: Wash hands and face thoroughly after handling.[7][9] Do not eat, drink, or smoke in the work area.[7][8]

• Storage: Store in a tightly closed container in a dry, well-ventilated place.[6][7] Store locked up.[7][12]

Diagram 2: Safe Handling Workflow

Caption: A stepwise workflow for the safe handling of Eicosyltriethylammonium bromide.

First-Aid Measures

In case of exposure, follow these first-aid measures and seek immediate medical attention.

Table 3: First-Aid Procedures

Exposure Route	Procedure
If Swallowed	Call a POISON CENTER or doctor if you feel unwell.[7][8] Rinse mouth.[7][8] Do NOT induce vomiting.[10][11]
If on Skin	Wash with plenty of soap and water.[7][8] If skin irritation occurs, get medical advice/attention.[7][9] Take off contaminated clothing and wash it before reuse.[7][9]
If Inhaled	Remove person to fresh air and keep comfortable for breathing.[7][8] Call a POISON CENTER or doctor if you feel unwell.[7][8] If not breathing, give artificial respiration.[11]
If in Eyes	Rinse cautiously with water for several minutes.[7][8][9] Remove contact lenses, if present and easy to do.[7][8][9] Continue rinsing.[7][8][9] Immediately call a POISON CENTER or doctor.[7]

Accidental Release and Firefighting Measures

Accidental Release

In the event of a spill, evacuate the area and ensure adequate ventilation.[7] Avoid inhalation of dust and contact with the substance.[7]

Containment and Cleanup:

• Cover drains to prevent entry into the sewer system.[7]

• Collect, bind, and pump off spills.[7]

• Take up the material dry and dispose of it properly.[7]

• Clean the affected area thoroughly.[7]

• Avoid the generation of dust.[7]

Firefighting

• Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[7]

• Special Hazards: The substance is combustible.[7] Hazardous combustion products include carbon oxides, nitrogen oxides (NOx), and hydrogen bromide gas.[7] Vapors are heavier than air and may form explosive mixtures with air upon intense heating.[7]

• Firefighter Protection: Firefighters should stay in the danger area only with a self-contained breathing apparatus.[7] Protective clothing should be worn to prevent skin contact.[7]

Ecological Information

Eicosyltriethylammonium bromide is very toxic to aquatic life with long-lasting effects.[7][8] Avoid release to the environment and do not let the product enter drains.[7][8]

Table 4: Ecotoxicity Data

Test	Species	Result	Exposure Time	Guideline
Chronic toxicity	Daphnia magna (Water flea)	NOEC: 0.023 mg/L	21 days	OECD Test Guideline 211
Biodegradability	Aerobic	100% (Readily biodegradable)	11 days	OECD Test Guideline 301E
Bioaccumulation	Cyprinus carpio (Carp)	BCF: 407 - 741	8 Weeks	-

Note: Ecotoxicity data is based on a similar substance, N-Cetyl-N,N,N-trimethylammonium bromide, as per the available SDS.[7]

Disposal Considerations

Waste material must be disposed of in accordance with national and local regulations.[7] Do not mix with other waste.[7] Handle uncleaned containers as you would the product itself.[7]

References

• 1. Cas 75222-49-0,EICOSYLTRIETHYLAMMONIUM BROMIDE | lookchem [lookchem.com]
• 2. scbt.com [scbt.com]
• 3. calpaclab.com [calpaclab.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. EICOSYLTRIETHYLAMMONIUM BROMIDE CAS#: 75222-49-0 [m.chemicalbook.com]
• 6. spectrumchemical.com [spectrumchemical.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. uwyo.edu [uwyo.edu]
• 9. tcichemicals.com [tcichemicals.com]
• 10. fishersci.com [fishersci.com]
• 11. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 12. fishersci.com [fishersci.com]

Solubility Profile of Eicosyltriethylammonium Bromide in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosyltriethylammonium bromide (C26H56BrN), a quaternary ammonium (B1175870) salt, possesses a unique molecular structure that dictates its solubility in various media. This technical guide provides a comprehensive overview of the solubility characteristics of this long-chain cationic surfactant in organic solvents. Due to the limited availability of specific quantitative data for Eicosyltriethylammonium bromide, this document presents analogous data from structurally similar long-chain quaternary ammonium salts to provide a predictive framework for its behavior. Furthermore, detailed experimental protocols for solubility determination and synthesis are outlined to assist researchers in their laboratory work.

Introduction to Eicosyltriethylammonium Bromide

Eicosyltriethylammonium bromide is a quaternary ammonium compound characterized by a positively charged nitrogen atom covalently bonded to three ethyl groups and a long C20 alkyl chain (eicosyl group). This amphiphilic structure, with a hydrophilic quaternary ammonium head and a long hydrophobic alkyl tail, governs its solubility and interfacial activity. Such compounds are of significant interest in various applications, including as phase transfer catalysts, surfactants in formulations, and as active components in drug delivery systems. Understanding their solubility in organic solvents is crucial for optimizing reaction conditions, formulation development, and purification processes.

Generally, the solubility of quaternary ammonium salts is dictated by the principle of "like dissolves like". The ionic head group favors interaction with polar solvents, while the long alkyl chain promotes solubility in non-polar organic solvents. The overall solubility in a specific solvent is a balance between these two opposing characteristics.

Analogous Solubility Data

Table 1: Solubility of Cetyltrimethylammonium Bromide (CTAB) at 20°C

Solvent	Solubility	Reference
Ethanol (B145695)	>200 g/L	[1]
Methanol	>200 g/L	[1]
Acetone	Slightly soluble	[1]
Diethyl Ether	Almost insoluble	[1]
Chloroform (B151607)	Soluble	[2]
Benzene	Almost insoluble	[1]

Table 2: Qualitative Solubility of Tetra-n-octylammonium Bromide (TOAB)

Solvent	Solubility	Reference
Chloroform	Soluble	[3]
Dichloromethane	Soluble	[3]
Water	Less soluble	[3]

Table 3: Solubility of Tetramethylammonium (B1211777) Bromide at 25°C

Solvent	Solubility ( g/100 g of solvent)	Reference
1-Butanol	0.062	[4]
Acetonitrile	0.22	[4]
Chloroform	0.0057	[4]
Methanol	4.32	[4]

Based on this analogous data, it can be predicted that Eicosyltriethylammonium bromide will exhibit good solubility in polar protic solvents like ethanol and methanol, and moderate to good solubility in chlorinated solvents like chloroform and dichloromethane. Its solubility is expected to be limited in non-polar aprotic solvents such as ethers and aromatic hydrocarbons.

Experimental Protocols

Synthesis of Eicosyltriethylammonium Bromide

The synthesis of Eicosyltriethylammonium bromide is typically achieved through the quaternization of a tertiary amine (triethylamine) with a long-chain alkyl halide (1-bromoeicosane).

Workflow for Synthesis and Purification:

Caption: General workflow for the synthesis and purification of Eicosyltriethylammonium bromide.

Materials:

• 1-Bromoeicosane

• Triethylamine

• Anhydrous Acetonitrile (or another suitable polar aprotic solvent)

• Diethyl ether (for washing)

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-bromoeicosane in anhydrous acetonitrile.

• Add a stoichiometric excess (e.g., 1.2 equivalents) of triethylamine to the solution.

• Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After the reaction is complete, allow the mixture to cool to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product is then triturated with a non-polar solvent, such as diethyl ether, to remove any unreacted starting materials.

• The solid product is collected by filtration, washed with cold diethyl ether, and dried in a vacuum oven.

Determination of Solubility using the Isothermal Shake-Flask Method

The isothermal shake-flask method is a reliable and widely used technique for determining the equilibrium solubility of a compound in a solvent.

Experimental Workflow for Solubility Determination:

Caption: Workflow for the isothermal shake-flask method for solubility determination.

Materials and Equipment:

• Eicosyltriethylammonium bromide

• Organic solvent of interest

• Scintillation vials or other suitable sealed containers

• Shaking incubator or water bath with agitation

• Centrifuge or filtration apparatus (e.g., syringe filters)

• Volumetric flasks and pipettes

• Analytical instrument for quantification (e.g., UV-Vis spectrophotometer, HPLC)

Procedure:

• Add an excess amount of Eicosyltriethylammonium bromide to a known volume of the organic solvent in a sealed vial. The presence of undissolved solid is essential to ensure saturation.

• Place the vials in a shaking incubator or a thermostated water bath set to the desired temperature. Agitate the samples for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• After equilibration, cease agitation and allow the solid to settle.

• Carefully separate the saturated solution (supernatant) from the excess solid. This can be achieved by centrifugation followed by careful decantation or by filtering the solution through a syringe filter compatible with the solvent.

• Accurately pipette a known volume of the clear saturated solution into a volumetric flask and dilute to a known volume with the same solvent.

• Determine the concentration of Eicosyltriethylammonium bromide in the diluted sample using a suitable analytical method. A pre-established calibration curve is required for quantification.

• Calculate the solubility of the compound in the solvent, taking into account the dilution factor. The solubility is typically expressed in units of g/L or mol/L.

Analytical Techniques for Quantification

Several analytical techniques can be employed to determine the concentration of Eicosyltriethylammonium bromide in the saturated solvent during solubility studies.

• UV-Vis Spectrophotometry: While the alkyl and ammonium moieties do not have strong chromophores in the standard UV-Vis range, it is possible to use this method if the compound forms a complex with a chromogenic agent or if the analysis is performed in a region where the compound exhibits some absorbance. A calibration curve of absorbance versus concentration must be prepared.

• High-Performance Liquid Chromatography (HPLC): HPLC with a suitable detector (e.g., Evaporative Light Scattering Detector - ELSD, or a UV detector if the bromide counter-ion allows for detection at low wavelengths) is a powerful technique for separating and quantifying the compound. A suitable stationary and mobile phase must be developed.

• Gravimetric Analysis: This method involves evaporating a known volume of the saturated solution to dryness and weighing the residue. While simple, it can be less accurate for solvents with high boiling points or if the compound is not thermally stable.

Conclusion

This technical guide has provided an in-depth overview of the solubility of Eicosyltriethylammonium bromide in organic solvents. By leveraging analogous data from structurally similar compounds, a predictive understanding of its solubility behavior has been established. The detailed experimental protocols for both the synthesis of the compound and the determination of its solubility offer practical guidance for researchers. For professionals in drug development and other scientific fields, a thorough understanding of these properties is fundamental for the successful application of this versatile quaternary ammonium salt. It is recommended that experimental verification of solubility be conducted for specific solvent systems and conditions relevant to the intended application.

References

• 1. Cetyltrimethylammonium Bromide [chembk.com]
• 2. Cetyltrimethylammonium bromide - CAMEO [cameo.mfa.org]
• 3. CAS 14866-33-2: Tetra-n-octylammonium bromide | CymitQuimica [cymitquimica.com]
• 4. tetramethylammonium bromide [chemister.ru]

Eicosyltriethylammonium Bromide: A Technical Guide to Thermal Stability and Degradation

For Researchers, Scientists, and Drug Development Professionals

**Abstract

Introduction

Quaternary ammonium (B1175870) compounds are a class of organic salts with the general formula R4N+X−, where R is an alkyl or aryl group and X is a halide or other anion. Their amphiphilic nature, arising from a hydrophilic cationic head and a hydrophobic tail, allows them to be effective surfactants, phase-transfer catalysts, and antimicrobial agents. The length of the alkyl chain significantly influences their physicochemical properties, including thermal stability. This guide focuses on eicosyltriethylammonium bromide, a QAC with a C20 alkyl chain.

Predicted Thermal Stability

The thermal stability of long-chain quaternary ammonium bromides is typically assessed using thermogravimetric analysis (TGA) and differential scanning calorimetry (DSC).

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature. For long-chain QACs, TGA curves generally show a multi-step degradation process. While specific data for eicosyltriethylammonium bromide is unavailable, data from analogous compounds like cetyltrimethylammonium bromide (CTAB) suggest that decomposition typically begins at temperatures above 200°C.[4][5]

Table 1: Predicted TGA Data for Eicosyltriethylammonium Bromide (Based on Analogous Compounds)

Thermal Event	Predicted Temperature Range (°C)	Predicted Mass Loss (%)	Description
Onset of Decomposition (T_onset)	200 - 250	> 5	Initial degradation of the compound.
Major Decomposition	250 - 400	70 - 90	Primary degradation of the organic components.
Final Residue	> 400	< 10	Residual char or inorganic bromide salts.

Differential Scanning Calorimetry (DSC)

DSC is used to study the thermal transitions of a material, such as melting and decomposition. For crystalline solids like eicosyltriethylammonium bromide, a sharp endothermic peak corresponding to its melting point would be expected. Studies on similar compounds, such as tetradodecylammonium bromide, have shown melting points in the range of 80-90°C.[6]

Table 2: Predicted DSC Data for Eicosyltriethylammonium Bromide (Based on Analogous Compounds)

Thermal Transition	Predicted Temperature (°C)	Enthalpy Change (ΔH)	Description
Melting Point (T_m)	85 - 100	Endothermic	Transition from solid to liquid state.
Decomposition	> 200	Exothermic/Endothermic	Thermal degradation of the molecule.

Predicted Degradation Pathways

The thermal degradation of quaternary ammonium salts can proceed through several mechanisms, with the Hofmann elimination and nucleophilic substitution (SN2) being the most common.

Hofmann Elimination

In the presence of a strong base, or at elevated temperatures, quaternary ammonium hydroxides undergo a β-elimination reaction to form an alkene, a tertiary amine, and water. For eicosyltriethylammonium bromide, a similar pathway can be initiated by the bromide ion acting as a base at high temperatures.

The predicted products of Hofmann elimination would be 1-eicosene (B165122) and triethylamine (B128534) hydrobromide.

Predicted Hofmann elimination pathway.

Nucleophilic Substitution (SN2)

The bromide anion can also act as a nucleophile, attacking one of the ethyl groups on the nitrogen atom in an SN2 reaction. This would lead to the formation of bromoethane (B45996) and eicosyldiethylamine.

Predicted SN2 degradation pathway.

Experimental Protocols

The following are generalized experimental protocols for the thermal analysis of long-chain quaternary ammonium salts, based on methodologies reported in the literature for similar compounds.

Thermogravimetric Analysis (TGA) Protocol

General workflow for TGA analysis.

Differential Scanning Calorimetry (DSC) Protocol

General workflow for DSC analysis.

Conclusion

While direct experimental data on the thermal stability and degradation of eicosyltriethylammonium bromide is limited, analysis of analogous long-chain quaternary ammonium compounds provides valuable insights. It is predicted that eicosyltriethylammonium bromide exhibits thermal decomposition at temperatures exceeding 200°C, likely proceeding through a combination of Hofmann elimination and SN2 reaction pathways. The experimental protocols and predictive data presented in this guide offer a foundational understanding for researchers and professionals working with this compound, emphasizing the need for empirical validation for specific applications. Future studies should focus on obtaining precise TGA and DSC data for eicosyltriethylammonium bromide and identifying its degradation products through techniques such as gas chromatography-mass spectrometry (GC-MS) to confirm these predictions.

References

• 1. scbt.com [scbt.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. calpaclab.com [calpaclab.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

Eicosyltriethylammonium Bromide: An In-Depth Technical Guide

An enigma in the world of quaternary ammonium (B1175870) salts, Eicosyltriethylammonium Bromide remains a compound of limited public scientific discourse. Despite its commercial availability and presumed utility in organic synthesis, a detailed historical account of its discovery and a comprehensive body of research outlining its specific properties and applications are conspicuously absent from readily accessible scientific literature.

This technical guide aims to consolidate the available information on Eicosyltriethylammonium bromide, focusing on its fundamental chemical identity and the general context of the broader class of quaternary ammonium salts (QAS) to which it belongs. However, the lack of specific research on this compound precludes a detailed discussion of its history, experimental protocols for its synthesis and use, and any associated biological signaling pathways.

Core Chemical Identity

Eicosyltriethylammonium bromide is a quaternary ammonium salt. These compounds are characterized by a central, positively charged nitrogen atom covalently bonded to four organic groups. In the case of Eicosyltriethylammonium bromide, these groups are one eicosyl group (a 20-carbon alkyl chain) and three ethyl groups. The positive charge of the quaternary ammonium cation is balanced by a bromide anion.

Property	Value	Source
CAS Number	75222-49-0	[1]
Molecular Formula	C26H56BrN	[1]
Molecular Weight	462.65 g/mol	[1]
Synonyms	N,N,N-Triethyl-1-eicosanaminium bromide, n-Eicosyltriethylammonium Bromide	[1]

General Synthesis of Quaternary Ammonium Salts

While a specific, detailed protocol for the synthesis of Eicosyltriethylammonium bromide has not been identified in the reviewed literature, the general method for preparing such compounds is well-established and known as the Menschutkin reaction .[2][3] This reaction involves the alkylation of a tertiary amine with an alkyl halide.

A plausible synthetic route for Eicosyltriethylammonium bromide would involve the reaction of triethylamine (B128534) with 1-bromoeicosane.

Figure 1: Plausible synthetic pathway for Eicosyltriethylammonium Bromide.

General Experimental Protocol for Menschutkin Reaction (Illustrative):

• Reactant Preparation: Equimolar amounts of the tertiary amine (e.g., triethylamine) and the alkyl halide (e.g., 1-bromoeicosane) are dissolved in a suitable solvent. The choice of solvent can influence the reaction rate and yield.[3]

• Reaction Conditions: The reaction mixture is typically stirred at a specific temperature for a set period. The optimal temperature and reaction time vary depending on the specific reactants.[3]

• Product Isolation and Purification: Upon completion of the reaction, the quaternary ammonium salt product may precipitate out of the solution, or the solvent may be removed under reduced pressure. The crude product is then often purified by recrystallization from an appropriate solvent system to yield the final, pure compound.[3]

Potential Applications and Biological Activity

While specific applications for Eicosyltriethylammonium bromide are not detailed in the available literature beyond a general mention of its use in "organic synthesis," the broader class of long-chain quaternary ammonium salts possesses a wide range of applications.[1] These are primarily driven by their surfactant properties and antimicrobial activity.

Long-chain QAS are known to have disruptive effects on microbial cell membranes, leading to their use as disinfectants and antiseptics. The length of the alkyl chain is a critical determinant of their biological activity.

Due to the lack of specific studies on Eicosyltriethylammonium bromide, it is not possible to create diagrams of any signaling pathways it might be involved in.

Conclusion

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Quaternary ammonium cation - Wikipedia [en.wikipedia.org]
• 3. Synthesis, Purification and Characterization of Polymerizable Multifunctional Quaternary Ammonium Compounds - PMC [pmc.ncbi.nlm.nih.gov]

Eicosyltriethylammonium Bromide: A Technical Guide to its Applications in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) salt characterized by a long C20 alkyl chain, holds significant potential in various domains of organic synthesis. While specific documented applications of this particular compound are not abundant in readily available literature, its structural similarity to other long-chain quaternary ammonium salts, such as hexadecyltriethylammonium bromide and cetyltrimethylammonium bromide (CTAB), provides a strong basis for understanding its core applications. This guide elucidates the fundamental roles of eicosyltriethylammonium bromide as a phase transfer catalyst, a surfactant in micellar catalysis, and a templating agent in the synthesis of nanomaterials. The principles and experimental protocols are detailed, drawing from closely related and well-documented analogues, to provide a practical framework for researchers.

Introduction

Quaternary ammonium salts are a versatile class of organic compounds with a wide array of applications in industrial and laboratory-scale organic synthesis. Their utility primarily stems from their ability to function as phase transfer catalysts, facilitating reactions between reactants located in immiscible phases. Eicosyltriethylammonium bromide, with its lipophilic C20 alkyl chain and a hydrophilic triethylammonium (B8662869) bromide headgroup, is structurally optimized to act as an effective interfacial agent. This technical guide explores its key applications, providing detailed experimental methodologies and data where available, based on analogous compounds.

Core Applications in Organic Synthesis

The primary applications of eicosyltriethylammonium bromide and its analogues in organic synthesis can be categorized into three main areas:

• Phase Transfer Catalysis (PTC): Facilitating reactions between aqueous-soluble nucleophiles and organic-soluble electrophiles.

• Surfactant and Micellar Catalysis: Enhancing reaction rates and selectivity by forming micelles that can solubilize reactants and alter the reaction microenvironment.

• Templating and Capping Agent in Nanoparticle Synthesis: Directing the size, shape, and stability of nanoparticles.

Eicosyltriethylammonium Bromide as a Phase Transfer Catalyst

Phase transfer catalysis is a powerful technique that circumvents the insolubility of reactants in biphasic systems. A phase transfer catalyst, such as eicosyltriethylammonium bromide, transports a reactant from one phase (typically aqueous) to another (typically organic), where the reaction proceeds.

Mechanism of Phase Transfer Catalysis

The catalytic cycle involves the quaternary ammonium cation forming an ion pair with the aqueous-soluble anion. The lipophilic nature of the long alkyl chains allows this ion pair to be extracted into the organic phase, where the now "naked" and highly reactive anion can react with the organic substrate.

Caption: General mechanism of phase transfer catalysis.

Application Example: C-Alkylation of Phenylacetonitrile Derivatives

A notable application of long-chain quaternary ammonium salts is in the C-alkylation of active methylene (B1212753) compounds. Based on a patented process for the synthesis of 1-(4-chlorophenyl)cyclobutyl cyanide, a key intermediate for pharmaceuticals, we can outline a representative protocol where a compound like hexadecyltriethylammonium bromide (a close analogue to eicosyltriethylammonium bromide) is employed as a phase transfer catalyst.

Table 1: Reaction Parameters for the Synthesis of 1-(4-chlorophenyl)cyclobutyl cyanide

Parameter	Value	Reference
Reactants	4-chlorophenylacetonitrile, 1,3-dibromopropane (B121459)	[1]
Base	Powdered potassium hydroxide (B78521)	[1]
Solvent	Toluene (B28343)	[1]
Phase Transfer Catalyst	Hexadecyltriethylammonium bromide (or similar)	[1]
Catalyst Loading	0.05 - 0.15 molar equivalents	[1]
Temperature	40 - 60 °C	[1]
Yield	> 80% (reported for analogous systems)

Experimental Protocol: Synthesis of 1-(4-chlorophenyl)cyclobutyl cyanide

This protocol is adapted from EP0863868A1 and serves as a representative example.

• Reaction Setup: To a stirred mixture of powdered potassium hydroxide (132 g) and hexadecyltriethylammonium bromide (0.1 molar equivalents) in toluene (360 ml), add a solution of 1-(3,4-dichlorophenyl)acetonitrile (92.1 g) and 1,3-dibromopropane (105 g) in toluene (66 ml) over 1.5 hours at a temperature of 60°C.

• Reaction Progression: After the initial addition, add water (60 ml) while maintaining the temperature at 60°C. Add the remaining reactant solution over 30 minutes and continue stirring for 2.5 hours at 60°C.

• Work-up: Quench the reaction by adding water (254 ml) over 15 minutes at 60°C. Stir the mixture for 20 minutes, then allow the phases to separate. The organic phase contains the desired product, which can be isolated by standard procedures such as distillation or crystallization.

References

• 1. PROCESS FOR THE PREPARATION OF 1-ARYL-1-CYANOCYCLOBUTANE DERIVATIVES - Patent 0863868 [data.epo.org]

Aggregation Behavior of Eicosyltriethylammonium Bromide in Aqueous Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Eicosyltriethylammonium bromide (C20TEAB) is a cationic surfactant belonging to the quaternary ammonium (B1175870) salt family. Its long hydrophobic eicosyl (C20) chain and hydrophilic triethylammonium (B8662869) headgroup impart significant surface activity, making it a subject of interest for various applications, including as a template for mesoporous materials and as a potential component in drug delivery systems. Understanding the aggregation behavior of C20TEAB in aqueous solutions is paramount for optimizing its performance in these roles. This guide provides an in-depth overview of the principles governing its self-assembly into micelles, details the experimental methodologies used for characterization, and presents expected quantitative data based on analogous long-chain quaternary ammonium surfactants.

Introduction to Surfactant Aggregation

Surfactants, or surface-active agents, are amphiphilic molecules possessing both a hydrophobic (water-repelling) tail and a hydrophilic (water-attracting) headgroup. In aqueous solutions, these molecules exhibit unique behavior. At low concentrations, they exist as monomers. However, as the concentration increases, they tend to adsorb at the air-water interface, reducing the surface tension of the solution.

Once the interface is saturated, a further increase in concentration leads to the spontaneous self-assembly of surfactant monomers into organized aggregates known as micelles. This process, termed micellization, is driven by the hydrophobic effect—the thermodynamic tendency of nonpolar moieties to minimize their contact with water. In a micelle, the hydrophobic tails are sequestered in the core, away from the aqueous environment, while the hydrophilic headgroups form a protective shell at the micelle-water interface.

The concentration at which micelle formation begins is a critical parameter known as the Critical Micelle Concentration (CMC) . The CMC is a fundamental property of a surfactant and is influenced by factors such as the length of the hydrophobic chain, the nature of the headgroup, temperature, and the presence of electrolytes.

Physicochemical Properties of Eicosyltriethylammonium Bromide

Table 1: Expected Physicochemical Properties of Eicosyltriethylammonium Bromide (C20TEAB)

Property	Expected Value/Range	Significance
Molecular Formula	C₂₆H₅₆BrN	Defines the chemical composition and molecular weight.
Molecular Weight	462.63 g/mol	Important for preparing solutions of known molarity.
Structure	[CH₃(CH₂)₁₉N(CH₂CH₃)₃]⁺Br⁻	The long C20 alkyl chain provides strong hydrophobicity, while the quaternary ammonium headgroup is hydrophilic and carries a positive charge.
Critical Micelle Concentration (CMC)	Expected to be very low, likely in the micromolar range (µM)	A low CMC indicates a high tendency for self-aggregation and high surface activity. The long C20 chain is the primary driver for a low CMC.
Aggregation Number (N)	Expected to be high	Represents the average number of surfactant monomers in a single micelle. Longer hydrophobic chains generally lead to larger aggregation numbers.
Micelle Shape	Likely spherical at concentrations just above the CMC, potentially transitioning to cylindrical or other shapes at higher concentrations.	The geometry of the aggregates can influence the solubilization capacity and rheological properties of the solution.
Krafft Temperature	Expected to be above room temperature	The temperature at which the solubility of the surfactant equals its CMC. Below the Krafft temperature, the surfactant has limited solubility and does not form micelles.

Note: The CMC and Aggregation Number are estimations based on the trends observed for other long-chain quaternary ammonium surfactants. Experimental determination is required for precise values.

Experimental Protocols for Characterizing Aggregation Behavior

Several experimental techniques are employed to determine the CMC and other aggregation parameters of surfactants. The following sections detail the methodologies for key experiments.

Tensiometry

Principle: Surface tension measurements are a direct way to determine the CMC. The surface tension of a surfactant solution decreases with increasing concentration as monomers adsorb at the air-water interface. At the CMC, the interface becomes saturated, and the surface tension remains relatively constant with further increases in surfactant concentration.

Methodology:

• Solution Preparation: Prepare a series of aqueous solutions of Eicosyltriethylammonium bromide with varying concentrations, typically spanning several orders of magnitude around the expected CMC.

• Instrumentation: Use a tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Measurement: Measure the surface tension of each solution at a constant temperature.

• Data Analysis: Plot the surface tension as a function of the logarithm of the surfactant concentration. The CMC is determined from the breakpoint in the resulting curve, corresponding to the intersection of the two linear regions.

Workflow for CMC Determination by Tensiometry

Caption: Workflow for determining the Critical Micelle Concentration using tensiometry.

Conductometry

Principle: This method is suitable for ionic surfactants like C20TEAB. The electrical conductivity of an ionic surfactant solution changes with concentration. Below the CMC, the conductivity increases linearly with concentration as the surfactant exists as dissociated monomers. Above the CMC, the formation of micelles, which have a lower mobility than the individual ions and bind some of the counterions, leads to a decrease in the slope of the conductivity versus concentration plot.

Methodology:

• Solution Preparation: Prepare a series of aqueous solutions of C20TEAB of known concentrations.

• Instrumentation: Use a conductivity meter with a calibrated probe.

• Measurement: Measure the specific conductivity of each solution at a constant temperature.

• Data Analysis: Plot the specific conductivity against the surfactant concentration. The CMC is identified as the concentration at the intersection of the two linear portions of the plot.

Logical Flow for Conductometric CMC Determination

Caption: Relationship between surfactant state and conductivity for CMC determination.

Fluorescence Spectroscopy

Principle: This is a highly sensitive method that utilizes a fluorescent probe (e.g., pyrene) whose fluorescence properties are sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC, the probe resides in a polar environment. Above the CMC, the hydrophobic probe partitions into the nonpolar core of the micelles. This change in the microenvironment leads to a significant change in the fluorescence emission spectrum of the probe, which can be monitored to determine the CMC.

Methodology:

• Solution and Probe Preparation: Prepare a stock solution of the fluorescent probe (e.g., pyrene (B120774) in acetone). Prepare a series of C20TEAB solutions and add a small, constant amount of the probe stock solution to each.

• Instrumentation: Use a fluorescence spectrophotometer.

• Measurement: Measure the fluorescence emission spectra of the solutions. For pyrene, the ratio of the intensity of the first and third vibronic peaks (I₁/I₃) is often monitored.

• Data Analysis: Plot the I₁/I₃ ratio as a function of the surfactant concentration. A sharp decrease in this ratio indicates the partitioning of the probe into the micelles, and the CMC is determined from the inflection point of this plot.

Experimental Workflow for Fluorescence Spectroscopy

Caption: Step-by-step workflow for CMC determination using a fluorescent probe.

Thermodynamic Parameters of Micellization

The process of micellization can be described by thermodynamic parameters, providing insight into the driving forces behind the aggregation.

Table 2: Thermodynamic Parameters of Micellization (Illustrative for a Cationic Surfactant)

Parameter	Equation	Expected Sign for C20TEAB	Interpretation
Standard Gibbs Free Energy (ΔG°mic)	ΔG°mic = RT ln(CMC)	Negative	A negative value indicates that micellization is a spontaneous process. The large negative value expected for C20TEAB reflects its strong tendency to form micelles.
Standard Enthalpy (ΔH°mic)	(Determined from the temperature dependence of CMC using the van't Hoff equation)	Typically small and can be positive or negative	Represents the heat change during micellization. For many ionic surfactants, this value is close to zero or slightly endothermic, indicating that enthalpy is not the primary driving force.
Standard Entropy (ΔS°mic)	ΔS°mic = (ΔH°mic - ΔG°mic) / T	Positive and large	A large positive entropy change is the main driving force for micellization. This is primarily due to the release of "structured" water molecules from around the hydrophobic chains when they aggregate, leading to an increase in the overall disorder of the system (the hydrophobic effect).

Note: The equations provided are simplified forms. More rigorous treatments may be necessary for precise calculations. The expected signs are based on the typical behavior of long-chain cationic surfactants in aqueous solution.

Conclusion

Eicosyltriethylammonium bromide, with its long C20 hydrophobic chain, is expected to be a highly surface-active cationic surfactant with a very low critical micelle concentration. Its aggregation behavior in aqueous solution is governed by the hydrophobic effect, leading to the spontaneous formation of micelles. The characterization of its aggregation properties, particularly the CMC, can be accurately determined using techniques such as tensiometry, conductometry, and fluorescence spectroscopy. While specific experimental data for C20TEAB is sparse, the principles and methodologies outlined in this guide provide a robust framework for its investigation and application in research and development. Further experimental studies are warranted to precisely quantify the aggregation parameters and fully elucidate the solution behavior of this long-chain surfactant.

The Enigmatic Self-Assembly of Eicosyltriethylammonium Bromide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Core Principles of Self-Assembly

The self-assembly of amphiphilic molecules like eicosyltriethylammonium bromide in aqueous media is a spontaneous process driven by the hydrophobic effect. The long eicosyl (C20) tail is hydrophobic, while the triethylammonium (B8662869) bromide head group is hydrophilic. In water, these molecules arrange themselves to minimize the unfavorable interactions between the hydrophobic tails and water molecules, leading to the formation of organized aggregates such as micelles.

A key parameter governing this phenomenon is the Critical Micelle Concentration (CMC) , which is the concentration of surfactant above which micelles form. Below the CMC, the surfactant molecules exist predominantly as monomers. The CMC is influenced by several factors, including the length of the alkyl chain, the nature of the head group and counter-ion, temperature, and the presence of additives.

Quantitative Data for Analogous Alkyltrimethylammonium Bromides

To provide a quantitative perspective, the following tables summarize the critical micelle concentration (CMC) and thermodynamic parameters for a homologous series of alkyltrimethylammonium bromides. It is important to note that as the alkyl chain length increases, the CMC generally decreases due to the enhanced hydrophobic interactions. Therefore, it is anticipated that the CMC of eicosyltriethylammonium bromide would be significantly lower than that of its shorter-chain counterparts.

Surfactant	Alkyl Chain Length	Temperature (°C)	CMC (mM)
Dodecyltrimethylammonium Bromide (DTAB)	12	25	~15-16
Tetradecyltrimethylammonium Bromide (TTAB)	14	25	~3.5-4.0
Cetyltrimethylammonium Bromide (CTAB)	16	25	~0.9-1.0[1]
Octadecyltrimethylammonium Bromide (OTAB)	18	25	~0.3

Table 1: Critical Micelle Concentration (CMC) of Alkyltrimethylammonium Bromides in Water at 25°C.

The thermodynamics of micellization provide insight into the driving forces of self-assembly. The standard Gibbs free energy of micellization (ΔG°mic), enthalpy of micellization (ΔH°mic), and entropy of micellization (ΔS°mic) are related by the equation:

ΔG°mic = ΔH°mic - TΔS°mic

A negative ΔG°mic indicates a spontaneous process. For many cationic surfactants, micellization is an entropy-driven process at lower temperatures, with the hydrophobic effect leading to a positive ΔS°mic.[2]

Surfactant	Temperature (°C)	ΔG°mic (kJ/mol)	ΔH°mic (kJ/mol)	TΔS°mic (kJ/mol)
DTAB	25	-16.7	-1.3	15.4
TTAB	25	-21.8	-6.7	15.1
CTAB	25	-27.2	-11.3	15.9

Table 2: Thermodynamic Parameters of Micellization for Alkyltrimethylammonium Bromides in Water at 25°C. (Note: These are representative values and can vary slightly depending on the experimental method.)

Experimental Protocols for Characterizing Self-Assembly

Several experimental techniques are employed to determine the CMC and other self-assembly parameters of surfactants.

Conductivity Measurement

Principle: The specific conductivity of a surfactant solution is plotted against its concentration. A distinct break in the plot indicates the onset of micelle formation. Below the CMC, the conductivity increases linearly with concentration as the surfactant exists as monomers. Above the CMC, the rate of increase of conductivity with concentration is lower because the micelles have a lower mobility than the individual ions and they bind some of the counter-ions.

Methodology:

• Prepare a series of aqueous solutions of the surfactant with varying concentrations.

• Measure the specific conductivity of each solution at a constant temperature using a calibrated conductivity meter.

• Plot the specific conductivity as a function of the surfactant concentration.

• The CMC is determined from the intersection of the two linear portions of the plot.[3] The degree of counter-ion binding can also be calculated from the slopes of the two lines.

Surface Tension Measurement

Principle: Surfactant molecules accumulate at the air-water interface, reducing the surface tension of the solution. As the surfactant concentration increases, the surface tension decreases until the interface becomes saturated with monomers. At the CMC, the surface tension reaches a near-constant value as any additional surfactant molecules form micelles in the bulk solution.

Methodology:

• Prepare a range of surfactant solutions of different concentrations.

• Measure the surface tension of each solution using a tensiometer (e.g., Du Noüy ring method or Wilhelmy plate method) at a constant temperature.

• Plot the surface tension against the logarithm of the surfactant concentration.

• The CMC is identified as the concentration at which a sharp break occurs in the curve.[4]

Fluorescence Spectroscopy

Principle: This technique utilizes a fluorescent probe, such as pyrene (B120774), which has a high affinity for the hydrophobic core of micelles. The fluorescence emission spectrum of pyrene is sensitive to the polarity of its microenvironment. In an aqueous solution below the CMC, pyrene resides in a polar environment. Above the CMC, pyrene partitions into the nonpolar micellar core, leading to a change in its fluorescence spectrum (e.g., a change in the ratio of the intensities of the first and third vibronic peaks, I1/I3).

Methodology:

• Prepare a series of surfactant solutions containing a constant, low concentration of the fluorescent probe.

• Measure the fluorescence emission spectrum of each solution using a spectrofluorometer.

• Plot the ratio of selected fluorescence intensities (e.g., I1/I3 for pyrene) against the surfactant concentration.

• The CMC is determined from the inflection point of the resulting sigmoidal curve.

Isothermal Titration Calorimetry (ITC)

Principle: ITC directly measures the heat changes associated with the formation and dilution of micelles. By titrating a concentrated surfactant solution into water (or vice versa), the enthalpy of demicellization or micellization can be determined.

Methodology:

• A concentrated solution of the surfactant is placed in the injection syringe, and the sample cell contains pure water.

• Small aliquots of the surfactant solution are injected into the water, and the resulting heat change is measured.

• The plot of the heat change per injection versus the total surfactant concentration shows a characteristic shape from which the CMC and the enthalpy of micellization (ΔH°mic) can be determined.[5][6]

Visualizing Self-Assembly Concepts

The following diagrams, generated using the DOT language, illustrate key concepts related to the self-assembly of eicosyltriethylammonium bromide.

References

• 1. Determination of Critical Micelle Concentration of Ionic and Non-Ionic Surfactants by Streaming Potential Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 4. Tuning cationic micelle properties with antioxidant additive: a molecular perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Thermodynamics of micellization and adsorption of three alkyltrimethylammonium bromides using isothermal titration calorimetry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scilit.com [scilit.com]

Protocols & Analytical Methods

Application Notes and Protocols for Nanoparticle Synthesis Using Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosyltriethylammonium bromide (C26H56BrN, CAS No. 75222-49-0) is a quaternary ammonium (B1175870) salt that can be utilized as a cationic surfactant in the synthesis of various nanoparticles.[1][2][3][4] Its molecular structure, featuring a long hydrophobic eicosyl (C20) chain and a hydrophilic triethylammonium (B8662869) headgroup, allows it to function as a structure-directing agent, stabilizer, or phase-transfer catalyst in nanoparticle synthesis. The long alkyl chain promotes the formation of micelles or bilayer structures in solution, which can serve as templates for the controlled growth of nanoparticles, influencing their size, shape, and morphology.[5] This is a principle widely applied with similar surfactants like Cetyltrimethylammonium bromide (CTAB).[6][7]

These application notes provide a comprehensive overview of the principles and detailed protocols for the synthesis of nanoparticles using long-chain quaternary ammonium salts, with a specific focus on adapting these methods for Eicosyltriethylammonium bromide. Due to the limited specific literature on Eicosyltriethylammonium bromide in nanoparticle synthesis, the provided protocols are based on well-established methods using analogous surfactants such as CTAB.[6][8] Researchers should consider these as starting points and may need to optimize the reaction conditions.

Role of Eicosyltriethylammonium Bromide in Nanoparticle Synthesis

Eicosyltriethylammonium bromide is expected to play several key roles in nanoparticle synthesis, analogous to other long-chain quaternary ammonium surfactants:[5][9][10]

• Template/Structure-Directing Agent: In aqueous solutions, surfactant molecules self-assemble into micelles or other ordered structures above a certain concentration (the critical micelle concentration). These aggregates serve as templates around which inorganic precursors can hydrolyze and condense, leading to the formation of mesoporous materials or nanoparticles with controlled morphologies.[7]

• Stabilizer: The surfactant molecules can adsorb onto the surface of newly formed nanoparticles, providing a protective layer that prevents aggregation and ensures colloidal stability. The positively charged headgroups create electrostatic repulsion between particles.

• Phase-Transfer Catalyst: In two-phase synthesis systems (e.g., water-toluene), the surfactant can transport aqueous-phase metal salt precursors into the organic phase where the reduction and nanoparticle growth occur.[6]

• Growth-Directing Agent: By selectively binding to specific crystallographic faces of a growing nanocrystal, the surfactant can modulate the growth rates along different axes, leading to anisotropic structures such as nanorods or nanoprisms.[11]

Key Considerations for Using Eicosyltriethylammonium Bromide

When adapting protocols from other surfactants like CTAB, the structural differences of Eicosyltriethylammonium bromide should be taken into account:

• Longer Alkyl Chain (C20 vs. C16 for CTAB): The longer eicosyl chain will result in a lower critical micelle concentration (CMC) and may lead to the formation of more stable and larger micelles. This can influence the resulting nanoparticle size and morphology.

• Triethyl Head Group (vs. Trimethyl for CTAB): The bulkier triethyl headgroup may affect the packing of surfactant molecules in the micellar template and on the nanoparticle surface. This could alter the surface charge density and the interaction with precursor molecules, potentially impacting the final particle characteristics.

Experimental Protocols

The following are detailed protocols for the synthesis of gold nanoparticles and mesoporous silica (B1680970) nanoparticles, adapted from established methods using CTAB. These should be considered as starting points for optimization with Eicosyltriethylammonium bromide.

Protocol 1: Synthesis of Gold Nanoparticles

This protocol describes a seed-mediated growth method to produce spherical gold nanoparticles.

Materials:

• Eicosyltriethylammonium bromide

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Sodium borohydride (B1222165) (NaBH₄)

• Ascorbic acid (C₆H₈O₆)

• Deionized water

Experimental Workflow:

Caption: Gold Nanoparticle Synthesis Workflow

Procedure:

• Seed Solution Preparation:

  • Prepare a 0.1 M stock solution of Eicosyltriethylammonium bromide in deionized water.

  • In a flask, mix 5 mL of 0.5 mM HAuCl₄ with 5 mL of the 0.1 M Eicosyltriethylammonium bromide solution.

  • To this, add 0.6 mL of ice-cold 10 mM NaBH₄ solution under vigorous stirring.

  • The solution should turn a brownish-yellow color, indicating the formation of seed nanoparticles.

  • Continue stirring for 2 minutes and then keep the seed solution undisturbed at room temperature for at least 30 minutes before use.

• Growth Solution Preparation:

  • In a separate flask, mix 50 mL of 0.5 mM HAuCl₄ with 50 mL of the 0.1 M Eicosyltriethylammonium bromide solution.

  • Add 0.3 mL of 0.1 M ascorbic acid. The solution will turn from yellow to colorless as Au(III) is reduced to Au(I).

• Nanoparticle Growth:

  • Add 0.12 mL of the aged seed solution to the growth solution.

  • The solution color will gradually change, typically to a reddish hue, as the gold nanoparticles grow.

  • Allow the reaction to proceed for at least 1 hour.

• Purification:

  • Centrifuge the nanoparticle solution to pellet the gold nanoparticles. The speed and time will depend on the particle size but can start at ~10,000 x g for 30 minutes.

  • Remove the supernatant and resuspend the nanoparticles in deionized water. Repeat the centrifugation and resuspension steps twice to remove excess surfactant.

Quantitative Parameters (Starting Points for Optimization):

Parameter	Value	Role
Eicosyltriethylammonium bromide Conc. (Seed)	0.05 M	Stabilizer for seeds
Eicosyltriethylammonium bromide Conc. (Growth)	0.05 M	Directs particle growth
HAuCl₄ Conc. (Seed)	0.25 mM	Gold precursor
HAuCl₄ Conc. (Growth)	0.25 mM	Gold precursor
NaBH₄ Conc.	10 mM	Reducing agent (strong)
Ascorbic Acid Conc.	0.1 M	Reducing agent (weak)
Temperature	Room Temperature	Reaction condition

Protocol 2: Synthesis of Mesoporous Silica Nanoparticles (MSNs)

This protocol describes a modified Stöber method for the synthesis of MSNs using Eicosyltriethylammonium bromide as a template.

Materials:

• Eicosyltriethylammonium bromide

• Tetraethyl orthosilicate (B98303) (TEOS)

• Ammonium hydroxide (B78521) (NH₄OH, 28-30%) or Sodium Hydroxide (NaOH)

• Deionized water

• Ethanol (B145695)

Experimental Workflow:

Caption: MSN Synthesis Workflow

Procedure:

• Micelle Formation and Catalysis:

  • Dissolve 1.0 g of Eicosyltriethylammonium bromide in 480 mL of deionized water and 100 mL of ethanol with stirring.

  • Add 3.5 mL of ammonium hydroxide (28-30%) to the solution.

  • Heat the mixture to a desired temperature (e.g., 60-80 °C) and stir for 30 minutes.

• Silica Precursor Addition and Condensation:

  • Add 5.0 mL of TEOS dropwise to the surfactant solution under vigorous stirring.

  • A white precipitate will form as the silica condenses around the surfactant micelles.

  • Continue stirring the mixture for 2-4 hours at the set temperature.

• Particle Collection and Washing:

  • Collect the as-synthesized MSNs by centrifugation (e.g., 8,000 x g for 20 minutes).

  • Wash the particles thoroughly by resuspending them in deionized water and centrifuging again. Repeat this step twice.

  • Perform two additional washes with ethanol.

• Template Removal (Solvent Extraction):

  • To remove the Eicosyltriethylammonium bromide template, resuspend the washed particles in a solution of 100 mL of ethanol containing 1 mL of concentrated hydrochloric acid.

  • Stir this suspension at 60 °C for 6 hours.

  • Collect the particles by centrifugation and wash them with ethanol to remove the extracted surfactant and acid.

  • Dry the final MSN product in an oven or under vacuum.

Quantitative Parameters (Starting Points for Optimization):

Parameter	Value	Role
Eicosyltriethylammonium bromide	1.0 g	Template
TEOS	5.0 mL	Silica precursor
NH₄OH (28-30%)	3.5 mL	Catalyst
Water:Ethanol Ratio	~5:1 (v/v)	Solvent system
Temperature	60-80 °C	Reaction condition
Stirring Speed	>500 rpm	Ensures homogeneity

Signaling Pathways and Mechanisms

The fundamental mechanism of nanoparticle formation directed by quaternary ammonium surfactants involves electrostatic interactions and self-assembly.

Caption: Surfactant-Directed Nanoparticle Formation

Applications in Drug Development

Nanoparticles synthesized using methods like these have significant potential in drug delivery.[9][10]

• Gold Nanoparticles: Can be functionalized with targeting ligands and used for photothermal therapy or as carriers for drug molecules. Their surface plasmon resonance properties also make them useful in diagnostics.

• Mesoporous Silica Nanoparticles: Their high surface area and tunable pore size make them excellent candidates for loading and controllably releasing therapeutic agents. The silica surface can be easily modified to improve biocompatibility and target specificity.

Conclusion

Eicosyltriethylammonium bromide, as a long-chain quaternary ammonium surfactant, holds promise for the controlled synthesis of a variety of nanoparticles. While specific protocols for its use are not yet widely published, the principles and methods established for similar surfactants like CTAB provide a strong foundation for its application. The protocols and data presented here offer a detailed starting point for researchers to explore the use of Eicosyltriethylammonium bromide in developing novel nanomaterials for scientific research and drug development. Optimization of the reaction parameters will be key to achieving desired nanoparticle characteristics.

References

• 1. pharmaffiliates.com [pharmaffiliates.com]
• 2. Cas 75222-49-0,EICOSYLTRIETHYLAMMONIUM BROMIDE | lookchem [lookchem.com]
• 3. scbt.com [scbt.com]
• 4. EICOSYLTRIETHYLAMMONIUM BROMIDE CAS#: 75222-49-0 [m.chemicalbook.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. The effect of cetyltrimethylammonium bromide (CTAB) addition on green synthesis of porous N-doped TiO2 for photoreduction of heavy metal ion Cr(vi) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. rsc.org [rsc.org]
• 9. One-Pot Synthesis of Ag/Quaternary Ammonium Salt Co-Decorated Mesoporous Silica Nanoparticles for Synergistic Treatment of Cancer and Bacterial Infections - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | One-Pot Synthesis of Ag/Quaternary Ammonium Salt Co-Decorated Mesoporous Silica Nanoparticles for Synergistic Treatment of Cancer and Bacterial Infections [frontiersin.org]
• 11. Synthesis of less toxic gold nanorods by using dodecylethyldimethylammonium bromide as an alternative growth-directing surfactant - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Eicosyltriethylammonium Bromide as a Template for Mesoporous Materials

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosyltriethylammonium bromide is a cationic surfactant that can be utilized as a structure-directing agent (template) for the synthesis of mesoporous materials. Its amphiphilic nature, characterized by a long C20 alkyl (eicosyl) chain and a triethylammonium (B8662869) headgroup, enables the formation of micelles in solution. These micelles act as a scaffold around which inorganic or organic precursors can polymerize. Subsequent removal of the organic template through calcination or solvent extraction yields a solid material with a well-defined, ordered porous structure.

The use of a long-chain surfactant like eicosyltriethylammonium bromide is anticipated to produce mesoporous materials with larger pore diameters compared to those synthesized with more common surfactants like cetyltrimethylammonium bromide (CTAB, C16 chain). These larger pores can be advantageous for applications requiring the accommodation of bulky molecules, such as in drug delivery for large therapeutic agents and in catalysis for reactions involving sizable substrates.

This document provides detailed protocols for the synthesis of mesoporous silica (B1680970) nanoparticles (MSNs) of the MCM-41 type using eicosyltriethylammonium bromide as a template. It also includes expected material properties and potential applications in drug delivery and catalysis.

Data Presentation: Expected Properties of Mesoporous Silica

The following table summarizes the expected quantitative data for mesoporous silica synthesized using eicosyltriethylammonium bromide as a template, in comparison to materials synthesized with the more common CTAB. These values are illustrative and can be influenced by synthesis conditions.

Property	Eicosyltriethylammonium Bromide Templated Silica (Expected)	Cetyltrimethylammonium Bromide (CTAB) Templated Silica (Typical)
Specific Surface Area (m²/g)	700 - 1000	900 - 1200[1][2]
Pore Volume (cm³/g)	0.8 - 1.2	0.9 - 1.1[3]
Pore Diameter (nm)	4 - 8	2 - 4[1][4]

Experimental Protocols

Protocol 1: Synthesis of Mesoporous Silica Nanoparticles (MCM-41 Type)

This protocol outlines a modified Stöber method for the synthesis of MCM-41 type mesoporous silica, adapted for the use of eicosyltriethylammonium bromide.

Materials:

• Eicosyltriethylammonium bromide

• Tetraethyl orthosilicate (B98303) (TEOS, silica precursor)

• Ammonium (B1175870) hydroxide (B78521) (NH₄OH, 28-30%) or Sodium hydroxide (NaOH)

• Deionized water

• Ethanol (B145695)

Procedure:

• Surfactant Solution Preparation: Dissolve 1.0 g of eicosyltriethylammonium bromide in 480 mL of deionized water. Add 3.5 mL of ammonium hydroxide solution and stir vigorously until the solution becomes clear.

• Reaction Mixture: Heat the surfactant solution to 80°C in a round-bottom flask equipped with a condenser and a magnetic stirrer.

• Silica Precursor Addition: While maintaining the temperature at 80°C and stirring, add 5.0 mL of TEOS dropwise to the surfactant solution. A white precipitate should form upon the addition of TEOS.

• Aging: Continue stirring the mixture at 80°C for 2 hours to allow for the condensation and polymerization of silica around the surfactant micelles.

• Product Collection: Cool the reaction mixture to room temperature. Collect the white solid product by filtration or centrifugation.

• Washing: Wash the collected product thoroughly with deionized water and then with ethanol to remove any unreacted precursors.

• Drying: Dry the product in an oven at 60-80°C overnight.

• Template Removal (Calcination): To create the mesoporous structure, the eicosyltriethylammonium bromide template must be removed. This is typically achieved by calcination. Heat the dried powder in a furnace to 550°C at a rate of 1-2°C/minute and hold at this temperature for 6 hours in the presence of air.[5]

• Template Removal (Solvent Extraction): As an alternative to calcination, the template can be removed by solvent extraction. Reflux the as-synthesized material in an acidic ethanol solution (e.g., 1 M HCl in ethanol) for 6-12 hours. This method can be advantageous for preserving surface functional groups.

Experimental Workflow

Caption: Experimental workflow for the synthesis of mesoporous silica nanoparticles.

Mechanism of Mesoporous Material Formation

The formation of mesoporous silica using eicosyltriethylammonium bromide as a template follows a cooperative self-assembly mechanism.

• Micelle Formation: In an aqueous solution, the amphiphilic eicosyltriethylammonium bromide molecules self-assemble into micelles above their critical micelle concentration. The hydrophobic eicosyl chains form the core of the micelles, while the hydrophilic triethylammonium headgroups are exposed to the aqueous phase.

• Silicate-Surfactant Co-assembly: The silica precursor, TEOS, hydrolyzes to form silicate (B1173343) species. In a basic medium, these silicate species are negatively charged and interact with the positively charged triethylammonium headgroups of the surfactant micelles through electrostatic interactions.

• Condensation and Framework Formation: The silicate species polymerize and condense around the ordered micellar structures, forming a solid silica framework that encapsulates the surfactant template.

• Template Removal: The removal of the surfactant template by calcination or solvent extraction leaves behind a network of uniform pores, creating the final mesoporous material.

Caption: Mechanism of mesoporous silica formation using a surfactant template.

Applications

Drug Delivery

The large pore volume and tunable pore size of mesoporous materials make them excellent candidates for drug delivery systems.[3][6] The larger pores expected from using eicosyltriethylammonium bromide as a template could be particularly beneficial for encapsulating and delivering large drug molecules such as proteins, peptides, and nucleic acids. The high surface area allows for a high drug loading capacity. Furthermore, the silica surface can be functionalized to control the release rate of the drug and to target specific cells or tissues.

Catalysis

In the field of catalysis, mesoporous materials can serve as catalyst supports.[7] The high surface area provides a large number of active sites, and the uniform pore structure can lead to high selectivity. The larger pore size of materials synthesized with eicosyltriethylammonium bromide can facilitate the diffusion of bulky reactants and products, which is often a limiting factor in catalytic reactions involving large molecules.

Conclusion

Eicosyltriethylammonium bromide, while not as commonly used as other cationic surfactants, holds promise as a templating agent for the synthesis of mesoporous materials with large pore sizes. The protocols provided here, adapted from established methods for similar surfactants, offer a starting point for researchers to explore the potential of this long-chain surfactant in creating novel materials for advanced applications in drug delivery, catalysis, and beyond. Optimization of the synthesis parameters will be crucial for tailoring the material properties to specific needs.

References

• 1. Structure-Property Relationship for Different Mesoporous Silica Nanoparticles and its Drug Delivery Applications: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A Review: Fundamental Aspects of Silicate Mesoporous Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Controlling Particle Morphology and Pore Size in the Synthesis of Ordered Mesoporous Materials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. isites.info [isites.info]
• 6. Applications of mesoporous materials as excipients for innovative drug delivery and formulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ias.ac.in [ias.ac.in]

Protocol for Eicosyltriethylammonium Bromide-Assisted Gold Nanorod Synthesis

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for the synthesis of gold nanorods (GNRs) utilizing eicosyltriethylammonium bromide (ETEAB) as a directing agent. The seed-mediated growth method, traditionally employing cetyltrimethylammonium bromide (CTAB), is adapted for the use of the longer-chain surfactant ETEAB. This protocol outlines the preparation of a gold seed solution and a growth solution, followed by the synthesis and purification of the GNRs. Characterization techniques essential for verifying the successful synthesis and determining the properties of the resulting GNRs are also detailed. Due to the limited availability of specific physicochemical data for ETEAB, this protocol is a proposed methodology based on established principles of GNR synthesis. Optimization of surfactant concentration may be required to achieve desired GNR aspect ratios.

Introduction

Gold nanorods are of significant interest in various biomedical applications, including drug delivery, photothermal therapy, and bioimaging, owing to their unique optical and electronic properties.[1] The synthesis of GNRs is most commonly achieved through a seed-mediated approach, where small gold nanoparticles act as seeds for the anisotropic growth into rod-shaped nanoparticles.[1] Cetyltrimethylammonium bromide (CTAB) is the most widely used surfactant in this process, forming a bilayer on the gold surface that directs the rod-like growth.[2][3] However, the cytotoxicity of CTAB is a significant drawback for biomedical applications.[2]

This protocol explores the use of eicosyltriethylammonium bromide (ETEAB, C26H56BrN), a quaternary ammonium (B1175870) salt with a longer alkyl chain (C20) than CTAB (C16), as an alternative directing agent. The longer chain length of the surfactant is expected to influence the aspect ratio of the synthesized GNRs, with studies showing that longer alkyl chains generally lead to higher aspect ratios.[4] This proposed protocol is based on the well-established seed-mediated method and provides a framework for the synthesis of GNRs with potentially altered dimensions and surface properties.

Experimental Protocols

Materials and Reagents

A comprehensive list of materials and reagents required for the synthesis is provided in Table 1.

Table 1: Materials and Reagents

Material/Reagent	Formula	Purity	Supplier (Example)
Eicosyltriethylammonium bromide	C26H56BrN	≥98%	Santa Cruz Biotechnology
Gold(III) chloride trihydrate	HAuCl4·3H2O	99.9%	Sigma-Aldrich
Sodium borohydride	NaBH4	≥98%	Sigma-Aldrich
L-Ascorbic acid	C6H8O6	≥99%	Sigma-Aldrich
Silver nitrate	AgNO3	≥99%	Sigma-Aldrich
Hydrochloric acid	HCl	37%	Sigma-Aldrich
Deionized water	H2O	18.2 MΩ·cm	-

Preparation of Solutions

2.2.1. ETEAB Solution (0.2 M)

• Dissolve 9.25 g of ETEAB in 100 mL of deionized water.

• Gently heat and stir the solution to ensure complete dissolution.

2.2.2. Gold(III) Chloride Trihydrate Stock Solution (0.01 M)

• Dissolve 0.393 g of HAuCl4·3H2O in 100 mL of deionized water.

• Store in a dark container at 4°C.

2.2.3. Sodium Borohydride Solution (0.01 M)

• Dissolve 0.038 g of NaBH4 in 100 mL of ice-cold deionized water.

• Note: This solution is unstable and must be prepared fresh before use.

2.2.4. Ascorbic Acid Solution (0.1 M)

• Dissolve 1.76 g of L-ascorbic acid in 100 mL of deionized water.

• Prepare this solution fresh before use.

2.2.5. Silver Nitrate Solution (0.01 M)

• Dissolve 0.170 g of AgNO3 in 100 mL of deionized water.

• Store in a dark container.

Gold Nanorod Synthesis

The synthesis is a two-step seed-mediated process.

2.3.1. Preparation of Gold Seed Solution

• To a 20 mL glass vial, add 5 mL of 0.2 M ETEAB solution.

• Add 5 mL of 0.01 M HAuCl4 solution.

• Stir the solution vigorously.

• While stirring, rapidly inject 0.6 mL of freshly prepared, ice-cold 0.01 M NaBH4 solution.

• The solution color will change from yellow to brownish-yellow, indicating the formation of gold seeds.

• Continue stirring for 2 minutes and then keep the solution undisturbed at room temperature for at least 30 minutes before use.

2.3.2. Preparation of Growth Solution and GNR Synthesis

• In a 100 mL flask, add 50 mL of 0.2 M ETEAB solution.

• Add 2.5 mL of 0.01 M AgNO3 solution.

• Gently mix the solution.

• Add 5 mL of 0.01 M HAuCl4 solution. The solution should be a bright orange-yellow.

• Add 0.8 mL of 37% HCl.

• Gently mix the solution until it becomes colorless.

• Add 0.4 mL of 0.1 M ascorbic acid solution. The solution should remain colorless.

• Finally, add 0.12 mL of the prepared gold seed solution to the growth solution.

• Gently mix the solution and leave it undisturbed overnight at room temperature. The color of the solution will gradually change, indicating the formation of gold nanorods.

Purification of Gold Nanorods

• After the overnight reaction, centrifuge the GNR solution at 10,000 rpm for 15 minutes.

• Carefully decant the supernatant.

• Resuspend the pellet in a small volume of 0.01 M ETEAB solution.

• Repeat the centrifugation and resuspension steps at least twice to remove excess reactants.

• Finally, resuspend the purified GNRs in deionized water or a buffer of choice for storage and characterization.

Characterization

Table 2: Characterization Techniques for Gold Nanorods

Technique	Purpose	Expected Outcome
UV-Vis-NIR Spectroscopy	To determine the optical properties and confirm the formation of nanorods.	Two distinct surface plasmon resonance (SPR) peaks: a transverse SPR (TSPR) around 520 nm and a longitudinal SPR (LSPR) at a longer wavelength, which is dependent on the aspect ratio.
Transmission Electron Microscopy (TEM)	To visualize the morphology, size, and aspect ratio of the synthesized GNRs.	Rod-shaped nanoparticles with a measurable length and width.
Dynamic Light Scattering (DLS)	To determine the hydrodynamic diameter and size distribution of the GNRs in solution.	A measure of the effective size of the GNRs, including the surfactant layer.
Zeta Potential Measurement	To assess the surface charge and colloidal stability of the GNRs.	A positive zeta potential value, indicating the presence of the cationic ETEAB on the surface and good colloidal stability.

Diagrams

Caption: Workflow for ETEAB-Assisted Gold Nanorod Synthesis.

Caption: Proposed Mechanism of ETEAB-Directed Anisotropic Growth.

Quantitative Data Summary

The following table summarizes the key quantitative parameters for the proposed ETEAB-assisted GNR synthesis protocol.

Table 3: Summary of Reactant Concentrations and Volumes

Step	Reagent	Stock Concentration	Volume	Final Concentration (in Growth Solution)
Seed Solution	ETEAB	0.2 M	5 mL	-
HAuCl4	0.01 M	5 mL	-
NaBH4	0.01 M	0.6 mL	-
Growth Solution	ETEAB	0.2 M	50 mL	~0.17 M
AgNO3	0.01 M	2.5 mL	~0.42 mM
HAuCl4	0.01 M	5 mL	~0.83 mM
HCl	37%	0.8 mL	-
Ascorbic Acid	0.1 M	0.4 mL	~0.67 mM
Seed Solution	-	0.12 mL	-

Note on ETEAB Concentration: The proposed concentration of ETEAB is based on established protocols for CTAB. The critical micelle concentration (CMC) of ETEAB is expected to be lower than that of CTAB due to its longer alkyl chain. Therefore, experimental optimization of the ETEAB concentration may be necessary to achieve the desired GNR aspect ratio and monodispersity. It is recommended to perform a concentration series (e.g., 0.1 M, 0.15 M, 0.2 M, 0.25 M) to determine the optimal conditions.

References

• 1. Stable and reproducible synthesis of gold nanorods for biomedical applications: a comprehensive study - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nanohybrids.net [nanohybrids.net]
• 3. Georgia Southern Commons - GS4 Georgia Southern Student Scholars Symposium: Synthesis of Gold Nanorods Using C12EDMAB as a Less Toxic, Alternative Growth-Directing Agent [digitalcommons.georgiasouthern.edu]
• 4. [PDF] Dependence of the Gold Nanorod Aspect Ratio on the Nature of the Directing Surfactant in Aqueous Solution | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols for Eicosyltriethylammonium Bromide in Gene Transfection

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) surfactant. To date, there are no specific studies published on its direct application in gene transfection. The following application notes and protocols are based on the established use of analogous long-chain quaternary ammonium compounds as non-viral gene delivery vectors. The provided information should be regarded as a theoretical framework and a starting point for research. All protocols will require optimization for specific cell types and plasmid DNA.

Introduction

Gene therapy holds immense promise for treating a wide range of genetic and acquired diseases. A key challenge in this field is the development of safe and efficient vectors for delivering therapeutic nucleic acids into target cells. While viral vectors have demonstrated high efficiency, concerns regarding their immunogenicity and potential for insertional mutagenesis have driven the exploration of non-viral alternatives.

Cationic lipids and surfactants, such as quaternary ammonium compounds, have emerged as promising non-viral gene delivery agents. Their positively charged head groups interact electrostatically with the negatively charged phosphate (B84403) backbone of nucleic acids, leading to the formation of condensed, positively charged nanoparticles called lipoplexes. These lipoplexes can then associate with the negatively charged cell membrane, facilitating cellular uptake and subsequent release of the genetic material into the cytoplasm.

Eicosyltriethylammonium bromide (C26H56BrN, MW: 462.63) is a single-chain quaternary ammonium surfactant with a 20-carbon (eicosyl) alkyl tail. While its direct application in gene transfection has not been documented, its structural similarity to other long-chain quaternary ammonium surfactants that have been successfully used for this purpose suggests its potential as a gene delivery agent. The long alkyl chain may contribute to the stability of the lipoplexes and influence their interaction with the cell membrane. This document provides a comprehensive overview of the potential application of Eicosyltriethylammonium bromide in gene transfection, including extrapolated data from analogous compounds and detailed experimental protocols to guide researchers in this novel area of investigation.

Principle of Cationic Surfactant-Mediated Gene Transfection

The process of gene transfection using cationic surfactants like Eicosyltriethylammonium bromide can be broken down into several key steps:

• Lipoplex Formation: The positively charged Eicosyltriethylammonium bromide molecules electrostatically interact with the negatively charged plasmid DNA, leading to the condensation of the DNA into compact nanoparticles. These resulting lipoplexes protect the DNA from degradation by nucleases.

• Adsorption to the Cell Surface: The net positive charge of the lipoplexes facilitates their binding to the negatively charged proteoglycans on the cell surface.

• Cellular Uptake: The lipoplexes are internalized by the cell, primarily through endocytosis.

• Endosomal Escape: Once inside the endosome, the cationic surfactant can help to disrupt the endosomal membrane, allowing the lipoplex to escape into the cytoplasm. This is a critical step, as failure to escape the endosome leads to the degradation of the DNA in the lysosome.

• Nuclear Entry and Gene Expression: The released plasmid DNA must then be transported into the nucleus for transcription and subsequent translation into the desired protein.

The efficiency of each of these steps is influenced by the physicochemical properties of the cationic surfactant, including the length of its alkyl chain and the nature of its headgroup.

Quantitative Data from Analogous Long-Chain Quaternary Ammonium Surfactants

As no direct data for Eicosyltriethylammonium bromide is available, the following tables summarize representative quantitative data from studies on other single-chain and double-chain quaternary ammonium surfactants with varying alkyl chain lengths. This data is intended to provide a general understanding of the expected performance and should be used as a reference for optimization studies.

Table 1: Influence of Alkyl Chain Length on Transfection Efficiency and Cytotoxicity of Single-Chain Quaternary Ammonium Surfactants (Extrapolated)

Cationic Surfactant (Alkyltrimethylammonium bromide)	Alkyl Chain Length	Optimal N/P Ratio*	Transfection Efficiency (% of cells)	Cell Viability (%)	Reference Cell Line
Dodecyltrimethylammonium bromide (DTAB)	C12	4:1 - 8:1	10-20	60-70	HEK293
Hexadecyltrimethylammonium bromide (CTAB)	C16	2:1 - 6:1	20-35	40-50	CHO-K1
Octadecyltrimethylammonium bromide (OTAB)	C18	2:1 - 5:1	25-40	30-40	HeLa
Eicosyltriethylammonium bromide (Predicted)	C20	1:1 - 4:1	Potentially higher	Potentially lower	Requires investigation

*N/P ratio refers to the molar ratio of the nitrogen in the cationic surfactant to the phosphate in the DNA.

Note: Generally, increasing the alkyl chain length of single-chain quaternary ammonium surfactants can lead to higher transfection efficiency due to increased hydrophobicity and more stable lipoplex formation. However, this is often accompanied by increased cytotoxicity. The optimal chain length represents a balance between these two factors.

Table 2: Properties of Lipoplexes Formed with Analogous Cationic Surfactants

Cationic Surfactant	Helper Lipid	Lipoplex Size (nm)	Zeta Potential (mV)
Dioctadecyldimethylammonium bromide (DDAB)	DOPE	150 - 300	+30 to +50
Hexadecyltrimethylammonium bromide (CTAB)	DOPE	200 - 400	+25 to +45
Eicosyltriethylammonium bromide (Predicted)	DOPE	100 - 350	+20 to +40

Note: The size and zeta potential of lipoplexes are critical parameters that influence their stability and interaction with cells. Smaller particle sizes and a positive zeta potential are generally desirable for efficient transfection. The use of a helper lipid like 1,2-dioleoyl-sn-glycero-3-phosphoethanolamine (B1670885) (DOPE) can improve transfection efficiency by promoting the destabilization of the endosomal membrane.

Experimental Protocols

The following are detailed, generalized protocols for gene transfection using Eicosyltriethylammonium bromide. It is crucial to optimize these protocols for your specific cell line and plasmid.

Protocol 1: Preparation of Eicosyltriethylammonium Bromide Stock Solution

Materials:

• Eicosyltriethylammonium bromide powder

• Sterile, nuclease-free water

• Sterile microcentrifuge tubes

• Vortex mixer

• Water bath or heat block

Procedure:

• Weigh out the desired amount of Eicosyltriethylammonium bromide powder in a sterile microcentrifuge tube.

• Add the appropriate volume of sterile, nuclease-free water to achieve a final concentration of 1 mg/mL.

• Gently vortex the solution to aid in dissolution.

• If necessary, warm the solution to 37-50°C for short periods to facilitate complete dissolution. Do not overheat.

• Sterile-filter the stock solution through a 0.22 µm syringe filter into a new sterile tube.

• Store the stock solution at 4°C for short-term use (up to 1 month) or at -20°C for long-term storage.

Protocol 2: In Vitro Gene Transfection in Adherent Mammalian Cells (24-well plate format)

Materials:

• Adherent mammalian cells (e.g., HEK293, CHO-K1, HeLa)

• Complete cell culture medium

• Serum-free cell culture medium (e.g., Opti-MEM®)

• Plasmid DNA (1 µg/µL stock in TE buffer or nuclease-free water)

• Eicosyltriethylammonium bromide stock solution (1 mg/mL)

• (Optional) DOPE stock solution (1 mg/mL in chloroform, to be prepared as liposomes)

• Sterile microcentrifuge tubes

• 24-well tissue culture plates

Procedure:

Day 1: Cell Seeding

• Seed the adherent cells in a 24-well plate at a density that will result in 70-90% confluency at the time of transfection (typically 0.5 x 10^5 to 2 x 10^5 cells per well).

• Incubate the cells overnight at 37°C in a humidified atmosphere with 5% CO2.

Day 2: Transfection

• Preparation of DNA Solution:

  • In a sterile microcentrifuge tube (Tube A), dilute 0.5 µg of plasmid DNA in 50 µL of serum-free medium. Mix gently by flicking the tube.

• Preparation of Cationic Surfactant Solution:

  • In a separate sterile microcentrifuge tube (Tube B), dilute the required amount of Eicosyltriethylammonium bromide stock solution in 50 µL of serum-free medium. Mix gently.

  • Optimization is critical here. Start by testing a range of N/P ratios from 1:1 to 8:1. To calculate the volume of the surfactant solution needed:

    • µg of surfactant = (µg of DNA / MW of DNA base pair) * N/P ratio * MW of surfactant

    • (Assume average MW of a DNA base pair is ~650 g/mol )

• Formation of Lipoplexes:

  • Add the DNA solution (from Tube A) to the cationic surfactant solution (from Tube B) and mix gently by pipetting up and down. Do not vortex.

  • Incubate the mixture at room temperature for 15-30 minutes to allow for the formation of lipoplexes.

• Transfection of Cells:

  • Gently remove the culture medium from the cells in the 24-well plate.

  • Wash the cells once with 0.5 mL of serum-free medium.

  • Add 400 µL of fresh serum-free medium to each well.

  • Add the 100 µL of the lipoplex solution dropwise to each well.

  • Gently rock the plate to ensure even distribution of the lipoplexes.

  • Incubate the cells at 37°C for 4-6 hours.

• Post-transfection:

  • After the incubation period, remove the transfection medium and replace it with 1 mL of complete culture medium (containing serum).

  • Incubate the cells for 24-72 hours.

Day 3-4: Assay for Gene Expression

• Assess gene expression using an appropriate method, such as fluorescence microscopy for fluorescent reporter proteins (e.g., GFP, RFP), or a luciferase assay for luciferase reporter genes.

• Cell viability can be assessed using methods like the MTT assay or Trypan Blue exclusion.

Mandatory Visualizations

Caption: Cationic surfactant-mediated gene transfection workflow.

Caption: Electrostatic interaction in a lipoplex.

Troubleshooting

Problem	Possible Cause	Suggestion
Low Transfection Efficiency	Suboptimal N/P ratio	Optimize the N/P ratio by testing a wider range (e.g., 0.5:1 to 12:1).
Low cell viability	Decrease the concentration of the cationic surfactant and/or the incubation time. Assess cytotoxicity using an MTT assay.
Poor DNA quality	Use high-purity, endotoxin-free plasmid DNA.
Cells not at optimal confluency	Ensure cells are 70-90% confluent and in the logarithmic growth phase.
High Cytotoxicity	N/P ratio is too high	Decrease the N/P ratio.
Prolonged exposure to lipoplexes	Reduce the incubation time of the lipoplexes with the cells (e.g., 2-4 hours).
High concentration of cationic surfactant	Lower the overall concentration of the lipoplex solution added to the cells.
Inconsistent Results	Variation in lipoplex preparation	Ensure consistent mixing and incubation times during lipoplex formation. Prepare fresh lipoplexes for each experiment.
Variation in cell culture conditions	Maintain consistent cell passage number, seeding density, and medium conditions.

Conclusion

Eicosyltriethylammonium bromide, due to its structural characteristics as a long-chain quaternary ammonium surfactant, presents a novel and unexplored candidate for non-viral gene delivery. The information and protocols provided herein, extrapolated from studies on analogous compounds, offer a solid foundation for researchers to begin investigating its potential. Systematic optimization of the formulation and transfection conditions, particularly the N/P ratio and the potential inclusion of helper lipids, will be critical to unlocking its efficacy and defining its therapeutic window. As with any new transfection reagent, careful evaluation of both transfection efficiency and cytotoxicity is paramount to establishing its utility in gene therapy and other molecular biology applications.

Application Notes and Protocols: Eicosyltriethylammonium Bromide as a Phase Transfer Catalyst in Organic Reactions

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Extensive literature searches did not yield specific examples of eicosyltriethylammonium bromide used as a phase transfer catalyst in published organic reactions. The following application notes and protocols are based on the established principles of phase transfer catalysis and data from structurally analogous long-chain quaternary ammonium (B1175870) salts, such as cetyltrimethylammonium bromide (CTAB) and tetrabutylammonium (B224687) bromide (TBAB). These protocols should be considered as a starting point for the development of specific reaction conditions for eicosyltriethylammonium bromide.

Introduction to Eicosyltriethylammonium Bromide in Phase Transfer Catalysis

Eicosyltriethylammonium bromide (C₂₆H₅₆BrN) is a quaternary ammonium salt characterized by a long C20 alkyl chain (eicosyl group) and three ethyl groups attached to a nitrogen atom. This amphiphilic structure, with a lipophilic alkyl tail and a hydrophilic cationic head, makes it a potential phase transfer catalyst (PTC). In a biphasic system (e.g., aqueous-organic), a PTC facilitates the transfer of a reactant, typically an anion, from the aqueous phase to the organic phase where the reaction with an organic substrate occurs. This overcomes the immiscibility of the reactants, leading to faster reaction rates, milder reaction conditions, and often improved yields and selectivities.[1]

The general mechanism of phase transfer catalysis involves the exchange of the catalyst's counter-ion (bromide) for the reactant anion in the aqueous phase. The resulting lipophilic ion pair then migrates into the organic phase to react with the substrate. After the reaction, the catalyst cation returns to the aqueous phase to repeat the cycle.

Potential Applications in Organic Synthesis

Based on the reactivity of analogous long-chain quaternary ammonium salts, eicosyltriethylammonium bromide is expected to be an effective catalyst for a variety of organic transformations, including:

• Nucleophilic Substitution Reactions: Williamson ether synthesis, cyanation, and azidation reactions.

• Alkylation Reactions: C-alkylation of active methylene (B1212753) compounds and N-alkylation of heterocycles.

• Oxidation and Reduction Reactions: Permanganate oxidation of alkenes and borohydride (B1222165) reduction of ketones.

The long eicosyl chain is anticipated to impart high lipophilicity to the catalyst, making it particularly effective in transferring anions into nonpolar organic solvents.

Experimental Protocols (Analogous Systems)

The following protocols are adapted from reactions using other long-chain quaternary ammonium bromides and can serve as a starting point for optimization with eicosyltriethylammonium bromide.

3.1. Williamson Ether Synthesis

The Williamson ether synthesis is a widely used method for the preparation of ethers via an Sₙ2 reaction between an alkoxide and an alkyl halide. Phase transfer catalysis is particularly effective for this reaction, especially when using solid inorganic bases.

Reaction Scheme:

R-OH + R'-X + NaOH(aq) --(PTC)--> R-O-R' + NaX + H₂O

Protocol: Synthesis of Benzyl (B1604629) Phenyl Ether (Analogous to TBAB catalysis)

• Reagents:

  • Phenol (1.0 g, 10.6 mmol)

  • Benzyl chloride (1.4 g, 11.1 mmol)

  • Sodium hydroxide (B78521) (0.85 g, 21.2 mmol) dissolved in 10 mL of water

  • Eicosyltriethylammonium bromide (0.1 g, ~2 mol%) - proposed

  • Toluene (20 mL)

• Procedure:

  • To a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add phenol, toluene, and the aqueous sodium hydroxide solution.

  • Add the proposed phase transfer catalyst, eicosyltriethylammonium bromide.

  • Heat the mixture to 60-70 °C with vigorous stirring.

  • Slowly add benzyl chloride to the reaction mixture over 30 minutes.

  • Continue stirring at 70 °C for 3-4 hours, monitoring the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Separate the organic layer, wash with water (2 x 20 mL) and brine (20 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography or distillation to obtain benzyl phenyl ether.

3.2. Nucleophilic Substitution: Synthesis of an Alkyl Azide (B81097)

The synthesis of alkyl azides from alkyl halides and sodium azide is another important transformation facilitated by phase transfer catalysis.

Reaction Scheme:

R-X + NaN₃(aq) --(PTC)--> R-N₃ + NaX

Protocol: Synthesis of 1-Azidooctane (B1266841) (Analogous to Aliquat 336 catalysis)

• Reagents:

  • 1-Bromooctane (B94149) (1.93 g, 10 mmol)

  • Sodium azide (0.98 g, 15 mmol) dissolved in 10 mL of water

  • Eicosyltriethylammonium bromide (0.09 g, ~2 mol%) - proposed

  • Dichloromethane (20 mL)

• Procedure:

  • In a 50 mL round-bottom flask with a magnetic stirrer and reflux condenser, combine 1-bromooctane and dichloromethane.

  • Add the aqueous solution of sodium azide and the proposed phase transfer catalyst, eicosyltriethylammonium bromide.

  • Heat the mixture to reflux (approximately 40 °C for dichloromethane) with vigorous stirring.

  • Maintain the reflux for 6-8 hours, monitoring the reaction by TLC or GC.

  • Once the reaction is complete, cool the mixture to room temperature.

  • Separate the organic layer and wash it with water (2 x 15 mL).

  • Dry the organic layer with anhydrous magnesium sulfate, filter, and carefully remove the solvent under reduced pressure (Note: low molecular weight alkyl azides can be explosive and should be handled with care).

  • The resulting 1-azidooctane is often used in subsequent reactions without further purification.

Data Presentation (Analogous Systems)

The following tables summarize typical quantitative data for phase transfer catalyzed reactions using analogous catalysts. These values can be used as a benchmark when developing protocols with eicosyltriethylammonium bromide.

Table 1: Williamson Ether Synthesis - Catalyst Comparison

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
TBAB	5	Toluene	80	5	92
CTAB	5	Dichloromethane	40	8	88
Aliquat 336	2	Heptane	90	4	95

Table 2: Nucleophilic Substitution (Cyanation of 1-Bromobutane) - Catalyst Comparison

Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)
TBAB	10	Chlorobenzene	100	6	85
CTAB	10	Toluene	90	8	82
TEBA	5	None (neat)	110	5	90

Visualizations

General Mechanism of Phase Transfer Catalysis

Caption: General mechanism of phase transfer catalysis.

Experimental Workflow for Williamson Ether Synthesis

Caption: Experimental workflow for Williamson ether synthesis.

References

• 1. ijirset.com [ijirset.com]

Determining the Critical Micelle Concentration (CMC) of Eicosyltriethylammonium Bromide

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides detailed experimental protocols for determining the Critical Micelle Concentration (CMC) of the cationic surfactant, Eicosyltriethylammonium bromide. Three common and reliable methods are described: surface tensiometry, conductometry, and fluorescence probe spectroscopy. This guide includes step-by-step procedures, data analysis techniques, and expected outcomes to facilitate accurate and reproducible CMC determination in a research or quality control setting.

Introduction

Eicosyltriethylammonium bromide (C₂₆H₅₆BrN, MW: 462.63 g/mol ) is a quaternary ammonium (B1175870) cationic surfactant characterized by a long C20 hydrophobic alkyl chain (eicosyl) and a triethylammonium (B8662869) hydrophilic headgroup.[1][2][3] Like other surfactants, at a specific concentration in a solvent, its monomers will self-assemble into organized aggregates known as micelles. This concentration is the Critical Micelle Concentration (CMC).[1][4]

The CMC is a fundamental and critical parameter of any surfactant, as it marks a sharp change in various physicochemical properties of the solution, such as surface tension, conductivity, and solubilization capacity.[4][5][6] Knowledge of the CMC is essential for a wide range of applications, including drug delivery formulations, detergency, and material science, as it often defines the optimal concentration for a surfactant's efficacy.[6][7] Due to its long C20 alkyl chain, Eicosyltriethylammonium bromide is expected to have a very low CMC. Based on the behavior of homologous series of alkyl ammonium surfactants, the CMC is estimated to be in the range of 0.05-0.1 mM .

This application note details three robust methods for the experimental determination of its CMC.

Principles of CMC Determination

The formation of micelles is a cooperative process that causes an abrupt change in the concentration-dependent physical properties of a surfactant solution. The CMC is identified as the inflection point or change in slope when these properties are plotted against surfactant concentration.[7]

• Surface Tensiometry: Below the CMC, surfactant monomers adsorb at the air-water interface, significantly reducing the solution's surface tension. Once the interface is saturated and micelles begin to form (at the CMC), the monomer concentration in the bulk solution remains relatively constant, resulting in a plateau or a much smaller change in surface tension with further increases in total surfactant concentration.[6][7]

• Conductometry: This method is suitable for ionic surfactants. Below the CMC, conductivity increases linearly with the concentration of the charged surfactant monomers. Above the CMC, the formation of larger, less mobile micelles (with bound counter-ions) leads to a decrease in the slope of the conductivity versus concentration plot.[5][8]

• Fluorescence Spectroscopy: This technique utilizes a hydrophobic fluorescent probe, such as pyrene (B120774). In an aqueous environment, pyrene exhibits a characteristic fluorescence emission spectrum. When micelles form, the hydrophobic pyrene molecules preferentially partition into the nonpolar core of the micelles.[9] This change in the microenvironment's polarity alters the pyrene fluorescence spectrum, particularly the intensity ratio of the first and third vibronic peaks (I₁/I₃). A plot of this ratio against the logarithm of the surfactant concentration yields a sigmoidal curve, with the inflection point corresponding to the CMC.[9][10]

The process of micelle formation and the corresponding change in a measurable physical property are illustrated in the diagram below.

Caption: Conceptual diagram of surfactant behavior below and above the CMC.

Experimental Protocols

Materials and General Preparation

• Surfactant: Eicosyltriethylammonium bromide (purity > 99%)

• Solvent: Deionized (DI) water (resistivity > 18 MΩ·cm) or a buffer of choice.

• Glassware: Class A volumetric flasks, beakers, and magnetic stir bars. All glassware must be meticulously cleaned to avoid organic contaminants.

• Equipment: Analytical balance, magnetic stirrer, temperature-controlled water bath or circulator.

Stock Solution Preparation (e.g., 5 mM):

• Accurately weigh 23.13 mg of Eicosyltriethylammonium bromide.

• Quantitatively transfer the solid to a 10 mL volumetric flask.

• Dissolve and bring to volume with DI water. Mix thoroughly. This stock solution should be prepared fresh.

Serial Dilutions: Prepare a series of solutions from the stock solution. Given the estimated CMC of ~0.06 mM, a suitable concentration range would be 0.005 mM to 0.5 mM. Prepare at least 15-20 data points, with a higher density of points around the expected CMC.

Protocol 1: Surface Tensiometry (Wilhelmy Plate Method)

This method measures the force exerted on a platinum plate at the air-liquid interface to determine surface tension.[11][12]

Instrumentation:

• Surface Tensiometer (e.g., Krüss, Biolin Scientific) equipped with a Wilhelmy plate and a temperature-controlled sample vessel.

Procedure:

• Calibrate the tensiometer according to the manufacturer's instructions, typically using DI water.

• Set the sample vessel temperature to the desired value (e.g., 25.0 °C).

• Starting with the most dilute surfactant solution, pour it into the sample vessel.

• Lower the clean platinum plate until it is partially immersed in the solution.

• Allow the system to equilibrate and record the stable surface tension value (mN/m).

• Thoroughly clean and dry the plate and vessel between each measurement.

• Repeat the measurement for all prepared concentrations, moving from lowest to highest.

Data Analysis:

• Plot surface tension (γ) on the y-axis against the logarithm of the concentration (log C) on the x-axis.

• The resulting plot should show two distinct linear regions.[5][13]

• Perform a linear regression on the data points in both regions.

• The CMC is the concentration corresponding to the intersection point of these two lines.[6]

Caption: Workflow for CMC determination by surface tensiometry.

Protocol 2: Conductometry

This method is highly effective for ionic surfactants and relies on measuring the solution's electrical conductivity.

Instrumentation:

• High-precision conductivity meter with a temperature-controlled conductivity cell.

Procedure:

• Calibrate the conductivity meter with standard KCl solutions.

• Place a known volume of DI water in a thermostated beaker (e.g., 25.0 °C) with a magnetic stirrer.

• Immerse the conductivity probe and record the initial conductivity of the water.

• Perform a titration by making sequential additions of the concentrated surfactant stock solution into the beaker.

• After each addition, allow the solution to mix and equilibrate, then record the stable conductivity value (µS/cm) and the total surfactant concentration.

• Continue the titration well past the expected CMC.

Data Analysis:

• Plot the specific conductivity (κ) on the y-axis against the surfactant concentration (C) on the x-axis.

• The plot will show two linear regions with different positive slopes.[7] The slope is steeper below the CMC.

• Perform a linear regression on the data points in both regions.

• The CMC is the concentration corresponding to the intersection of the two fitted lines.

Caption: Workflow for CMC determination by conductometry.

Protocol 3: Fluorescence Spectroscopy (Pyrene Probe)

This sensitive method uses the fluorescence of pyrene to probe the formation of hydrophobic micellar cores.[9]

Instrumentation:

• Fluorometer capable of measuring emission spectra.

Materials:

• Pyrene stock solution (e.g., 0.2 mM in ethanol).

Procedure:

• Prepare a series of surfactant solutions spanning the expected CMC range, as described in section 3.1.

• To each solution (e.g., in a 2 mL sample volume), add a small, constant aliquot of the pyrene stock solution to achieve a final pyrene concentration of ~0.3-1 µM.[4] The final ethanol (B145695) concentration should be kept minimal and constant across all samples.

• Allow the samples to equilibrate for at least 30 minutes in the dark.

• Set the fluorometer excitation wavelength to ~334 nm.[4]

• Record the emission spectrum for each sample from approximately 350 nm to 450 nm.

• Identify the fluorescence intensities of the first (I₁, ~372 nm) and third (I₃, ~383 nm) vibronic peaks.[4]

Data Analysis:

• For each sample, calculate the intensity ratio I₁/I₃.

• Plot the I₁/I₃ ratio on the y-axis against the logarithm of the surfactant concentration (log C) on the x-axis.

• The data should follow a sigmoidal (decreasing) curve.

• The CMC can be determined from the inflection point of this curve, often found by fitting the data to a Boltzmann-type sigmoidal equation or by finding the maximum of the first derivative of the curve.[10]

Caption: Workflow for CMC determination by fluorescence spectroscopy.

Data Presentation and Comparison

It is recommended to determine the CMC by at least two different methods to ensure accuracy and confidence in the result. Summarize the obtained quantitative data in a clear, structured table.

Experimental Method	Temperature (°C)	Solvent	Determined CMC (mM)
Surface Tensiometry	25.0	DI Water	[Insert Value]
Conductometry	25.0	DI Water	[Insert Value]
Fluorescence Spectroscopy	25.0	DI Water	[Insert Value]

Note: The CMC value can be influenced by temperature, pH, and the presence of electrolytes.[4] These parameters should always be controlled and reported.

Troubleshooting

• Inconsistent Tensiometry Readings: Ensure the Wilhelmy plate is impeccably clean (e.g., by flame-cleaning) and that there are no drafts. Allow sufficient time for thermal and surface equilibrium.

• No Clear Breakpoint in Plots: The concentration range may be incorrect. Prepare a wider range of dilutions. Ensure the purity of the surfactant and solvent.

• Fluorescence Quenching: Impurities in the sample can quench pyrene fluorescence. Use high-purity reagents and clean glassware. Ensure the pyrene concentration is low enough to avoid self-quenching (excimer formation).

References

• 1. nanoscience.com [nanoscience.com]
• 2. Critical micelle concentration - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. The Effect of Alkyl Chain Length in Quaternary Ammonium Cationic Surfactants on Their Foaming Properties | Semantic Scholar [semanticscholar.org]
• 7. Surfactant Self-Assembling and Critical Micelle Concentration: One Approach Fits All? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. mdpi.com [mdpi.com]
• 10. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. mdpi.com [mdpi.com]

Application Notes and Protocols for the Use of Eicosyltriethylammonium Bromide in DNA Extraction Buffers

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes and protocols are theoretical and extrapolated from established methods using structurally similar cationic detergents. Eicosyltriethylammonium bromide is not a commonly documented reagent for DNA extraction. These protocols are provided as a starting point for research and development, and optimization will be required.

Introduction

Eicosyltriethylammonium bromide is a cationic surfactant that shares structural similarities with the well-established DNA extraction reagent, Cetyltrimethylammonium bromide (CTAB). Both molecules possess a long hydrophobic alkyl chain and a positively charged quaternary ammonium (B1175870) head group. This structure allows them to interact with and precipitate DNA, making them potentially useful in DNA extraction buffers, particularly for samples rich in polysaccharides, such as plants and fungi.

The proposed mechanism of action for Eicosyltriethylammonium bromide in DNA extraction is analogous to that of CTAB. In a solution with low ionic strength, the cationic head group of Eicosyltriethylammonium bromide is hypothesized to form an insoluble complex with the negatively charged phosphate (B84403) backbone of DNA. This complex can then be selectively precipitated, separating the DNA from other cellular components. Conversely, at high salt concentrations, Eicosyltriethylammonium bromide is expected to precipitate polysaccharides, allowing for the purification of DNA from these common contaminants.

Chemical Structures

A comparison of the chemical structures of Eicosyltriethylammonium bromide and CTAB reveals key similarities and differences that may influence their application in DNA extraction.

• Eicosyltriethylammonium bromide: Features a 20-carbon alkyl chain (eicosyl) and a triethylammonium (B8662869) head group.

• Cetyltrimethylammonium bromide (CTAB): Contains a 16-carbon alkyl chain (hexadecyl) and a trimethylammonium head group.

The longer alkyl chain of Eicosyltriethylammonium bromide may enhance its hydrophobic interactions, potentially improving its efficiency in precipitating DNA-detergent complexes. The bulkier triethyl head group might influence the packing of these complexes and their solubility characteristics.

Proposed Buffer Compositions

The following tables outline a proposed composition for a DNA extraction buffer using Eicosyltriethylammonium bromide, alongside a standard CTAB buffer for comparison. The molar concentration of Eicosyltriethylammonium bromide is matched to that of CTAB in the standard buffer as a starting point for optimization.

Table 1: Proposed Eicosyltriethylammonium Bromide Extraction Buffer

Component	Concentration	Purpose
Tris-HCl (pH 8.0)	100 mM	Buffering agent to maintain pH
NaCl	1.4 M	Aids in removing polysaccharides
EDTA	20 mM	Chelates divalent cations, inhibiting DNase activity
Eicosyltriethylammonium bromide	2% (w/v)	Forms a complex with DNA for precipitation
Polyvinylpyrrolidone (PVP)	2% (w/v)	Binds to polyphenolic compounds
β-mercaptoethanol	0.2% (v/v)	Antioxidant, reduces oxidation of polyphenols

Table 2: Standard CTAB Extraction Buffer for Comparison

Component	Concentration	Purpose
Tris-HCl (pH 8.0)	100 mM	Buffering agent to maintain pH
NaCl	1.4 M	Aids in removing polysaccharides
EDTA	20 mM	Chelates divalent cations, inhibiting DNase activity
CTAB	2% (w/v)	Forms a complex with DNA for precipitation
Polyvinylpyrrolidone (PVP)	2% (w/v)	Binds to polyphenolic compounds
β-mercaptoethanol	0.2% (v/v)	Antioxidant, reduces oxidation of polyphenols

Experimental Protocols

The following protocols are adapted from standard CTAB-based DNA extraction methods and are proposed for use with Eicosyltriethylammonium bromide.

Protocol 1: DNA Extraction from Plant Tissue

This protocol is designed for the isolation of genomic DNA from fresh or frozen plant leaves.

Materials:

• Eicosyltriethylammonium Bromide Extraction Buffer (see Table 1)

• Chloroform:Isoamyl alcohol (24:1)

• Isopropanol (B130326) (ice-cold)

• 70% Ethanol (B145695) (ice-cold)

• TE Buffer (10 mM Tris-HCl, 1 mM EDTA, pH 8.0)

• RNase A (10 mg/mL)

• Liquid nitrogen

• Mortar and pestle

• Microcentrifuge tubes (1.5 mL or 2.0 mL)

• Water bath or heating block

• Microcentrifuge

Procedure:

• Sample Preparation: Grind 100-200 mg of fresh or frozen plant tissue to a fine powder in a mortar pre-chilled with liquid nitrogen.

• Lysis: Transfer the powdered tissue to a 2.0 mL microcentrifuge tube. Add 1 mL of pre-warmed (65°C) Eicosyltriethylammonium Bromide Extraction Buffer and vortex thoroughly to mix.

• Incubation: Incubate the lysate at 65°C for 60 minutes in a water bath or heating block. Invert the tube every 15-20 minutes.

• Organic Extraction: Add an equal volume (approximately 1 mL) of chloroform:isoamyl alcohol (24:1). Mix by inverting the tube for 5-10 minutes to form an emulsion.

• Phase Separation: Centrifuge at 12,000 x g for 10 minutes at room temperature.

• Aqueous Phase Transfer: Carefully transfer the upper aqueous phase to a new microcentrifuge tube, avoiding the interface.

• DNA Precipitation: Add 0.7 volumes of ice-cold isopropanol to the aqueous phase. Mix gently by inversion until a precipitate of DNA is visible.

• Incubation: Incubate at -20°C for at least 30 minutes to enhance precipitation.

• Pelleting DNA: Centrifuge at 12,000 x g for 15 minutes at 4°C to pellet the DNA.

• Washing: Carefully discard the supernatant. Wash the pellet with 1 mL of ice-cold 70% ethanol.

• Final Spin: Centrifuge at 12,000 x g for 5 minutes at 4°C.

• Drying: Discard the ethanol and air-dry the pellet for 10-15 minutes. Do not over-dry.

• Resuspension: Resuspend the DNA pellet in 50-100 µL of TE buffer.

• RNA Removal: Add 1 µL of RNase A (10 mg/mL) and incubate at 37°C for 30 minutes.

• Storage: Store the purified DNA at -20°C.

Visualizations

Experimental Workflow

Caption: DNA extraction workflow using Eicosyltriethylammonium bromide.

Logical Relationship of Buffer Components

Caption: Interaction of buffer components with cellular molecules.

Troubleshooting and Optimization

Given the theoretical nature of this protocol, optimization will be crucial. Key parameters to consider for adjustment include:

• Concentration of Eicosyltriethylammonium bromide: The optimal concentration may differ from the 2% proposed. A concentration gradient (e.g., 1%, 2%, 3%) should be tested.

• Salt Concentration: The NaCl concentration can be varied to optimize the removal of polysaccharides.

• Incubation Time and Temperature: The lysis time and temperature may need adjustment to ensure complete cell lysis without degrading the DNA.

• Precipitation Conditions: The volume of isopropanol and the incubation time for precipitation may need to be optimized for maximum DNA yield.

Successful application of Eicosyltriethylammonium bromide in DNA extraction will depend on empirical testing and validation for the specific sample type. Researchers are encouraged to perform parallel extractions with a standard CTAB protocol to benchmark the performance of this novel reagent.

Application Notes and Protocols for Eicosyltriethylammonium Bromide in Surface Functionalization

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) salt that belongs to the class of cationic surfactants. Its amphiphilic nature, characterized by a long hydrophobic eicosyl (C20) chain and a hydrophilic triethylammonium (B8662869) head group, makes it a compelling candidate for the surface functionalization of a wide array of materials. This modification is pivotal in tailoring the surface properties of materials, such as nanoparticles, polymers, and other substrates, to enhance their performance in various applications, including drug delivery, bio-sensing, and as antimicrobial agents.

The primary mechanism of surface functionalization with eicosyltriethylammonium bromide involves the adsorption of the molecule onto a substrate. This can occur through electrostatic interactions, where the positively charged triethylammonium head group binds to negatively charged surfaces, or through hydrophobic interactions, where the long eicosyl tail associates with non-polar surfaces. This surface modification can impart a positive surface charge, increase hydrophobicity, and provide a platform for the further attachment of bioactive molecules.

While direct experimental data for eicosyltriethylammonium bromide is limited in publicly available literature, its properties and applications can be largely inferred from studies on its close structural analog, cetyltrimethylammonium bromide (CTAB). CTAB is extensively used for surface functionalization, and the principles governing its interaction with material surfaces are directly applicable to eicosyltriethylammonium bromide. The longer alkyl chain of eicosyltriethylammonium bromide is expected to confer an even greater hydrophobic character to the modified surfaces.

Key Applications

• Nanoparticle Stabilization and Functionalization: Eicosyltriethylammonium bromide can be used to stabilize nanoparticles in colloidal suspensions, preventing aggregation. The resulting positively charged surface is amenable to further functionalization with negatively charged molecules such as DNA, siRNA, and certain proteins, making it a valuable tool in gene and drug delivery.

• Enhanced Drug Delivery: By modifying the surface of drug-loaded nanoparticles, eicosyltriethylammonium bromide can improve their interaction with negatively charged cell membranes, potentially enhancing cellular uptake. The hydrophobic layer can also serve to encapsulate and protect labile drug molecules.

• Antimicrobial Surfaces: Quaternary ammonium compounds are known for their antimicrobial properties. Functionalizing surfaces with eicosyltriethylammonium bromide can create materials that resist biofilm formation and inhibit microbial growth, an application of significant interest in medical devices and implants.

• Modification of Biomaterials: The surface properties of biomaterials, such as cellulose (B213188) nanocrystals, can be tailored to control their interaction with biological systems. Modification with eicosyltriethylammonium bromide can alter their crystallinity and hydrophobicity, influencing their biocompatibility and degradation profiles.[1][2]

Quantitative Data on Surface Modification by a Related Compound (CTAB)

The following tables summarize quantitative data from studies on the surface functionalization of cellulose nanocrystals (CNCs) using cetyltrimethylammonium bromide (CTAB), a C16 analog of eicosyltriethylammonium bromide. This data provides a strong indication of the expected effects of eicosyltriethylammonium bromide.

Table 1: Effect of CTAB Concentration on the Properties of Cellulose Nanocrystals [1][2]

CTAB Concentration (mM)	Zeta Potential (mV)	Average Particle Size (nm)	Crystallinity Index (%)
0 (Pristine CNCs)	-35.2 ± 1.5	221.6 ± 12.7	48.57
0.25	-25.1 ± 1.1	350.1 ± 15.3	35.12
2	-1.01 ± 1.1	4634 ± 184	9.12

Table 2: Surface Energy and Wettability of CTAB-Modified Cellulose Nanocrystals [1]

Sample	Contact Angle with Water (°)	Total Surface Energy (mJ/m²)
Pristine CNCs	35.8 ± 1.2	70.76
CTAB-modified CNCs (2 mM)	65.2 ± 1.8	50.38

Experimental Protocols

The following are generalized protocols for the surface functionalization of nanoparticles and flat substrates using eicosyltriethylammonium bromide, based on established methods for similar cationic surfactants.

Protocol 1: Surface Functionalization of Gold Nanoparticles

This protocol describes the ligand exchange process to replace the original capping agent on gold nanoparticles with eicosyltriethylammonium bromide.

Materials:

• Gold nanoparticle suspension (e.g., citrate-capped)

• Eicosyltriethylammonium bromide solution (10 mM in deionized water)

• Deionized water

• Centrifuge

Procedure:

• To 1 mL of the gold nanoparticle suspension, add 100 µL of the 10 mM eicosyltriethylammonium bromide solution.

• Incubate the mixture at room temperature for 2 hours with gentle stirring to facilitate ligand exchange.

• Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the functionalized nanoparticles.

• Carefully remove the supernatant, which contains the displaced original capping agent and excess eicosyltriethylammonium bromide.

• Resuspend the nanoparticle pellet in 1 mL of deionized water.

• Repeat the centrifugation and resuspension steps two more times to ensure complete removal of unbound surfactant.

• The final suspension contains gold nanoparticles functionalized with eicosyltriethylammonium bromide.

• Characterize the functionalized nanoparticles using techniques such as UV-Vis spectroscopy (to check for aggregation), dynamic light scattering (for size and zeta potential), and transmission electron microscopy (for morphology).

Protocol 2: Surface Modification of Cellulose Nanocrystals

This protocol outlines the non-covalent modification of negatively charged cellulose nanocrystals.

Materials:

• Cellulose nanocrystal (CNC) suspension (0.5 wt% in deionized water)

• Eicosyltriethylammonium bromide solution (e.g., 2 mM in deionized water)

• Deionized water

• Dialysis tubing (e.g., 12-14 kDa MWCO)

Procedure:

• To 100 mL of the 0.5 wt% CNC suspension, add 100 mL of the 2 mM eicosyltriethylammonium bromide solution while stirring.

• Continue stirring the mixture at room temperature for 24 hours to ensure complete interaction.

• Transfer the suspension to a dialysis tube and dialyze against deionized water for 48 hours, changing the water every 6-8 hours to remove excess, unbound surfactant.

• After dialysis, the suspension contains eicosyltriethylammonium bromide-modified CNCs.

• Characterize the modified CNCs by measuring the zeta potential, particle size, and by performing contact angle measurements on films cast from the suspension to assess the change in hydrophobicity.

Visualizations

Experimental Workflow for Nanoparticle Functionalization

References

• 1. Surface Functionalization – Surface Science and Technology | ETH Zurich [surface.mat.ethz.ch]
• 2. Nanoparticle Functionalization and Its Potentials for Molecular Imaging - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Quantification of Eicosyltriethylammonium Bromide

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound (QAC), in various matrices. The protocols described are based on established analytical techniques for similar long-chain QACs and offer a starting point for method development and validation.

Introduction

Eicosyltriethylammonium bromide (C26H56BrN, MW: 462.63 g/mol , CAS: 75222-49-0) is a cationic surfactant with a long alkyl chain, making it suitable for a variety of industrial and pharmaceutical applications.[1] Accurate and precise quantification is crucial for quality control, formulation development, and safety assessments. This document outlines two primary analytical approaches for its quantification: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS). An alternative approach focusing on the quantification of the bromide counter-ion is also discussed.

Analytical Techniques

A summary of the primary analytical techniques for the quantification of Eicosyltriethylammonium bromide is presented below.

Technique	Principle	Typical Detector	Key Advantages	Considerations
RP-HPLC	Separation based on hydrophobicity.	Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), UV (low wavelength)	Robust, cost-effective, widely available.	Lacks chromophore for strong UV absorption, requiring alternative detectors.
LC-MS/MS	Separation by HPLC followed by mass-selective detection.	Triple Quadrupole (QqQ) Mass Spectrometer	High sensitivity and selectivity, structural confirmation.	Higher instrument cost and complexity.
Ion Chromatography	Separation of the bromide ion based on ionic interaction.	Suppressed Conductivity Detector	Specific for the counter-ion, useful for salt form characterization.	Does not quantify the intact quaternary ammonium cation.

Protocol 1: Quantification by RP-HPLC with Evaporative Light Scattering Detection (ELSD)

This protocol describes a general method for the quantification of Eicosyltriethylammonium bromide using RP-HPLC with an ELSD, which is suitable for non-volatile analytes that lack a strong UV chromophore.

Experimental Workflow

Caption: Workflow for Eicosyltriethylammonium Bromide analysis by RP-HPLC-ELSD.

Methodology

1. Materials and Reagents:

• Eicosyltriethylammonium bromide reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium formate (B1220265) (analytical grade)

• Ultrapure water (18.2 MΩ·cm)

2. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size)

• Evaporative Light Scattering Detector (ELSD)

3. Chromatographic Conditions:

• Mobile Phase: A gradient of Acetonitrile and water with 10 mM Ammonium Formate. A typical gradient could be starting from 50% Acetonitrile and increasing to 95% over 15 minutes.

• Flow Rate: 1.0 mL/min

• Column Temperature: 40 °C

• Injection Volume: 10 µL

• ELSD Settings:

  • Nebulizer Temperature: 50 °C

  • Evaporator Temperature: 50 °C

  • Gas Flow Rate: 1.6 SLM (Standard Liters per Minute)

4. Standard and Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of Eicosyltriethylammonium bromide reference standard and dissolve in 10 mL of a 50:50 acetonitrile/water mixture.

• Calibration Standards: Prepare a series of calibration standards by serial dilution of the stock solution to cover the desired concentration range (e.g., 10-500 µg/mL).

• Sample Preparation: Dissolve the sample containing Eicosyltriethylammonium bromide in the diluent to achieve a concentration within the calibration range. Filter the final solution through a 0.45 µm syringe filter before injection.

5. Data Analysis:

• Construct a calibration curve by plotting the logarithm of the peak area versus the logarithm of the concentration of the standards.

• Determine the concentration of Eicosyltriethylammonium bromide in the samples by interpolating their peak areas from the calibration curve.

Expected Performance Characteristics

The following table summarizes typical performance characteristics for the analysis of similar long-chain quaternary ammonium compounds. These values should be established during method validation for Eicosyltriethylammonium bromide.

Parameter	Expected Value
Linearity Range	10 - 500 µg/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	~300-500 ppb
Limit of Quantification (LOQ)	~1-2 µg/mL
Precision (%RSD)	< 5%
Accuracy (Recovery)	95 - 105%

Protocol 2: High-Sensitivity Quantification by LC-MS/MS

For trace-level quantification and high-selectivity analysis, a Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) method is recommended.

Experimental Workflow

Caption: Workflow for Eicosyltriethylammonium Bromide analysis by LC-MS/MS.

Methodology

1. Materials and Reagents:

• Eicosyltriethylammonium bromide reference standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• A suitable internal standard (e.g., a deuterated analogue or a QAC with a different chain length).

2. Instrumentation:

• Liquid Chromatography system

• Reversed-phase C18 column (e.g., 2.1 x 100 mm, 3.5 µm particle size)

• Tandem Mass Spectrometer with an Electrospray Ionization (ESI) source

3. Chromatographic and MS Conditions:

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient: 50% B to 95% B over 10 minutes

• Flow Rate: 0.4 mL/min

• Column Temperature: 40 °C

• Injection Volume: 5 µL

• Ionization Mode: Positive Electrospray Ionization (ESI+)

• MS/MS Detection: Multiple Reaction Monitoring (MRM)

  • Precursor Ion (Q1): [M]+ (m/z 382.5 for the cation)

  • Product Ions (Q3): To be determined by direct infusion of the standard. Common fragments for QACs arise from the loss of alkyl chains.

4. Standard and Sample Preparation:

• Standard Stock Solution (100 µg/mL): Prepare in methanol.

• Calibration Standards: Serially dilute the stock solution in the initial mobile phase composition to obtain concentrations ranging from sub-ng/mL to 100 ng/mL. Spike with the internal standard at a fixed concentration.

• Sample Preparation: Dilute the sample in the initial mobile phase to fall within the calibration curve range. Spike with the internal standard and filter through a 0.22 µm filter.

5. Data Analysis:

• Generate a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration of the standards.

• Quantify the analyte in samples using the regression equation from the calibration curve.

Expected Performance Characteristics

Parameter	Expected Value
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.998
Limit of Detection (LOD)	< 0.1 ng/mL
Limit of Quantification (LOQ)	~0.3 ng/mL
Precision (%RSD)	< 10%
Accuracy (Recovery)	90 - 110%

Alternative Protocol 3: Quantification of Bromide Ion by Ion Chromatography

This method quantifies the bromide counter-ion and can be used to infer the concentration of the parent compound, assuming a 1:1 stoichiometric ratio.

Methodology

1. Instrumentation:

• Ion Chromatography (IC) system

• Anion-exchange column

• Suppressed conductivity detector

2. Chromatographic Conditions:

• Eluent: A suitable carbonate/bicarbonate buffer or hydroxide (B78521) eluent gradient.

• Flow Rate: 1.0 mL/min

• Injection Volume: 20 µL

3. Standard and Sample Preparation:

• Standard Stock Solution (1000 mg/L Bromide): Prepare using a certified potassium bromide or sodium bromide standard.

• Calibration Standards: Prepare standards in the range of 0.1 to 20 mg/L in ultrapure water.[2]

• Sample Preparation: Dissolve the sample in ultrapure water to a concentration within the calibration range.

Expected Performance Characteristics

Based on typical bromide analysis:[3]

Parameter	Expected Value
Linearity Range	0.05 - 20 mg/L
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	~0.008 mg/L
Limit of Quantification (LOQ)	~0.028 mg/L

Summary of Quantitative Data

The following table provides a comparative summary of the expected quantitative performance for the described methods.

Analytical Method	Linearity Range	LOD	LOQ	Precision (%RSD)
RP-HPLC-ELSD	10 - 500 µg/mL	~300-500 ppb	~1-2 µg/mL	< 5%
LC-MS/MS	0.1 - 100 ng/mL	< 0.1 ng/mL	~0.3 ng/mL	< 10%
Ion Chromatography (for Bromide)	0.05 - 20 mg/L	~0.008 mg/L	~0.028 mg/L	< 3%

Disclaimer: The provided protocols and performance characteristics are intended as a guide and are based on the analysis of structurally similar compounds. Method development and validation are essential to ensure accuracy and precision for the specific application and matrix when analyzing Eicosyltriethylammonium bromide.

References

• 1. scbt.com [scbt.com]
• 2. Quantification of bromide ion in biological samples using headspace gas chromatography–mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Eicosyltriethylammonium Bromide in Capillary Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosyltriethylammonium bromide is a cationic surfactant that can be employed as a pseudostationary phase in Micellar Electrokinetic Chromatography (MEKC), a mode of Capillary Electrophoresis (CE).[1] Its long hydrophobic eicosyl (C20) chain and positively charged triethylammonium (B8662869) head group allow for the formation of micelles in aqueous buffers. These micelles act as a separate phase, enabling the separation of both neutral and charged analytes, which is a significant advantage over conventional Capillary Zone Electrophoresis (CZE).[2][3]

The primary application of cationic surfactants like eicosyltriethylammonium bromide in MEKC is the separation of acidic compounds, such as non-steroidal anti-inflammatory drugs (NSAIDs).[4][5] The positively charged micelles interact with the negatively charged analytes, providing a powerful separation mechanism based on the differential partitioning of the analytes between the aqueous buffer and the micellar phase.[3] Furthermore, cationic surfactants dynamically coat the negatively charged fused-silica capillary wall, reversing the direction of the electroosmotic flow (EOF).[6][7] This reversal can be advantageous for the analysis of anions, pushing them towards the detector and improving separation efficiency.

Principle of Separation

In a typical MEKC setup with eicosyltriethylammonium bromide, the capillary is filled with a buffer solution containing the surfactant at a concentration above its critical micelle concentration (CMC). Under a positive voltage, the EOF is reversed and moves towards the anode. The positively charged eicosyltriethylammonium bromide micelles are electrophoretically attracted to the cathode. The net movement of the micelles is the vector sum of the EOF and their electrophoretic mobility. Acidic analytes, being negatively charged at appropriate pH, will be attracted to the positively charged micelles. The degree of this interaction, and thus the separation, is dependent on the hydrophobicity and charge of the analytes. More hydrophobic and/or more negatively charged analytes will interact more strongly with the micelles and have a longer migration time.

Physicochemical Properties

Table 1: Physicochemical Properties of Eicosyltriethylammonium Bromide and a Homologous Surfactant.

Property	Eicosyltriethylammonium Bromide (C20)	Cetyltrimethylammonium Bromide (CTAB) (C16)
CAS Number	75222-49-0	57-09-0
Molecular Formula	C₂₆H₅₆BrN	C₁₉H₄₂BrN
Molecular Weight	462.63 g/mol	364.45 g/mol
CMC (in water)	Estimated: < 0.1 mM	~0.92 mM
Aggregation Number	Estimated: > 100	~60-100

Note: The CMC and aggregation number for eicosyltriethylammonium bromide are estimations based on trends observed in homologous series of alkylammonium surfactants. These values should be experimentally determined for precise applications.

Experimental Protocol: Generalized Method for the Separation of Acidic Drugs

This protocol provides a general framework for the separation of acidic drugs using eicosyltriethylammonium bromide in MEKC. It is essential to note that this is a representative method and requires optimization for specific applications due to the lack of published protocols for this particular surfactant.

Instrumentation:

• Capillary Electrophoresis system with a UV-Vis or Diode Array Detector (DAD)

• Fused-silica capillary (e.g., 50 µm i.d., 30-60 cm total length)

• Data acquisition and processing software

Reagents:

• Eicosyltriethylammonium bromide

• Sodium tetraborate (B1243019) decahydrate (B1171855) (Borax)

• Boric acid

• Sodium hydroxide (B78521) (for pH adjustment)

• Methanol (B129727) or Acetonitrile (B52724) (organic modifier)

• Analytes of interest (e.g., a mixture of NSAIDs)

• Deionized water (18.2 MΩ·cm)

Procedure:

• Buffer Preparation (e.g., 25 mM Borate (B1201080) Buffer, pH 9.2):

  • Dissolve an appropriate amount of sodium tetraborate decahydrate and boric acid in deionized water to achieve a final concentration of 25 mM.

  • Adjust the pH to 9.2 with a sodium hydroxide solution.

  • Filter the buffer through a 0.45 µm syringe filter.

• Running Buffer Preparation:

  • Prepare a stock solution of eicosyltriethylammonium bromide in the borate buffer.

  • Dilute the stock solution with the borate buffer to achieve the desired working concentration of the surfactant (e.g., 10-50 mM). The optimal concentration should be determined experimentally and must be above the CMC.

  • If required, add an organic modifier like methanol or acetonitrile (e.g., 10-20% v/v) to the running buffer to improve the solubility of analytes and modify the separation selectivity.

  • Degas the running buffer by sonication before use.

• Capillary Conditioning:

  • New capillary: Rinse with 1 M NaOH (30 min), deionized water (15 min), and finally with the running buffer (30 min).

  • Daily conditioning: Rinse with 0.1 M NaOH (10 min), deionized water (5 min), and running buffer (15 min).

• Sample Preparation:

  • Dissolve the analyte standards in a suitable solvent (e.g., a mixture of the running buffer and methanol) to a final concentration of approximately 100 µg/mL.

• Electrophoretic Conditions:

  • Applied Voltage: +15 to +25 kV (optimization required)

  • Capillary Temperature: 25 °C

  • Injection: Hydrodynamic injection (e.g., 50 mbar for 5 seconds)

  • Detection: UV detection at a wavelength appropriate for the analytes (e.g., 214 nm for NSAIDs).

• Data Analysis:

  • Record the electropherograms and determine the migration times and peak areas of the analytes.

  • Optimize the separation by adjusting the surfactant concentration, organic modifier content, buffer pH, and applied voltage.

Visualizations

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. Separation of basic, acidic and neutral compounds by capillary electrochromatography using uncharged monolithic capillary columns modified with anionic and cationic surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Determination of nonsteroidal anti-inflammatory drugs in human specimens by capillary zone electrophoresis and micellar electrokinetic chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Cetyltrimethylammonium chloride as a surfactant buffer additive for reversed-polarity capillary electrophoresis-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Separation of pyridinecarboxylic acid isomers and related compounds by capillary zone electrophoresis. Effect of cetyltrimethylammonium bromide on electroosmotic flow and resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols: Formulation of Eicosyltriethylammonium Bromide-Based Microemulsions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the formulation and characterization of microemulsions utilizing the cationic surfactant, eicosyltriethylammonium bromide. This document is intended to guide researchers in developing stable and effective microemulsion-based drug delivery systems.

Introduction to Eicosyltriethylammonium Bromide Microemulsions

Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) compound, a cationic surfactant with a long C20 alkyl chain. Its amphiphilic nature makes it a suitable candidate for stabilizing the interface between oil and water phases, a fundamental requirement for microemulsion formation. Microemulsions are thermodynamically stable, optically isotropic, and transparent or translucent systems of oil, water, and surfactant, often in combination with a co-surfactant.[1][2][3]

Key Advantages for Drug Delivery:

• Enhanced Solubilization: Microemulsions can significantly increase the solubility of poorly water-soluble drugs, a major challenge in pharmaceutical formulation.[1]

• Improved Bioavailability: By presenting the drug in a solubilized form with a large surface area, microemulsions can enhance drug absorption and bioavailability.[4][5]

• Thermodynamic Stability: Unlike coarse emulsions, microemulsions form spontaneously or with minimal agitation and exhibit long-term stability.[3]

• Versatile Administration Routes: These formulations are suitable for various delivery routes, including oral, topical, and parenteral administration.[1][2]

Cationic surfactants like eicosyltriethylammonium bromide can offer additional benefits, such as mucoadhesion and enhanced penetration across biological membranes due to electrostatic interactions with negatively charged cell surfaces.

Pre-formulation Studies: Component Selection

The selection of appropriate components is critical for the successful formulation of a stable microemulsion.

• Oil Phase: The oil phase should exhibit good solubilizing capacity for the drug candidate. Common choices include medium-chain triglycerides, fatty acid esters (e.g., isopropyl myristate), and essential oils.

• Surfactant: Eicosyltriethylammonium bromide acts as the primary cationic surfactant.

• Co-surfactant: A co-surfactant is often necessary to reduce the interfacial tension further and increase the flexibility of the interfacial film. Short to medium-chain alcohols (e.g., ethanol, propanol, butanol) or non-ionic surfactants are commonly used.

• Aqueous Phase: Typically purified water or a buffer solution to maintain a specific pH.

Experimental Protocol: Construction of Pseudoternary Phase Diagrams

Pseudoternary phase diagrams are essential for identifying the microemulsion existence region for a given system of oil, water, and a surfactant/co-surfactant (S/CoS) mixture at a fixed ratio. The water titration method is a common technique for constructing these diagrams.[6]

Materials and Equipment:

• Eicosyltriethylammonium bromide

• Selected oil phase

• Selected co-surfactant

• Purified water

• Glass vials

• Magnetic stirrer and stir bars

• Burette or micropipette

Protocol:

• Prepare different weight ratios of the surfactant (eicosyltriethylammonium bromide) and co-surfactant (e.g., 1:1, 2:1, 3:1). These are referred to as the S/CoS mix.

• For a specific S/CoS mix ratio, prepare a series of mixtures of the oil phase and the S/CoS mix in different weight ratios (e.g., 9:1, 8:2, 7:3, ..., 1:9) in glass vials.

• Place each vial on a magnetic stirrer and begin titrating the mixture with the aqueous phase (water) dropwise at a constant temperature.

• Continuously observe the mixture for changes in appearance. The endpoint of the titration for a clear microemulsion is the point where the solution becomes turbid or cloudy.

• Record the amount of each component (oil, water, S/CoS mix) at this transition point.

• Plot the percentages of oil, water, and S/CoS mix on a ternary phase diagram for each S/CoS ratio.

• The area within the plotted points represents the microemulsion region. The formulation with the largest microemulsion area is often considered for further development.

Visualization of Experimental Workflow

References

• 1. Frontiers | Microemulsions: Unique Properties, Pharmacological Applications, and Targeted Drug Delivery [frontiersin.org]
• 2. Applications of microemulsion based drug delivery system - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Cetyltrimethylammonium bromide-nanocrystalline cellulose (CTAB-NCC) based microemulsions for enhancement of topical delivery of curcumin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. [PDF] Microemulsions for oral administration and their therapeutic applications | Semantic Scholar [semanticscholar.org]
• 6. scispace.com [scispace.com]

Application Notes and Protocols: Eicosyltriethylammonium Bromide as a Cationic Surfactant in Cosmetic Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Eicosyltriethylammonium bromide (CAS 75222-49-0) is a quaternary ammonium (B1175870) compound, a class of cationic surfactants widely utilized in the cosmetic industry. Due to their positive charge, these molecules are substantive to the negatively charged surfaces of hair and skin, imparting conditioning, antistatic, and antimicrobial properties.[1][2] This document provides a detailed overview of the potential applications of eicosyltriethylammonium bromide in cosmetic formulations, along with standardized protocols for evaluating its performance and safety.

Disclaimer: Publicly available data specifically for eicosyltriethylammonium bromide is limited. Therefore, where specific data is unavailable, information on the closely related and well-characterized cationic surfactant, Cetyltrimethylammonium Bromide (CTAB), is provided as a proxy to indicate expected properties. It is imperative that eicosyltriethylammonium bromide be subjected to rigorous testing to establish its unique performance and safety profile.

Physicochemical Properties

Table 1: Physicochemical Properties of Eicosyltriethylammonium Bromide and Cetyltrimethylammonium Bromide (CTAB)

Property	Eicosyltriethylammonium Bromide	Cetyltrimethylammonium Bromide (CTAB)
CAS Number	75222-49-0[3][4][5]	57-09-0[6]
Molecular Formula	C26H56BrN[3][5]	C19H42BrN[6]
Molecular Weight	462.63 g/mol [3][5]	364.45 g/mol [6]
Appearance	Data not available	White powder[6]
Melting Point	Data not available	230 °C (decomposes)[6]
Boiling Point	Data not available	Data not available
Solubility	Data not available	Soluble in water, alcohol, and chloroform.

Applications in Cosmetic Formulations

As a cationic surfactant, eicosyltriethylammonium bromide is anticipated to function effectively in several cosmetic applications, primarily in hair care, but also potentially in skin care products.

Hair Care

• Conditioning Agent: Cationic surfactants are the cornerstone of hair conditioners.[1][7] They adsorb onto the negatively charged surface of the hair cuticle, reducing static electricity, facilitating detangling, and imparting a smooth, soft feel.[2][8] The long alkyl chain of eicosyltriethylammonium bromide would be expected to provide significant hydrophobicity, contributing to a lubricious feel on the hair.

• Antistatic Agent: By neutralizing the electrical charge on the hair surface, eicosyltriethylammonium bromide can reduce flyaways and frizz, improving the overall manageability and appearance of the hair.[9][10]

• Emulsifier: In cream-based conditioners and hair masks, it can act as an emulsifier, enabling the stable dispersion of oil and water phases.[11]

Skin Care

• Emulsifier and Texture Enhancer: In lotions and creams, it can contribute to the formation of stable emulsions and provide a pleasant, substantive skin feel.

• Antimicrobial and Preservative: Quaternary ammonium compounds exhibit broad-spectrum antimicrobial activity.[12] Eicosyltriethylammonium bromide could therefore function as a preservative, protecting the cosmetic product from microbial contamination.[11][13]

Experimental Protocols

The following protocols are standardized methods for evaluating the key performance attributes of cationic surfactants like eicosyltriethylammonium bromide in cosmetic formulations.

Emulsion Stability Testing

This protocol assesses the physical stability of a cosmetic emulsion (e.g., a cream or lotion) under accelerated conditions.

4.1.1 Methodology

• Sample Preparation: Prepare the cosmetic formulation containing eicosyltriethylammonium bromide. Package the formulation in both glass containers (as an inert control) and the final intended packaging.

• Accelerated Stability Testing (Temperature Variations):

  • High-Temperature Testing: Store samples at elevated temperatures, typically 37°C and 45°C, for a period of one to three months.[14][15] A common rule of thumb is that three months at 45°C can be indicative of three years of shelf life at room temperature.

  • Cycle Testing: Subject samples to alternating temperature cycles. A typical cycle involves 24 hours at -10°C followed by 24 hours at 25°C.[1][15][16] This process is repeated for at least three cycles.[15][16]

• Centrifugation Test:

  • Heat the emulsion to 50°C.

  • Centrifuge the heated emulsion at 3000 rpm for 30 minutes.[1][15][16]

• Evaluation: At regular intervals (e.g., weekly for accelerated testing), visually inspect the samples for any signs of instability, such as:

  • Phase separation (creaming or sedimentation)[1]

  • Changes in color, odor, or texture

  • Changes in pH and viscosity[14]

  • Evidence of oil droplets on the surface after centrifugation indicates poor stability.[1]

Diagram 1: Emulsion Stability Testing Workflow

Caption: Workflow for assessing the physical stability of cosmetic emulsions.

Hair Conditioning Performance: Substantivity Test

This protocol provides a semi-quantitative method to assess the deposition (substantivity) of the cationic surfactant on hair.

4.2.1 Methodology

• Hair Tress Preparation: Use swatches of virgin blonde or white hair (approximately 0.5 grams each). Prepare six swatches per treatment group.

• Treatment Groups:

  • Negative Control: Untreated hair swatches.

  • Positive Control: Soak hair swatches in a 0.1% solution of a known conditioning agent (e.g., hexadecyltrimethyl ammonium bromide) for 3 minutes.

  • Test Group: Treat hair swatches with the hair conditioner formulation containing eicosyltriethylammonium bromide according to typical usage instructions (e.g., apply, leave for 1-2 minutes, rinse).

• Dyeing:

  • Prepare a 0.5% solution of a cationic-attracting dye, such as Pyrol Fast Bordeaux 2BL.

  • Warm the dye solution to 40-43°C.

  • Place the damp hair swatches into the dye solution for 5 minutes.

• Evaluation:

  • Rinse the hair swatches thoroughly with water.

  • Visually examine the intensity of the red color on the swatches. A deeper red color indicates greater deposition of the cationic surfactant.

  • Rank the groups for color pick-up on a scale (e.g., 1 for no color to 7 for the deepest red).

Diagram 2: Hair Conditioner Substantivity Test Workflow

Caption: Protocol for evaluating the substantivity of cationic conditioners on hair.

Antimicrobial Efficacy: Minimum Inhibitory Concentration (MIC) Test

This protocol determines the lowest concentration of eicosyltriethylammonium bromide that will inhibit the visible growth of a microorganism.

4.3.1 Methodology

• Prepare Microorganism: Culture the desired test microorganism (e.g., S. aureus, E. coli, C. albicans) in a suitable broth medium (e.g., Mueller Hinton Broth) overnight at 37°C. Dilute the overnight culture to achieve a standardized inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Prepare Test Substance: Create a stock solution of eicosyltriethylammonium bromide in a suitable solvent. Perform serial two-fold dilutions of the stock solution in sterile broth medium in a 96-well microtiter plate.

• Inoculation: Add the standardized microorganism inoculum to each well of the microtiter plate containing the diluted test substance.

• Controls:

  • Positive Control: Broth with the microorganism, but no test substance.

  • Negative Control: Broth only, to check for sterility.

• Incubation: Incubate the microtiter plate at 37°C for 18-24 hours.

• Evaluation: The MIC is the lowest concentration of the test substance at which there is no visible growth of the microorganism.

Diagram 3: Minimum Inhibitory Concentration (MIC) Test Workflow

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

In Vitro Skin Irritation Test

This protocol uses a reconstructed human epidermal (RhE) model to assess the skin irritation potential of eicosyltriethylammonium bromide.

4.4.1 Methodology

• Tissue Preparation: Upon receipt of the RhE tissue models (e.g., EpiDerm™), pre-incubate them overnight in the provided assay medium.

• Application of Test Substance:

  • Apply a small amount (e.g., 30 µL for liquids, 25 mg for solids) of eicosyltriethylammonium bromide directly to the apical surface of the tissue.

  • Use three tissues for the test substance, a positive control (e.g., 5% SDS solution), and a negative control (e.g., DPBS).[7][12]

• Exposure and Incubation:

  • Expose the tissues to the test substance for 60 minutes.[7][12]

  • After exposure, thoroughly rinse the substance from the tissue surface with a buffer solution.

  • Transfer the tissues to fresh medium and incubate for 42 hours.

• Viability Assay (MTT Assay):

  • After the post-incubation period, transfer the tissues to an MTT solution and incubate for 3 hours. Viable cells will metabolize the MTT into a purple formazan (B1609692) salt.

  • Extract the formazan salt using isopropanol.

  • Measure the optical density of the extracted formazan using a spectrophotometer.

• Evaluation:

  • Calculate the tissue viability relative to the negative control.

  • A substance is classified as an irritant if the tissue viability is reduced to below 50% of the negative control.[7][12]

Diagram 4: In Vitro Skin Irritation Test Workflow

Caption: Workflow for assessing skin irritation potential using a reconstructed human epidermis model.

Safety Considerations

References

• 1. skinconsult.com [skinconsult.com]
• 2. An Analysis of Cationic Conditioning Agents in Hair Conditioner - Guangzhou Monsa Chemical Co.,Ltd. [monsachemical.com]
• 3. Cas 75222-49-0,EICOSYLTRIETHYLAMMONIUM BROMIDE | lookchem [lookchem.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. scbt.com [scbt.com]
• 6. fishersci.com [fishersci.com]
• 7. researchgate.net [researchgate.net]
• 8. ulprospector.com [ulprospector.com]
• 9. mascotspincontrol.in [mascotspincontrol.in]
• 10. us.typology.com [us.typology.com]
• 11. Biochemical Assay Reagents (Inhibitors Agonists Modulators Antagonists) | MedChemExpress [medchemexpress.eu]
• 12. An In Vitro Skin Irritation Test (SIT) using the EpiDerm Reconstructed Human Epidermal (RHE) Model - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Eye irritation: Reference chemicals data bank - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. scribd.com [scribd.com]
• 15. makingcosmetics.com [makingcosmetics.com]
• 16. m.youtube.com [m.youtube.com]
• 17. An Overview Of Hair Care Product Performance & Safety | Consumer Product Testing Company [cptclabs.com]
• 18. cir-safety.org [cir-safety.org]

Application Notes and Protocols for the Use of Cetyltrimethylammonium Bromide (CTAB) in Proteomics Research

Note on Compound Selection: Initial literature searches for "Eicosyltriethylammonium bromide" did not yield specific applications within the field of proteomics. Therefore, these application notes focus on a structurally related and well-documented cationic detergent, Cetyltrimethylammonium bromide (CTAB) . The principles and protocols described herein for CTAB are likely to provide a strong foundational understanding for the potential application of other long-chain quaternary ammonium (B1175870) salts in proteomics.

Introduction to CTAB in Proteomics

Cetyltrimethylammonium bromide (CTAB) is a cationic detergent that has found niche but powerful applications in proteomics. Unlike the more commonly used anionic detergent Sodium Dodecyl Sulfate (SDS), CTAB imparts a positive charge to proteins. This property, along with its strong solubilizing capabilities, makes it a valuable tool for specific proteomics workflows, particularly in the extraction and separation of challenging proteins.

Key Applications:

• Solubilization of Hydrophobic and Membrane Proteins: CTAB is highly effective at solubilizing proteins that are difficult to extract with other detergents, such as integral membrane proteins.[1]

• Protein Extraction from Contaminant-Rich Samples: CTAB is widely used for protein extraction from samples containing high levels of polysaccharides and nucleic acids, such as microorganisms and plant tissues. It aids in the removal of these contaminants, which can interfere with downstream proteomics techniques like two-dimensional gel electrophoresis (2D-PAGE).

• Cationic Gel Electrophoresis (CAT-PAGE): CTAB is the detergent of choice for this alternative to SDS-PAGE. CAT-PAGE separates proteins based on their molecular weight while preserving the native enzymatic activity of some proteins, which is lost in the denaturing conditions of SDS-PAGE.[2]

Data Presentation: Quantitative Analysis

The use of CTAB-based protocols can lead to significant improvements in protein extraction and resolution in 2D-PAGE, especially for challenging samples.

Parameter	Conventional Protocol	CTAB-Based Protocol	Reference
Protein Spots Resolved (2D-PAGE of Gluconoacetobacter hansenii)	~400	>500	[3][4]
Key Advantage Noted	Standard resolution	Increased number of resolved spots, indicating better protein solubilization and removal of interfering substances.	[3][4]

Experimental Protocols

Protocol 1: CTAB-Based Protein Extraction from Microorganisms for 2D-PAGE

This protocol is adapted from methods developed for wine spoilage microorganisms and is particularly useful for samples with high polysaccharide content.[3][4]

Materials:

• CTAB Extraction Buffer: 1 M Tris, 4 M NaCl, 2% (w/v) CTAB, 1x Protease Inhibitor Cocktail

• Trichloroacetic acid (TCA), 15% (w/v) in water

• Microcentrifuge tubes

• Centrifuge

Procedure:

• Cell Lysis and Precipitation:

  • Start with a pellet of microbial cells.

  • Resuspend the cell pellet in a suitable lysis buffer and perform mechanical or enzymatic lysis.

  • Precipitate the cytoplasmic fraction with 15% TCA on ice.

  • Centrifuge to pellet the proteins and discard the supernatant.

• Protein Solubilization with CTAB:

  • Resuspend the protein pellet in 1 ml of CTAB Extraction Buffer.

  • Vortex thoroughly to ensure complete solubilization.

• Removal of DNA and Polysaccharides:

  • Add nine volumes of sterile double-distilled water to the solubilized protein sample.

  • Centrifuge at 20,000 x g for 10 minutes. This step precipitates DNA and polysaccharides, while proteins remain in the supernatant.

• Protein Precipitation and Washing:

  • Carefully collect the supernatant containing the proteins.

  • Precipitate the proteins from the supernatant using a suitable method (e.g., TCA or acetone (B3395972) precipitation).

  • Wash the protein pellet with cold acetone to remove residual salts and CTAB.

  • Air-dry the final protein pellet.

• Final Sample Preparation:

  • Resuspend the clean, dry protein pellet in a rehydration buffer suitable for isoelectric focusing (IEF), the first dimension of 2D-PAGE.

Protocol 2: Cationic-PAGE (CAT-PAGE) for Protein Separation with Activity Retention

This protocol describes a discontinuous polyacrylamide gel electrophoresis system using CTAB to separate proteins by molecular weight while potentially preserving their native enzymatic activity.[2]

Materials:

• CAT-PAGE Sample Buffer (2X):

  • 100 mM Tris-HCl, pH 6.8

  • 2% (w/v) CTAB

  • 20% (v/v) Glycerol

  • 0.02% (w/v) Methylene Green (tracking dye)

  • Note: Do not add reducing agents or boil the sample if enzyme activity is to be preserved.

• Stacking Gel Buffer: 0.5 M Arginine-Tricine, pH 8.45

• Resolving Gel Buffer: 1.5 M Arginine-Tricine, pH 9.1

• Acrylamide/Bis-acrylamide solution (30%)

• 10% (w/v) Ammonium Persulfate (APS)

• TEMED

• CAT-PAGE Running Buffer: 25 mM Tricine, 50 mM Arginine, 0.1% (w/v) CTAB

Procedure:

• Casting the Resolving Gel:

  • Assemble the gel casting apparatus.

  • For a 10% resolving gel, mix:

    • 3.33 ml Acrylamide/Bis-acrylamide solution

    • 2.5 ml Resolving Gel Buffer

    • 4.07 ml Distilled water

    • 100 µl 10% APS

    • 10 µl TEMED

  • Pour the resolving gel, leaving space for the stacking gel. Overlay with water-saturated butanol and allow to polymerize.

• Casting the Stacking Gel:

  • Pour off the butanol and rinse with distilled water.

  • For a 4% stacking gel, mix:

    • 0.67 ml Acrylamide/Bis-acrylamide solution

    • 1.25 ml Stacking Gel Buffer

    • 3.03 ml Distilled water

    • 50 µl 10% APS

    • 5 µl TEMED

  • Pour the stacking gel and insert the comb. Allow to polymerize.

• Sample Preparation and Loading:

  • Mix the protein sample 1:1 with 2X CAT-PAGE Sample Buffer.

  • Incubate at room temperature for 10-15 minutes.

  • Load the samples into the wells of the stacking gel.

• Electrophoresis:

  • Place the gel in the electrophoresis tank and fill with CAT-PAGE Running Buffer.

  • Run the gel at a constant voltage until the tracking dye reaches the bottom of the gel.

• Staining and Analysis:

  • After electrophoresis, the gel can be stained with standard protein stains (e.g., Coomassie Brilliant Blue).

  • Alternatively, for activity assays, the gel can be incubated in a substrate-containing buffer to visualize bands with specific enzymatic activity.

Visualizations

Caption: Workflow for CTAB-based protein extraction for 2D-PAGE.

Caption: Principle of Cationic (CAT) Polyacrylamide Gel Electrophoresis.

References

• 1. Two-dimensional electrophoresis with cationic detergents, a powerful tool for the proteomic analysis of myelin proteins. Part 1: technical aspects of electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A CTAB based method for the preparation of total protein extract of wine spoilage microrganisms for proteomic analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Problems with Eicosyltriethylammonium bromide solubility in experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing solubility issues with Eicosyltriethylammonium Bromide in their experiments.

Troubleshooting Guides & FAQs

This section addresses common problems encountered during the solubilization of Eicosyltriethylammonium Bromide.

Question 1: Why is my Eicosyltriethylammonium Bromide not dissolving in water?

Answer: Eicosyltriethylammonium Bromide is an amphiphilic molecule, meaning it has a dual nature: a long, 20-carbon (eicosyl) chain that is hydrophobic (water-repelling) and a triethylammonium (B8662869) bromide headgroup that is hydrophilic (water-attracting).[1] Due to the significant length of the hydrophobic tail, its solubility in water is expected to be low.[1] Instead of forming a true solution, at a certain concentration known as the Critical Micelle Concentration (CMC), these molecules may self-assemble into micelles. For analogous, shorter-chain compounds like Cetyltrimethylammonium bromide (CTAB), the CMC is a known phenomenon that governs its behavior in aqueous solutions.[2][3][4]

Troubleshooting Steps:

• Consider the Concentration: You might be working above the CMC. Try preparing a more dilute solution.

• Gentle Heating: Carefully warm the solution while stirring. Increased temperature can enhance the solubility of many compounds. However, be cautious of potential degradation if your protocol is temperature-sensitive.

• Sonication: Use an ultrasonic bath to provide energy for breaking up aggregates and promoting dissolution.

• Use of Co-solvents: If your experimental design allows, consider adding a small amount of a polar organic solvent like ethanol (B145695) to the water to improve the solubility of the hydrophobic tail.

Question 2: I'm observing a cloudy or hazy solution. What does this indicate?

Answer: A cloudy or hazy appearance in your solution often suggests that the Eicosyltriethylammonium Bromide has not fully dissolved and may be present as a fine suspension of aggregates or has exceeded its solubility limit under the current conditions. This can also be an indication of micelle formation.

Troubleshooting Steps:

• Verify Concentration: Double-check your calculations to ensure you have not prepared a supersaturated solution.

• Increase Mixing Time and Energy: Continue stirring for a longer period. For stubborn solutes, switching from a magnetic stirrer to an overhead stirrer might provide more efficient mixing.

• Filtration Test: To determine if it's undissolved particulate matter, you can try filtering a small aliquot through a 0.22 µm or 0.45 µm filter. If the filtrate is clear, it indicates that not all of the compound had dissolved.

Question 3: Can I use organic solvents to dissolve Eicosyltriethylammonium Bromide?

Answer: Yes, and in many cases, organic solvents are more suitable. Given its long hydrocarbon chain, Eicosyltriethylammonium Bromide is expected to be more soluble in organic solvents.[1]

Recommended Solvents:

• Alcohols: Ethanol and methanol (B129727) are good starting points due to their polarity, which can interact with the hydrophilic headgroup, while the alkyl portion can solvate the hydrophobic tail.

• Chlorinated Solvents: Dichloromethane and chloroform (B151607) are also likely to be effective solvents.[1]

Always ensure the chosen solvent is compatible with your downstream experimental steps and instrumentation.

Data Presentation

Solvent Type	Examples	Expected Solubility	Rationale
Polar Protic	Water	Low	The long hydrophobic eicosyl tail limits solubility in water.[1] Micelle formation is likely.
Polar Aprotic	DMSO, DMF	Moderate to Good	These solvents have polar character to interact with the headgroup and nonpolar character to interact with the tail.
Alcohols	Ethanol, Methanol	Good	The hydroxyl group can interact with the ionic head, and the alkyl chain can solvate the hydrophobic tail.[1]
Chlorinated	Dichloromethane, Chloroform	Good	The nonpolar nature of these solvents can effectively solvate the long hydrocarbon chain.[1]
Nonpolar	Hexane, Toluene	Poor to Moderate	While these solvents will interact with the hydrophobic tail, they are less effective at solvating the charged headgroup.

Experimental Protocols

Protocol 1: Preparation of an Aqueous Solution (for concentrations likely below CMC)

• Weighing: Accurately weigh the desired amount of Eicosyltriethylammonium Bromide powder in a clean, dry vessel.

• Solvent Addition: Add a small amount of high-purity water (e.g., deionized or distilled) to create a paste. This helps in wetting the powder.

• Dilution: Gradually add the remaining volume of water while stirring continuously with a magnetic stirrer.

• Energy Input (if necessary): If the compound does not dissolve readily:

  • Gently warm the solution to 30-40°C while stirring. Avoid boiling.

  • Alternatively, place the vessel in a sonicator bath for 15-30 minute intervals until the solution clarifies.

• Finalization: Once dissolved, allow the solution to cool to room temperature before use.

Protocol 2: Preparation of a Solution in an Organic Solvent (e.g., Ethanol)

• Weighing: Accurately weigh the Eicosyltriethylammonium Bromide into a suitable container.

• Solvent Addition: Add the calculated volume of ethanol to the container.

• Mixing: Cap the container and stir or vortex the mixture until the solid is fully dissolved. Dissolution in compatible organic solvents is typically faster than in water.

Mandatory Visualization

Caption: Workflow for dissolving Eicosyltriethylammonium Bromide.

References

• 1. solubilityofthings.com [solubilityofthings.com]
• 2. lib.ysu.am [lib.ysu.am]
• 3. researchgate.net [researchgate.net]
• 4. jmaterenvironsci.com [jmaterenvironsci.com]

How to prevent aggregation in Eicosyltriethylammonium bromide-mediated synthesis

This technical support center provides troubleshooting guidance and frequently asked questions to address challenges related to aggregation in Eicosyltriethylammonium bromide (ETAB)-mediated synthesis. The information is intended for researchers, scientists, and professionals in drug development.

Troubleshooting Guide: Preventing and Managing Aggregation

Aggregation of Eicosyltriethylammonium bromide can be a significant issue, leading to reduced reaction efficiency, poor product quality, and difficulties in purification. The following guide provides systematic steps to identify and resolve common causes of aggregation.

Initial Assessment of Aggregation

• Visual Inspection: Observe the solution for any signs of turbidity, precipitation, or phase separation.

• Microscopy: Use optical or electron microscopy to confirm the presence and morphology of aggregates.

• Dynamic Light Scattering (DLS): This technique can be used to determine the size distribution of particles in the solution and detect the formation of larger aggregates.

Potential Causes and Corrective Actions

Potential Cause	Corrective Action	Experimental Protocol
Concentration Effects	The concentration of ETAB may be too high, exceeding its critical micelle concentration (CMC) and leading to the formation of larger, less stable aggregates. Reduce the concentration of ETAB in the reaction mixture.	See Protocol 1: Determination of Critical Micelle Concentration (CMC)
Temperature Fluctuations	Inconsistent or inappropriate reaction temperatures can promote aggregation. Optimize the reaction temperature by running experiments at a range of temperatures to find the optimal conditions for preventing aggregation.	See Protocol 2: Temperature Optimization Study
pH of the Medium	The pH of the reaction medium can influence the charge of the headgroup and the stability of the micelles. Adjust the pH of the solution using appropriate buffers to maintain a stable formulation.	See Protocol 3: pH Optimization Study
Counterion Effects	The nature and concentration of counterions can significantly impact micelle formation and stability. Consider using alternative bromide sources or adding salts with different counterions to modulate aggregation.[1][2][3][4]	See Protocol 4: Evaluation of Counterion Effects
Impurities	The presence of impurities from starting materials or solvents can act as nucleation sites for aggregation. Ensure the purity of all reagents and solvents used in the synthesis.	Not applicable
Mechanical Stress	Vigorous stirring or agitation can induce aggregation.[5] Reduce the stirring speed or use alternative mixing methods, such as gentle swirling or magnetic stirring at a low speed.	Not applicable

Frequently Asked Questions (FAQs)

Q1: What is Eicosyltriethylammonium bromide (ETAB) and what are its applications?

Eicosyltriethylammonium Bromide is a quaternary ammonium (B1175870) salt that is useful in organic synthesis.[6] Like other quaternary ammonium surfactants, it can be used as a phase-transfer catalyst, emulsifier, or template for the synthesis of nanomaterials.

Q2: What is aggregation in the context of ETAB-mediated synthesis?

Aggregation refers to the self-assembly of ETAB molecules into larger structures, such as micelles or vesicles. While micelle formation is often a desired property of surfactants, uncontrolled aggregation can lead to the formation of large, insoluble particles that can negatively impact the reaction.

Q3: How does the counterion (bromide) affect aggregation?

The counterion plays a crucial role in determining the properties of micelles.[1][2][4] The size, hydration, and hydrophobicity of the counterion can influence the critical micelle concentration (CMC) and the degree of counterion binding to the micelle surface.[3][4][7] Changes in counterion type or concentration can alter the electrostatic repulsions between the surfactant headgroups, thereby affecting aggregation behavior.[3]

Q4: Can I use other surfactants to prevent aggregation?

Yes, in some cases, the addition of a co-surfactant or stabilizer can help prevent aggregation.[8][9] Non-ionic surfactants or polymers like polyethylene (B3416737) glycol (PEG) can be effective in stabilizing particles and preventing them from aggregating.[8]

Q5: How can I purify my product if aggregation has already occurred?

If aggregation has led to the formation of a precipitate, you may be able to separate it by filtration or centrifugation. The product could then be recovered from the precipitate or the supernatant, depending on its partitioning behavior. Recrystallization or chromatography of the desired product may be necessary to remove any remaining ETAB aggregates or impurities.

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC)

This protocol describes the use of UV-Vis spectroscopy with a hydrophobic dye (e.g., pyrene) to determine the CMC of ETAB.

Materials:

• Eicosyltriethylammonium bromide (ETAB)

• Pyrene (B120774)

• Appropriate solvent (e.g., deionized water)

• UV-Vis spectrophotometer

Procedure:

• Prepare a stock solution of pyrene in a suitable organic solvent (e.g., acetone).

• Prepare a series of ETAB solutions in the desired solvent with varying concentrations.

• Add a small, constant amount of the pyrene stock solution to each ETAB solution.

• Allow the solutions to equilibrate.

• Measure the absorbance or fluorescence spectrum of each solution. For fluorescence, excite at approximately 335 nm and measure the emission spectrum.

• Plot the ratio of the intensity of the first and third vibronic peaks (I1/I3) of the pyrene fluorescence spectrum as a function of the ETAB concentration.

• The CMC is the concentration at which a sharp change in the I1/I3 ratio is observed.

Protocol 2: Temperature Optimization Study

Materials:

• Reaction components for the ETAB-mediated synthesis

• Temperature-controlled reaction vessel (e.g., jacketed reactor)

• Analytical instrument for monitoring aggregation (e.g., DLS, turbidimeter)

Procedure:

• Set up the reaction in the temperature-controlled vessel.

• Run the reaction at a series of different temperatures (e.g., 25°C, 40°C, 60°C, 80°C).

• At regular intervals, take aliquots of the reaction mixture and analyze for aggregation using DLS or a turbidimeter.

• Plot the extent of aggregation as a function of temperature and time.

• The optimal temperature is the one that minimizes aggregation while maintaining a reasonable reaction rate.

Protocol 3: pH Optimization Study

Materials:

• Reaction components for the ETAB-mediated synthesis

• A series of buffers with different pH values

• pH meter

• Analytical instrument for monitoring aggregation

Procedure:

• Prepare a series of reaction mixtures, each with a different buffer to maintain a specific pH.

• Run the reactions under identical conditions (temperature, concentration, etc.).

• Monitor the extent of aggregation in each reaction mixture over time.

• Plot the aggregation level as a function of pH.

• The optimal pH is the one that results in the least amount of aggregation.

Protocol 4: Evaluation of Counterion Effects

Materials:

• Eicosyltriethylammonium salt with a different counterion (e.g., chloride, iodide) or different bromide salts (e.g., NaBr, KBr)

• Reaction components for the ETAB-mediated synthesis

• Analytical instrument for monitoring aggregation

Procedure:

• Option A (Different Counterion): Replace Eicosyltriethylammonium bromide with an ETAB salt containing a different counterion and run the synthesis under standard conditions.

• Option B (Added Salt): To the standard reaction with ETAB, add varying concentrations of a salt with a different counterion (e.g., NaCl, KI).

• Monitor the aggregation in each reaction.

• Compare the aggregation behavior to the standard reaction with only ETAB to determine the effect of the counterion.

Visualizations

Caption: Troubleshooting workflow for addressing aggregation issues.

Caption: The relationship between concentration and aggregation state.

References

• 1. Roles of Counterion Binding in the Micelle Formation of Ionic Surfactants in Water [jstage.jst.go.jp]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Influence of counterions on micellization of tetramethylammonium perfluorononanoic carboxylate in 1-butyl-3-methylimidazolium ionic liquid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. files.core.ac.uk [files.core.ac.uk]
• 5. merckmillipore.com [merckmillipore.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Surfactant copolymers prevent aggregation of heat denatured lysozyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Eicosyltriethylammonium Bromide Concentration for Micelle Formation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate the optimization of Eicosyltriethylammonium bromide (ETAB) concentration for micelle formation in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Eicosyltriethylammonium bromide (ETAB)?

Eicosyltriethylammonium bromide (ETAB) is a cationic surfactant belonging to the quaternary ammonium (B1175870) salt family. It possesses a long C20 alkyl chain (eicosyl group) which forms the hydrophobic tail, and a triethylammonium (B8662869) headgroup which constitutes the hydrophilic portion. Its chemical formula is C₂₆H₅₆BrN, and its molecular weight is approximately 462.65 g/mol .

Q2: What is the Critical Micelle Concentration (CMC)?

The Critical Micelle Concentration (CMC) is the specific concentration of a surfactant at which the individual molecules (monomers) in a solution begin to self-assemble into aggregates known as micelles.[1] Below the CMC, surfactant molecules primarily exist as monomers, and they tend to adsorb at interfaces, such as the air-water interface. Above the CMC, the interface becomes saturated with monomers, and any additional surfactant molecules form micelles in the bulk of the solution. This process is accompanied by abrupt changes in the physicochemical properties of the solution, such as surface tension, conductivity, and the solubilization of hydrophobic substances.

Q3: Why is determining the CMC of ETAB important for my research?

Determining the CMC of ETAB is crucial for several reasons in research and drug development:

• Solubilization: Micelles can encapsulate hydrophobic drugs within their core, significantly increasing their aqueous solubility. Knowing the CMC helps in formulating drug delivery systems.

• Stability of Formulations: The stability of micellar formulations is dependent on the surfactant concentration relative to its CMC. Dilution below the CMC can lead to the disassembly of micelles and premature drug release.

• Surface Activity: For applications requiring surface modification, understanding the CMC is essential to control properties like wetting, foaming, and emulsification.

• Predicting In Vivo Behavior: In drug delivery, the CMC can influence the behavior of the formulation upon administration and dilution in bodily fluids.

Q4: What factors influence the CMC of ETAB?

Several factors can affect the CMC of an ionic surfactant like ETAB:

• Hydrophobic Chain Length: Generally, for homologous series of surfactants, the CMC decreases as the length of the hydrophobic alkyl chain increases.

• Temperature: The effect of temperature on the CMC of ionic surfactants can be complex. Often, the CMC initially decreases with increasing temperature to a minimum, after which it starts to increase.

• Ionic Strength (Salt Concentration): The addition of salts (electrolytes) to a solution of an ionic surfactant like ETAB typically lowers the CMC. The added ions shield the electrostatic repulsion between the charged headgroups of the surfactant molecules, facilitating micelle formation at a lower concentration.[2]

• pH: The pH of the solution can influence the CMC, especially for surfactants with pH-sensitive headgroups. For quaternary ammonium salts like ETAB, the effect of pH is generally less pronounced compared to surfactants with acidic or basic headgroups.

• Presence of Organic Additives: Organic molecules, including co-solvents and impurities, can affect the CMC by altering the solvent properties or by being incorporated into the micelles.

Quantitative Data on Micelle Formation

Table 1: Estimated CMC of ETAB and the Effect of Temperature and Salt Concentration (based on analogous compounds)

Parameter	Condition	Estimated CMC of ETAB (mM)	Reference Compound(s) and Trend
CMC in Pure Water	25°C	~0.01 - 0.05	CTAB (~0.9 mM), TTAB (~3.6 mM). CMC decreases with longer alkyl chains.
Effect of Temperature	35°C	Slightly Lower	For many ionic surfactants, CMC initially decreases with a moderate increase in temperature.
45°C	Slightly Lower/Similar	The minimum CMC is often observed around this temperature range for similar surfactants.
Effect of Salt (NaCl)	0.01 M NaCl	Lower than in pure water	The addition of salt shields headgroup repulsion, lowering the CMC.
0.1 M NaCl	Significantly lower	Higher salt concentrations lead to a more pronounced decrease in the CMC.

Disclaimer: The CMC values for ETAB are estimations based on the known behavior of shorter-chain analogues. For precise optimization, experimental determination of the CMC under your specific conditions is highly recommended.

Experimental Protocols for CMC Determination

Here are detailed methodologies for three common techniques used to determine the CMC of ionic surfactants like ETAB.

Surface Tensiometry

Principle: The surface tension of a surfactant solution decreases as the concentration of the surfactant increases. Once the CMC is reached and micelles form, the concentration of free monomers at the surface remains relatively constant, and thus the surface tension plateaus. The CMC is determined from the inflection point in the plot of surface tension versus the logarithm of the surfactant concentration.[3]

Methodology:

• Solution Preparation:

  • Prepare a stock solution of ETAB in high-purity deionized water at a concentration significantly above the expected CMC (e.g., 10 mM).

  • Prepare a series of dilutions of the stock solution, covering a concentration range both below and above the estimated CMC. It is advisable to have more data points around the expected CMC.

• Instrumentation and Measurement:

  • Use a tensiometer (e.g., with a Wilhelmy plate or du Noüy ring).

  • Thoroughly clean the measuring probe (e.g., by flaming a platinum plate or ring) before each measurement to remove any contaminants.

  • Calibrate the instrument with a substance of known surface tension (e.g., pure water).

  • Measure the surface tension of each prepared ETAB solution, starting from the most dilute and proceeding to the most concentrated.

  • Ensure the temperature of the sample is controlled and constant throughout the experiment.

• Data Analysis:

  • Plot the measured surface tension (γ) on the y-axis against the logarithm of the ETAB concentration (log C) on the x-axis.

  • The plot will show two linear regions. The first region will have a negative slope, and the second region will be nearly horizontal.

  • The CMC is determined at the intersection of the two extrapolated linear portions of the graph.

Conductivity Measurement

Principle: For ionic surfactants, the conductivity of the solution changes with concentration. Below the CMC, the conductivity increases linearly with the concentration of the surfactant monomers. Above the CMC, the rate of increase in conductivity with concentration decreases because the newly formed micelles have a lower mobility than the individual ions, and they also bind some of the counterions. The CMC is identified as the point where the slope of the conductivity versus concentration plot changes.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of ETAB in deionized water.

  • Prepare a series of dilutions as described for the tensiometry method.

• Instrumentation and Measurement:

  • Use a calibrated conductivity meter with a temperature-controlled cell.

  • Rinse the conductivity probe thoroughly with deionized water and then with the sample solution before each measurement.

  • Measure the conductivity of each ETAB solution, starting from the most dilute.

  • Maintain a constant temperature throughout the experiment.

• Data Analysis:

  • Plot the measured conductivity (κ) on the y-axis against the ETAB concentration (C) on the x-axis.

  • The plot will exhibit two linear regions with different slopes.

  • The CMC is the concentration at the point of intersection of these two linear segments.

Fluorescence Spectroscopy using a Hydrophobic Probe (e.g., Pyrene)

Principle: This method utilizes a fluorescent probe, such as pyrene (B120774), whose emission spectrum is sensitive to the polarity of its microenvironment. Pyrene is hydrophobic and has low solubility in water but is readily solubilized into the nonpolar core of micelles. The ratio of the intensity of the first vibronic peak (I₁) to the third vibronic peak (I₃) in the pyrene emission spectrum is an indicator of the local polarity. In the polar aqueous environment, the I₁/I₃ ratio is high. When micelles form, pyrene partitions into the hydrophobic micellar core, and the I₁/I₃ ratio decreases significantly. The CMC is determined from the inflection point in the plot of the I₁/I₃ ratio versus the surfactant concentration.

Methodology:

• Solution Preparation:

  • Prepare a stock solution of pyrene in a volatile organic solvent (e.g., acetone) at a concentration of approximately 10⁻³ M.

  • Prepare a series of ETAB solutions in deionized water.

  • To each ETAB solution, add a small, constant aliquot of the pyrene stock solution to achieve a final pyrene concentration of approximately 10⁻⁶ M. The volume of the added pyrene solution should be negligible compared to the total volume.

  • Allow the solutions to equilibrate, sometimes with gentle agitation, to ensure the pyrene is solubilized and the solvent has evaporated.

• Instrumentation and Measurement:

  • Use a spectrofluorometer.

  • Set the excitation wavelength for pyrene (typically around 334 nm).

  • Record the emission spectra for each sample over a range that includes the first and third vibronic peaks of pyrene (approximately 350-450 nm).

  • Measure the intensities of the first (I₁) and third (I₃) peaks.

• Data Analysis:

  • Calculate the I₁/I₃ ratio for each ETAB concentration.

  • Plot the I₁/I₃ ratio on the y-axis against the logarithm of the ETAB concentration (log C) on the x-axis.

  • The resulting plot will typically be a sigmoidal curve. The CMC is often taken as the concentration at the midpoint of the transition in this curve.

Troubleshooting Guides

Troubleshooting Surface Tensiometry Measurements

Issue	Possible Cause(s)	Recommended Solution(s)
No sharp break in the surface tension plot, making CMC determination difficult.	1. Impurities in the surfactant or solvent.[4] 2. The concentration range is too narrow or does not adequately bracket the CMC.	1. Use high-purity ETAB and deionized water. Purify the surfactant if necessary. 2. Broaden the concentration range of your solutions.
A minimum is observed in the surface tension plot around the CMC.	This is often a classic sign of a surface-active impurity in the surfactant sample.[4][5]	Purify the ETAB sample. Methods like recrystallization may be effective.
Poor reproducibility of surface tension values.	1. Incomplete cleaning of the Wilhelmy plate or du Noüy ring. 2. Temperature fluctuations. 3. The system has not reached equilibrium.	1. Ensure the probe is thoroughly cleaned (e.g., rinsed with solvent and flamed) between each measurement. 2. Use a temperature-controlled sample holder. 3. Allow sufficient time for the surface tension reading to stabilize before recording.

Troubleshooting Conductivity Measurements

Issue	Possible Cause(s)	Recommended Solution(s)
The break point in the conductivity plot is not well-defined.	1. Insufficient data points around the CMC. 2. The presence of ionic impurities.	1. Prepare and measure more solutions with concentrations close to the expected CMC. 2. Use high-purity ETAB and deionized water.
Drifting or unstable conductivity readings.	1. Temperature fluctuations. 2. The conductivity probe is not clean. 3. Air bubbles on the electrode surface.	1. Use a thermostated cell and allow the sample to reach thermal equilibrium. 2. Clean the probe according to the manufacturer's instructions. 3. Gently tap the probe to dislodge any air bubbles.
A second break point or unexpected change in slope at high concentrations.	This could indicate a transition in micelle shape (e.g., from spherical to cylindrical micelles).	This may be a real phenomenon. Consider complementary techniques like dynamic light scattering (DLS) to investigate micelle size and shape at different concentrations.

Troubleshooting Fluorescence Spectroscopy Measurements

Issue	Possible Cause(s)	Recommended Solution(s)
The sigmoidal transition in the I₁/I₃ plot is very broad.	1. Slow equilibrium of pyrene partitioning into the micelles. 2. Impurities affecting micelle formation.	1. Allow the solutions to equilibrate for a longer period before measurement. 2. Use purified ETAB and high-purity solvents.
High background fluorescence.	1. Contaminated cuvettes or solvents. 2. The ETAB sample itself has fluorescent impurities.	1. Use high-quality quartz cuvettes and clean them thoroughly. Use fluorescence-grade solvents. 2. Run a blank spectrum of the ETAB solution without pyrene to check for background fluorescence.
Results are not reproducible.	1. Inconsistent concentration of the pyrene probe. 2. Photodegradation of the pyrene probe. 3. Temperature variations.	1. Ensure precise and consistent addition of the pyrene stock solution to each sample. 2. Minimize the exposure of the samples to light before and during measurement. 3. Use a temperature-controlled sample holder in the spectrofluorometer.

Visualizations

Caption: General experimental workflow for CMC determination.

References

• 1. nanoscience.com [nanoscience.com]
• 2. physical chemistry - How do salt additives and impurities affect a critical micelle concentration? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 3. surfactant.alfa-chemistry.com [surfactant.alfa-chemistry.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Eicosyltriethylammonium Bromide (ETAB) in PCR

Welcome to the technical support center for the use of Eicosyltriethylammonium bromide (ETAB) as a PCR enhancer. This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals optimize their PCR experiments when using this reagent.

Troubleshooting Guide

This section addresses specific issues that may arise during PCR amplification when using Eicosyltriethylammonium bromide.

Issue 1: No PCR Product or Very Low Yield

Question: I am not seeing any amplification product on my gel, or the band is extremely faint after adding ETAB to my PCR mix. What could be the cause?

Answer: The absence or low yield of a PCR product when using a PCR enhancer like ETAB can be attributed to several factors, primarily incorrect concentration of the additive, suboptimal annealing temperatures, or issues with core PCR components.

Possible Causes and Solutions:

• ETAB Concentration is Too High: Quaternary ammonium (B1175870) compounds can inhibit PCR at high concentrations. It is crucial to perform a concentration optimization experiment. Similar compounds like Hexadecyltrimethylammonium (HTA) bromide have been shown to inhibit PCR at concentrations as low as 0.8 mM.

• Suboptimal Annealing Temperature: While ETAB may help with primer annealing, an inappropriate annealing temperature remains a primary cause of PCR failure. The presence of an enhancer might alter the optimal annealing temperature.

• Issues with Core Reagents: The problem may not be with ETAB but with other components of your PCR mixture such as the template DNA, primers, dNTPs, or the polymerase itself.

Recommended Actions:

• Optimize ETAB Concentration: Perform a gradient of ETAB concentrations to find the optimal range for your specific template and primer set. We recommend starting with a broad range and then narrowing it down.

• Optimize Annealing Temperature: Run a temperature gradient PCR (touchdown PCR) with a fixed, potentially optimal concentration of ETAB to determine the best annealing temperature.

• Run Control Reactions: Always include a positive control (a reaction that has worked previously without ETAB) and a negative control (a reaction without ETAB) to ensure the core components are not the issue.[1]

Experimental Protocol: ETAB Concentration Optimization

This protocol is designed to identify the optimal concentration of Eicosyltriethylammonium bromide for a specific PCR assay.

• Prepare a Master Mix: Prepare a PCR master mix containing all reagents except ETAB (water, buffer, dNTPs, primers, polymerase, and template DNA).

• Aliquot Master Mix: Aliquot the master mix into separate PCR tubes.

• Prepare ETAB Dilutions: Prepare a series of ETAB dilutions.

• Add ETAB to Reactions: Add a different concentration of ETAB to each tube. Ensure one tube receives no ETAB to serve as a negative control.

• Perform PCR: Run the PCR with your standard cycling conditions.

• Analyze Results: Analyze the PCR products by agarose (B213101) gel electrophoresis. The optimal ETAB concentration will be the one that produces the highest yield of the specific product with minimal non-specific bands.

Data Presentation: ETAB Concentration Gradient

ETAB Concentration (mM)	PCR Product Yield (Relative Units)	Specificity (Target Band vs. Total Lane Intensity)
0 (Control)	1.0	0.6
0.1	1.5	0.8
0.2	2.0	0.9
0.5	1.2	0.7
1.0	0.3	0.4
2.0	0.0	0.0

Note: The above data is illustrative. Actual results may vary depending on the specific PCR system.

Issue 2: Presence of Non-Specific Bands

Question: After adding ETAB, I see my target band, but there are also several other non-specific bands. How can I improve the specificity?

Answer: The appearance of non-specific products suggests that the PCR conditions are not stringent enough, or the concentration of a PCR enhancer is suboptimal.[2] While enhancers like ETAB are intended to improve specificity, their incorrect use can have the opposite effect.

Possible Causes and Solutions:

• Suboptimal ETAB Concentration: An inappropriate concentration of ETAB might stabilize non-specific primer binding.

• Annealing Temperature is Too Low: A low annealing temperature allows for primers to bind to non-target sequences.[2]

• High Primer Concentration: Excessive primer concentration can lead to the formation of primer-dimers and other non-specific products.[3]

Recommended Actions:

• Re-optimize ETAB Concentration: Refer to the optimization protocol above. A lower concentration might be necessary to improve specificity.

• Increase Annealing Temperature: Gradually increase the annealing temperature in 1-2°C increments. This will increase the stringency of primer binding.

• Titrate Primer Concentration: Reduce the primer concentration in your reaction.

Experimental Workflow: Troubleshooting Non-Specific Amplification

Caption: Troubleshooting workflow for non-specific PCR products.

Frequently Asked Questions (FAQs)

Q1: What is the proposed mechanism of action for Eicosyltriethylammonium bromide in PCR?

A1: While specific studies on Eicosyltriethylammonium bromide are limited, the mechanism for similar quaternary ammonium compounds like Tetramethylammonium (TMA) chloride in PCR is thought to involve isostabilizing the DNA duplex. This means it reduces the difference in the melting temperatures (Tm) of AT- and GC-rich sequences, which can lead to more specific primer annealing, especially for templates with high AT content. It may also function by neutralizing the negatively charged phosphate (B84403) backbone of the DNA, reducing repulsion and facilitating primer binding.

Signaling Pathway: Hypothesized Mechanism of ETAB in PCR

Caption: Hypothesized mechanism of ETAB action in PCR.

Q2: When should I consider using ETAB in my PCR?

A2: Consider using ETAB or other PCR enhancers when you are experiencing issues with:

• Low PCR yield: Especially with long or difficult templates.

• Non-specific amplification: When standard optimization techniques like adjusting the annealing temperature or MgCl2 concentration have failed.

• GC-rich templates: Although other enhancers like DMSO or betaine (B1666868) are more commonly used for GC-rich templates, ETAB might offer an alternative.[4]

Q3: Are there any alternatives to Eicosyltriethylammonium bromide?

A3: Yes, several other PCR enhancers are commercially available and well-documented.[5] The choice of enhancer is often empirical and depends on the specific PCR system. Common alternatives include:

• Betaine

• Dimethyl sulfoxide (B87167) (DMSO)

• Formamide

• Tetramethylammonium chloride (TMAC)

• Glycerol

Data Presentation: Comparison of Common PCR Enhancers

Enhancer	Typical Working Concentration	Primary Use Case	Potential Issues
ETAB	Optimization Required	Improving specificity and yield	Inhibition at high concentrations
Betaine	1 - 2 M	GC-rich templates
DMSO	2 - 10%	GC-rich templates	Can inhibit polymerase at high concentrations
Formamide	1 - 5%	GC-rich templates	Can inhibit polymerase
TMAC	10 - 100 µM	Improving specificity	Concentration sensitive

Note: The above data is for general guidance. Optimal concentrations for each enhancer should be determined experimentally.

References

• 1. Pitfalls in PCR troubleshooting: Expect the unexpected? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. google.com [google.com]
• 3. neb.com [neb.com]
• 4. m.youtube.com [m.youtube.com]
• 5. New specificity and yield enhancer of polymerase chain reactions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Nanoparticle Yield with Cationic Surfactants

General Principles: The Role of Cationic Surfactants in Nanoparticle Synthesis

Cationic surfactants, such as CTAB and presumably ETAB, play a crucial role in the synthesis of nanoparticles by acting as stabilizing and shape-directing agents. Their amphiphilic nature, consisting of a positively charged head group and a long hydrophobic tail, allows them to form micelles in solution. During nanoparticle formation, these surfactant molecules can adsorb onto the surface of the growing nanoparticles.

This surface capping offers several benefits:

• Prevents Aggregation: The positively charged layer creates electrostatic repulsion between individual nanoparticles, preventing them from clumping together and precipitating out of the solution, thus increasing the yield of colloidally stable nanoparticles.[1]

• Controls Particle Size and Shape: The surfactant can preferentially bind to certain crystallographic faces of the growing nanoparticle, slowing down growth on those faces and encouraging growth on others. This directional growth allows for the synthesis of various shapes like nanorods, nanocubes, and nanoprisms.[2]

• Influences Reaction Kinetics: The micellar structures can compartmentalize reactants, influencing the local concentration and thereby the nucleation and growth kinetics of the nanoparticles.

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low Nanoparticle Yield	- Insufficient surfactant concentration leading to aggregation and precipitation.- pH of the reaction mixture is not optimal.- Incomplete reduction of the metal precursor.	- Increase the concentration of the cationic surfactant in a stepwise manner.- Adjust the pH of the solution; for many syntheses, a basic pH is required.- Ensure the reducing agent is fresh and added in the correct stoichiometric ratio.
Nanoparticle Aggregation	- Surfactant concentration is below the critical micelle concentration (CMC).- Presence of interfering ions that disrupt the electrostatic stabilization.- Inadequate mixing during synthesis.	- Ensure the surfactant concentration is above its CMC.- Use deionized water and high-purity reagents to minimize ionic impurities.- Maintain vigorous and consistent stirring throughout the reaction.
Incorrect Particle Size or Shape	- Inappropriate surfactant-to-precursor ratio.- Temperature fluctuations during synthesis.- Presence of impurities in the surfactant.[3]	- Systematically vary the molar ratio of the cationic surfactant to the metal salt.- Use a temperature-controlled reaction vessel.- Use high-purity surfactant or purify the commercial product if impurities are suspected.[3]
Broad Particle Size Distribution	- Non-uniform nucleation and growth phases.- Inefficient mixing leading to localized concentration gradients.	- Implement a two-step seed-mediated growth process for better control.- Ensure rapid and homogenous mixing upon addition of the reducing agent.
Difficulty in Removing Surfactant from Nanoparticles	- Strong binding of the surfactant to the nanoparticle surface.	- Use multiple centrifugation and redispersion cycles with an appropriate solvent (e.g., ethanol, deionized water).- Consider surface modification techniques to displace the surfactant.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Eicosyltriethylammonium bromide (ETAB) in nanoparticle synthesis?

A1: While specific data for ETAB is limited, based on its structure as a long-chain cationic surfactant, its primary roles would be to act as a stabilizing agent to prevent nanoparticle aggregation and as a shape-directing agent to control the morphology of the final nanoparticles.[1][2]

Q2: How does the alkyl chain length of the surfactant affect nanoparticle synthesis?

A2: Generally, a longer alkyl chain (like the eicosyl C20 chain in ETAB compared to the cetyl C16 chain in CTAB) leads to a lower critical micelle concentration (CMC).[4] This means that a lower concentration of a longer-chain surfactant may be needed to achieve stable micelles and effectively stabilize the nanoparticles. The chain length can also influence the packing of the surfactant on the nanoparticle surface, which can affect the final size and shape.

Q3: Can ETAB be used for the synthesis of different types of nanoparticles?

A3: Based on the versatility of similar cationic surfactants like CTAB, it is plausible that ETAB could be used in the synthesis of various metallic nanoparticles, such as gold (Au) and silver (Ag), as well as other nanomaterials like mesoporous silica.[5][6]

Q4: Are there any safety concerns when working with quaternary ammonium (B1175870) surfactants?

A4: Yes, quaternary ammonium surfactants like CTAB are known to have cytotoxic effects.[7] It is crucial to handle these chemicals with appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. When these nanoparticles are intended for biological applications, thorough removal of the surfactant from the final product is essential.

Quantitative Data Summary

The following table summarizes the effect of CTAB concentration on the size of silver nanoparticles (AgNPs), which can serve as a proxy for understanding the potential impact of ETAB concentration.

Cationic Surfactant (CTAB) Concentration (mM)	Resulting Average Nanoparticle Size (nm)	Reference
0	183.9 ± 30.1	[1]
0.4	89.8 ± 17.1	[1]

Note: This data is for iron oxide nanoparticles synthesized using a green method in the presence of CTAB. The trend of decreasing particle size with increasing surfactant concentration is a common observation.

Experimental Protocols

Generalized Protocol for Gold Nanoparticle Synthesis using a Cationic Surfactant (CTAB as a model)

This protocol is a general guideline and may require optimization for specific applications or when using a different surfactant like ETAB.

Materials:

• Gold (III) chloride trihydrate (HAuCl₄·3H₂O)

• Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (B1222165) (NaBH₄), ice-cold

• Ascorbic acid

• Deionized water

Procedure:

• Preparation of Seed Solution:

  • Add a small volume of HAuCl₄ solution to a CTAB solution under vigorous stirring.

  • Rapidly inject ice-cold NaBH₄ solution. The solution should turn a brownish-yellow color, indicating the formation of seed nanoparticles.

  • Maintain stirring for a few minutes and then allow the solution to age.

• Preparation of Growth Solution:

  • In a separate container, dissolve CTAB in deionized water with gentle heating.

  • Add ascorbic acid and HAuCl₄ solution sequentially. The solution will be colorless.

• Nanoparticle Growth:

  • Add a small volume of the seed solution to the growth solution.

  • The color of the solution will gradually change as the nanoparticles grow.

  • Allow the reaction to proceed for a specified time to achieve the desired nanoparticle size and shape.

• Purification:

  • Centrifuge the nanoparticle solution to pellet the nanoparticles.

  • Remove the supernatant and resuspend the nanoparticles in deionized water.

  • Repeat the centrifugation and resuspension steps at least twice to remove excess surfactant.

Visualizations

Caption: Experimental workflow for seed-mediated nanoparticle synthesis.

Caption: Mechanism of cationic surfactant action in nanoparticle synthesis.

References

• 1. ijcmas.com [ijcmas.com]
• 2. Shape-directing role of cetyltrimethylammonium bromide on the morphology of extracellular synthesis of silver nanoparticles - Arabian Journal of Chemistry [arabjchem.org]
• 3. Troubleshooting the influence of trace chemical impurities on nanoparticle growth kinetics via electrochemical measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Purposefully Designed Surfactants for Facile and Controllable Gold Colloidal Nanocrystal Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nanoparticle surface stabilizing agents influence antibacterial action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Synthesis of less toxic gold nanorods by using dodecylethyldimethylammonium bromide as an alternative growth-directing surfactant - PubMed [pubmed.ncbi.nlm.nih.gov]

Eicosyltriethylammonium bromide contamination and purification methods

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with eicosyltriethylammonium bromide. The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is eicosyltriethylammonium bromide and what are its common applications?

Eicosyltriethylammonium bromide (C26H56BrN) is a quaternary ammonium (B1175870) salt (QAS). Due to its long eicosyl (C20) alkyl chain, it possesses surfactant properties. Common applications for similar long-chain QAS include use as phase transfer catalysts in organic synthesis and as components in the formation of microemulsions for drug delivery systems.

Q2: What are the likely impurities in a sample of eicosyltriethylammonium bromide?

The most probable impurities in eicosyltriethylammonium bromide stem from its synthesis, which is typically a Menshutkin reaction involving the alkylation of a tertiary amine (triethylamine) with a long-chain alkyl halide (1-bromoeicosane).[1][2][3]

Potential contaminants include:

• Unreacted starting materials: Triethylamine and 1-bromoeicosane.

• Byproducts from side reactions: Although the Menshutkin reaction is generally efficient, side products can occur depending on reaction conditions.

Q3: How can I assess the purity of my eicosyltriethylammonium bromide sample?

Several analytical techniques can be employed to determine the purity of quaternary ammonium salts:

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS): This is a powerful technique for separating and identifying the main compound and any impurities. The presence of the bromine atom can be used for specific detection using ICP-MS or by observing the characteristic isotopic pattern in ESI-MS.[4][5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR can be used to confirm the structure of the desired product and to identify and quantify impurities. Quantitative NMR (qNMR) is a precise method for determining absolute purity.[6]

• Titration: Acid-base or ion-pair titrations can be used to determine the concentration of the quaternary ammonium salt.

Troubleshooting Guides

Problem 1: My reaction using eicosyltriethylammonium bromide as a phase transfer catalyst is slow or incomplete.

• Question: What could be causing the reduced catalytic activity?

  • Answer: The purity of the eicosyltriethylammonium bromide is crucial for its effectiveness as a phase transfer catalyst. Contamination with unreacted starting materials or other impurities can interfere with the catalytic cycle. Additionally, ensure that the reaction mixture is being agitated sufficiently to create an adequate interfacial area between the immiscible phases.[7]

• Question: How can I improve the reaction rate?

  • Answer: First, verify the purity of your catalyst using one of the analytical methods described above. If impurities are detected, purify the catalyst using the recrystallization protocol outlined in the Experimental Protocols section. Increasing the stirring speed or using a mechanical stirrer can also improve the reaction kinetics by increasing the interfacial surface area.[7]

Problem 2: I am observing unexpected peaks in my analytical results (HPLC, NMR) after my experiment.

• Question: Could my eicosyltriethylammonium bromide be degrading?

  • Answer: Quaternary ammonium salts can be susceptible to degradation under certain conditions. Long-chain QAS can undergo thermal degradation.[8] The stability in your specific experimental conditions (e.g., temperature, pH, presence of other reagents) should be considered.

• Question: How can I identify the degradation products?

  • Answer: HPLC-MS/MS is an excellent technique for identifying unknown degradation products. By comparing the mass spectra of the unknown peaks with the parent compound, it is often possible to elucidate the structure of the degradation products.

Experimental Protocols

Protocol 1: Purification of Eicosyltriethylammonium Bromide by Recrystallization

Recrystallization is a common and effective method for purifying solid organic compounds based on differences in solubility.[9][10][11]

Methodology:

• Solvent Selection: The ideal solvent for recrystallization should dissolve the eicosyltriethylammonium bromide sparingly at room temperature but have high solubility at an elevated temperature. Common solvent systems for quaternary ammonium salts include alcohols (e.g., ethanol, isopropanol) or mixtures of a polar solvent with a non-polar co-solvent (e.g., ethanol/hexane, acetone/hexane).[9]

• Dissolution: In a flask, add the impure eicosyltriethylammonium bromide and a minimal amount of the chosen hot solvent to fully dissolve the solid.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them.

• Crystallization: Allow the hot, saturated solution to cool slowly to room temperature. The solubility of the eicosyltriethylammonium bromide will decrease, leading to the formation of crystals. Further cooling in an ice bath can increase the yield.

• Isolation and Washing: Collect the crystals by vacuum filtration. Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

Methodology:

• Column: A reverse-phase C18 or a mixed-mode column suitable for the analysis of cationic compounds.

• Mobile Phase: A gradient of acetonitrile (B52724) and water containing a modifier such as formic acid or ammonium formate (B1220265) is typically used for the separation of quaternary ammonium compounds.

• Detection: A mass spectrometer (MS) is the preferred detector for its sensitivity and ability to provide structural information. An Evaporative Light Scattering Detector (ELSD) or a Charged Aerosol Detector (CAD) can also be used.

• Sample Preparation: Dissolve a known concentration of the eicosyltriethylammonium bromide in a suitable solvent (e.g., methanol, acetonitrile).

• Analysis: Inject the sample onto the HPLC system and analyze the resulting chromatogram. The purity can be determined by the area percentage of the main peak relative to the total area of all peaks.

Quantitative Data Summary

Purification Method	Analytical Method	Typical Purity Achieved	Reference
Recrystallization	HPLC-UV/MS	> 98%	General Knowledge
Precipitation	Titration	> 95%	General Knowledge
Washing with Solvent	NMR	> 90%	General Knowledge

Note: The achievable purity will depend on the nature and quantity of the impurities present in the starting material.

Visualizations

References

• 1. Menshutkin reaction - Wikipedia [en.wikipedia.org]
• 2. research.tue.nl [research.tue.nl]
• 3. mdpi.com [mdpi.com]
• 4. Use of the bromine isotope ratio in HPLC-ICP-MS and HPLC-ESI-MS analysis of a new drug in development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Pharmaceutical Analysis by NMR Can Accommodate Strict Impurity Thresholds: The Case of Choline - PMC [pmc.ncbi.nlm.nih.gov]
• 7. macmillan.princeton.edu [macmillan.princeton.edu]
• 8. researchgate.net [researchgate.net]
• 9. Purification [chem.rochester.edu]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. m.youtube.com [m.youtube.com]

Technical Support Center: Managing Foam Formation in Eicosyltriethylammonium Bromide Solutions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to effectively manage foam formation in Eicosyltriethylammonium bromide solutions during laboratory experiments.

Frequently Asked Questions (FAQs)

Q1: What is Eicosyltriethylammonium bromide and why does it foam?

Eicosyltriethylammonium bromide (C26H56BrN) is a cationic surfactant.[1][2][3] Surfactants, by nature, reduce the surface tension of a liquid.[4] When air is introduced into a solution containing a surfactant, either through agitation, sparging, or other processes, the surfactant molecules align at the air-liquid interface, creating a stable film around the air bubbles. This accumulation of stable bubbles results in foam.[4][5]

Q2: What are the common causes of excessive foaming in my experiments?

Excessive foaming can be triggered by several factors:

• High-Shear Mixing or Agitation: Vigorous stirring, shaking, or sonication can introduce a large amount of air into the solution.

• Gas Sparging: Bubbling gases through the solution, for example, for aeration or inerting, is a direct cause of foam generation.

• Temperature Changes: Variations in temperature can affect the solubility and surface activity of the surfactant, potentially increasing its foaming tendency.

• Presence of Impurities: Certain impurities can either enhance or stabilize foam formation.

Q3: What is the difference between an antifoaming agent and a defoamer?

While the terms are often used interchangeably, they have distinct functions:

• Antifoaming agents are added to a solution before foam is generated to prevent its formation.[6] They work by being present at the air-liquid interface to destabilize the bubble film as it forms.[6]

• Defoamers are used to destroy existing foam.[4] They act by rapidly spreading across the foam lamella, causing the bubbles to rupture.[4][6]

Many foam control agents can function as both.[6]

Q4: Are there methods to control foam without adding chemical agents?

Yes, several mechanical and procedural methods can help manage foam:

• Mechanical Foam Breakers: These devices, often impellers or centrifuges, physically break down foam bubbles.

• Acoustic Defoaming: High-intensity sound waves can be used to rupture foam bubbles.

• Process Optimization: Reducing the intensity of agitation, optimizing the gas flow rate, and controlling the temperature can minimize foam formation.[7]

• Specially Textured Surfaces: Recent research has shown that surfaces with specific micro- and nanostructures can help dissipate bubbles before they form a stable foam.[8][9]

Troubleshooting Guide

Issue: Excessive and persistent foam formation during solution preparation.

Possible Cause	Troubleshooting Step	Expected Outcome
High-speed mixing or vigorous shaking.	Reduce the agitation speed. Use a low-shear mixing technique, such as a magnetic stirrer at a moderate speed or gentle swirling.	Reduced air entrapment, leading to less foam formation.
High concentration of Eicosyltriethylammonium bromide.	If the protocol allows, prepare a more concentrated stock solution and dilute it to the final concentration with minimal agitation just before use.	Less foaming during the initial preparation of the working solution.
Order of addition of components.	If mixing with other substances, experiment with the order of addition. Sometimes, adding the surfactant to a larger volume of solvent can reduce foaming.	Optimized mixing procedure that minimizes foam generation.

Issue: Foaming during experimental processes like filtration, pumping, or sparging.

Possible Cause	Troubleshooting Step	Expected Outcome
High flow rates in pumping or filtration.	Reduce the flow rate to minimize turbulence and air introduction.	Smoother liquid transfer with less foaming.
Gas sparging for aeration or inerting.	Optimize the gas flow rate to the minimum required for the process. Use a sparger that produces larger bubbles, as they tend to be less stable.	Sufficient gas exchange with manageable foam levels.
Process requires agitation that cannot be avoided.	Consider using a chemical antifoaming agent. Start with a low concentration and gradually increase as needed. (See Experimental Protocols section).	Effective foam control without significantly impacting the experiment.

Selecting and Testing an Antifoaming Agent

Since Eicosyltriethylammonium bromide is a cationic surfactant, the choice of an antifoaming agent should be made carefully to ensure compatibility and effectiveness.

Comparison of Antifoaming Agent Types

Antifoam Type	Active Component	Pros	Cons	Best For
Silicone-based	Polydimethylsiloxane (PDMS), silica	Highly effective at low concentrations, good thermal stability.[10]	Can cause compatibility issues (e.g., haziness) in some systems. Difficult to clean from equipment.	General-purpose, effective in a wide range of aqueous systems.
Oil-based (Mineral or Vegetable)	Mineral oil, vegetable oil, hydrophobic particles	Cost-effective, good for knocking down existing foam.[11]	May not be as persistent as silicone-based agents. Can affect product clarity.	Applications where slight oil contamination is not a concern.
Polymer-based (Non-silicone)	Polyalkylene glycols (PAGs), polyethers	Good balance of effectiveness and compatibility. Often biodegradable.[10]	Performance can be temperature-dependent.	Aqueous systems where silicone incompatibility is a problem.
Fatty Alcohols/Esters	Long-chain fatty alcohols or esters	Readily dispersible, can be effective in specific pH ranges.	May have limited effectiveness compared to other types.	Specialized applications, particularly in formulations.

Experimental Protocol: Screening Antifoaming Agents (Shake Test)

This protocol provides a simple and rapid method for preliminary screening of different antifoaming agents.

Objective: To qualitatively assess the "knockdown" efficiency of various antifoaming agents.

Materials:

• Solution of Eicosyltriethylammonium bromide at the experimental concentration.

• A selection of antifoaming agents (e.g., a silicone-based emulsion, a PAG-based agent, and a mineral oil-based agent).

• Identical 100 mL graduated cylinders with stoppers (one for each antifoam and one control).

• Pipettes or syringes for accurate addition of antifoam.

• Stopwatch.

Procedure:

• Add 50 mL of the Eicosyltriethylammonium bromide solution to each graduated cylinder.

• To the "control" cylinder, do not add any antifoam. To the other cylinders, add a predetermined concentration of each antifoaming agent (e.g., 100 ppm).

• Securely place the stoppers on all cylinders.

• Simultaneously, or in rapid succession, shake each cylinder vigorously for a set period (e.g., 30 seconds).

• Place the cylinders on a level surface and immediately start the stopwatch.

• Record the initial foam height in each cylinder.

• Record the time it takes for the foam to collapse completely or to a predetermined level (e.g., 10% of the initial height).

Data Presentation:

Antifoam Agent	Concentration (ppm)	Initial Foam Height (mL)	Time to Collapse (seconds)	Observations
Control (None)	0
Silicone-based	100
PAG-based	100
Mineral oil-based	100

Experimental Protocol: Evaluating Antifoam Persistence (Dynamic Air Sparging)

This method is useful for simulating processes involving continuous air introduction and evaluating the long-term effectiveness (persistence) of an antifoam agent.

Objective: To quantify the ability of an antifoaming agent to suppress foam formation over time under dynamic conditions.

Materials:

• Solution of Eicosyltriethylammonium bromide at the experimental concentration.

• The most promising antifoaming agent(s) from the shake test.

• A 500 mL graduated cylinder.

• An air pump with a flow meter.

• A fritted glass sparger.

• Stopwatch.

Procedure:

• Add 200 mL of the Eicosyltriethylammonium bromide solution to the graduated cylinder.

• If testing an antifoam, add the desired concentration and mix gently.

• Place the sparger at the bottom of the cylinder.

• Start the air pump at a constant, controlled flow rate (e.g., 100 mL/min).

• Start the stopwatch.

• Record the foam height at regular intervals (e.g., every 30 seconds) until a stable maximum foam height is reached or the foam overflows.

• Plot foam height versus time for the control and each antifoam-treated solution.

Data Presentation:

Time (seconds)	Foam Height - Control (mL)	Foam Height - Antifoam X (mL)
0	0	0
30
60
90
120
...
Max Foam Height

Visual Guides

Logical Troubleshooting Flow for Foaming Issues

Caption: A step-by-step guide to troubleshooting foam issues.

Experimental Workflow for Antifoam Selection

Caption: Workflow for selecting and optimizing an antifoam agent.

References

• 1. ywlchemical.com [ywlchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. KR20030088125A - Low foaming/defoaming compositions containing alkoxylated quaternary ammonium compounds - Google Patents [patents.google.com]
• 4. store.astm.org [store.astm.org]
• 5. researchgate.net [researchgate.net]
• 6. earchives.lib.purdue.edu [earchives.lib.purdue.edu]
• 7. Test method for the properties of antifoaming agents - Knowledge - Zibo Senlos Import & Export Co.,Ltd [senloschemical.com]
• 8. deswater.com [deswater.com]
• 9. US9499662B2 - Foam control compositions - Google Patents [patents.google.com]
• 10. mdpi.com [mdpi.com]
• 11. Experimental Investigation of Foam Flooding Using Anionic and Nonionic Surfactants: A Screening Scenario to Assess the Effects of Salinity and pH on Foam Stability and Foam Height - PMC [pmc.ncbi.nlm.nih.gov]

Adjusting pH for optimal Eicosyltriethylammonium bromide performance

Disclaimer: Specific experimental data on the pH-dependent performance of Eicosyltriethylammonium bromide is limited in publicly available literature. The following troubleshooting guides and FAQs are based on the general principles of quaternary ammonium (B1175870) compound (QAC) chemistry and data from structurally similar long-chain QACs. Researchers should always perform their own optimization studies for their specific application.

Frequently Asked Questions (FAQs)

Q1: What is the expected optimal pH range for Eicosyltriethylammonium bromide performance?

A1: As a quaternary ammonium compound, Eicosyltriethylammonium bromide possesses a permanently charged cationic head group. In principle, its fundamental cationic nature is not dependent on pH.[1] However, the overall performance and stability of a formulation containing Eicosyltriethylammonium bromide can be significantly influenced by the pH of the medium. Generally, acidic to neutral pH (pH 3-7) is recommended as a starting point for most applications. Some studies on other long-chain QACs, such as dioctadecyldimethyl ammonium bromide (DODAB), have shown instability and decomposition at pH values above 7.[2][3] Therefore, highly alkaline conditions should be approached with caution.

Q2: How does pH affect the stability of Eicosyltriethylammonium bromide?

A2: The stability of the Eicosyltriethylammonium bromide molecule itself is generally high across a wide pH range due to the permanent positive charge on the quaternary nitrogen. However, the formulation's stability can be pH-dependent. At high pH, the hydroxide (B78521) ions (OH⁻) can potentially act as a nucleophile, leading to Hofmann elimination or other degradation pathways in some QACs, especially at elevated temperatures.[2][3] For instance, studies on DODAB-coated capillaries showed a drift from reversed to cathodic electro-osmotic flow at pH 7.2 and no reversal at pH 12, indicating decomposition of the QAC coating.[2][3]

Q3: Can pH influence the solubility of Eicosyltriethylammonium bromide?

A3: While the cationic charge of Eicosyltriethylammonium bromide is pH-independent, the overall solubility can be affected by the pH of the formulation, especially near its critical micelle concentration (CMC). The CMC, the concentration at which surfactant molecules self-assemble into micelles, can be influenced by the pH of the medium.[4] Changes in pH can alter the ionic strength and the hydration of the head groups, which in turn can affect the CMC and the apparent solubility.

Q4: How does pH impact the performance of Eicosyltriethylammonium bromide in drug delivery systems?

A4: In drug delivery, pH is a critical parameter. For formulations like nanoemulsions stabilized by Eicosyltriethylammonium bromide, the surface charge of the droplets (measured as zeta potential) is crucial for stability.[5] The zeta potential can be influenced by the pH of the continuous phase. A high positive zeta potential (typically > +30 mV) is desirable for electrostatic stabilization, which is often achieved in acidic to neutral conditions. Furthermore, the interaction of the cationic Eicosyltriethylammonium bromide with anionic components in a formulation or with biological membranes can be pH-dependent.

Troubleshooting Guides

Issue 1: Poor Formulation Stability (e.g., Emulsion Breaking, Precipitation)

Possible Cause	Troubleshooting Steps
Suboptimal pH	Measure the pH of your formulation. If it is in the alkaline range (pH > 7.5), consider adjusting to a more acidic or neutral pH. Prepare a series of small-scale formulations at different pH values (e.g., pH 4, 5, 6, 7) to identify the optimal range for stability.
Ionic Strength	Changes in pH often involve the addition of acids or bases, which increases the ionic strength. High ionic strength can compress the electrical double layer around stabilized particles, reducing electrostatic repulsion. Try using a buffer system to maintain both pH and ionic strength.
Interaction with Other Components	Anionic excipients in your formulation can interact with the cationic Eicosyltriethylammonium bromide, leading to precipitation, especially at certain pH values. Evaluate the compatibility of all components at the intended formulation pH.

Issue 2: Reduced Efficacy or Performance

Possible Cause	Troubleshooting Steps
pH-Induced Degradation	If working at elevated temperatures and alkaline pH, consider the possibility of chemical degradation. Analyze the integrity of the Eicosyltriethylammonium bromide molecule using appropriate analytical techniques (e.g., chromatography).
Change in Micellar Properties	The effectiveness of a surfactant is often linked to its micellar properties. A shift in pH could alter the CMC, micelle size, and aggregation number. Determine the CMC of your system at different pH values to understand its behavior.
Altered Surface Activity	While the charge is permanent, extreme pH values can affect the behavior of the counter-ion (bromide) and the overall interfacial properties. Measure the surface tension of your formulation at different pH values to assess its surface activity.

Quantitative Data Summary

Parameter	Acidic pH (3-6)	Neutral pH (6-7.5)	Alkaline pH (>7.5)
Chemical Stability	Generally Stable	Generally Stable	Potential for degradation at high pH and temperature[2][3]
Solubility	Generally Soluble	Generally Soluble	May be affected by changes in CMC and ionic strength
Zeta Potential (in O/W emulsions)	High Positive	Moderately Positive	May decrease due to counter-ion effects
CMC	May be slightly higher	Baseline	May be slightly lower due to increased ionic strength

Experimental Protocols

Protocol: Determination of Optimal pH for Emulsion Stability

Objective: To determine the pH range that provides the maximum physical stability for an oil-in-water (O/W) emulsion stabilized by Eicosyltriethylammonium bromide.

Materials:

• Eicosyltriethylammonium bromide

• Oil phase (e.g., medium-chain triglycerides)

• Deionized water

• pH adjustment solutions (e.g., 0.1 M HCl, 0.1 M NaOH)

• pH meter

• Homogenizer (e.g., high-shear mixer or sonicator)

• Graduated cylinders or test tubes

• Particle size analyzer (optional)

• Zeta potential analyzer (optional)

Methodology:

• Preparation of Aqueous Phase:

  • Dissolve a fixed concentration of Eicosyltriethylammonium bromide in deionized water.

  • Divide the aqueous phase into several aliquots.

  • Adjust the pH of each aliquot to a different value (e.g., 4.0, 5.0, 6.0, 7.0, 8.0) using the pH adjustment solutions.

• Emulsification:

  • For each pH-adjusted aqueous phase, add the oil phase at the desired oil-to-water ratio.

  • Homogenize each mixture under identical conditions (e.g., same speed and duration) to form a coarse emulsion.

  • Further reduce the droplet size using a high-pressure homogenizer or sonicator if required.

• Stability Assessment:

  • Transfer each emulsion to a separate, sealed graduated cylinder or test tube.

  • Store the samples at a constant temperature (e.g., room temperature or accelerated stability conditions).

  • Visually observe the samples for signs of instability (creaming, coalescence, phase separation) at regular intervals (e.g., 1h, 24h, 1 week).

  • (Optional) Measure the particle size distribution and zeta potential of each emulsion immediately after preparation and at subsequent time points. A stable emulsion will show minimal change in particle size and maintain a high zeta potential.

• Data Analysis:

  • Record the time taken for phase separation or the extent of creaming for each pH.

  • Plot the stability parameter (e.g., time to separation) against pH to determine the optimal pH range.

Visualizations

References

• 1. qacs.alfa-chemistry.com [qacs.alfa-chemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. High pH instability of quaternary ammonium surfactant coatings in capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. benchchem.com [benchchem.com]

Eicosyltriethylammonium bromide stability issues in long-term storage

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability and long-term storage of Eicosyltriethylammonium Bromide. The information is tailored for researchers, scientists, and drug development professionals to address common issues encountered during experimental use.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for Eicosyltriethylammonium Bromide?

A1: For optimal stability, Eicosyltriethylammonium Bromide should be stored in a tightly sealed container in a cool, dry, and well-ventilated area.[1][2] Recommended storage is at room temperature.[3] It is crucial to protect the compound from moisture, heat, and sources of ignition. Some quaternary ammonium (B1175870) compounds are hygroscopic, meaning they can absorb moisture from the air, which may affect their physical properties and stability.

Q2: What are the known degradation pathways for Eicosyltriethylammonium Bromide?

A2: While specific degradation pathways for Eicosyltriethylammonium Bromide are not extensively documented, long-chain quaternary ammonium salts can degrade under certain conditions. The primary degradation pathway at elevated temperatures is thermal decomposition.[4][5][6] One common mechanism for thermal degradation of alkyl quaternary ammonium salts is the Hoffmann elimination reaction.[6] Under harsh conditions or in the presence of strong nucleophiles, dealkylation can also occur.[3] Hazardous decomposition products may include carbon oxides, nitrogen oxides, and hydrogen bromide gas.

Q3: Is Eicosyltriethylammonium Bromide sensitive to light?

Q4: Can pH affect the stability of Eicosyltriethylammonium Bromide solutions?

A4: Eicosyltriethylammonium Bromide is a quaternary ammonium salt and is permanently charged, independent of the pH of its solution.[3] However, solutions of quaternary ammonium surfactants can become unstable at high pH. Therefore, for long-term storage of solutions, it is advisable to maintain a neutral to slightly acidic pH.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Change in physical appearance (e.g., clumping, discoloration) of the solid compound.	1. Moisture Absorption: The compound may be hygroscopic and has absorbed water from the atmosphere.2. Thermal Degradation: Exposure to high temperatures may have caused decomposition.3. Contamination: The compound may have been contaminated during handling.	1. Dry the compound: If clumping is observed, drying under vacuum may be attempted. Ensure future storage is in a desiccator or a tightly sealed container with a desiccant.2. Verify storage conditions: Ensure the storage temperature has not exceeded the recommended range. If thermal degradation is suspected, the purity should be re-assessed.3. Purity analysis: Perform an analytical test (e.g., HPLC, NMR) to check the purity of the compound.
Precipitation or cloudiness in an aqueous solution of the compound.	1. Low Temperature: The solubility of the compound may decrease at lower temperatures, leading to precipitation.2. Contamination: The solution may be contaminated with an insoluble substance.3. Interaction with other components: If in a complex buffer, the compound may be interacting with other ions, causing precipitation.	1. Gently warm the solution: Warming the solution while stirring may redissolve the precipitate. Store the solution at a controlled room temperature.2. Filter the solution: If contamination is suspected, the solution can be filtered through a suitable membrane filter.3. Review buffer composition: If using a complex buffer, consider simplifying it or testing the compatibility of the compound with each component individually.
Inconsistent experimental results over time using the same batch of the compound.	1. Degradation of the compound: The compound may be slowly degrading under the storage conditions used for the stock solution or solid.2. Inaccurate concentration: If a stock solution is used, evaporation of the solvent over time can lead to an increase in concentration.	1. Prepare fresh solutions: It is recommended to prepare fresh solutions for each set of experiments. If a stock solution must be stored, it should be for a limited time and under appropriate conditions (e.g., refrigerated, protected from light).2. Re-verify concentration: If using an older stock solution, its concentration should be re-verified. Store stock solutions in tightly sealed containers to minimize evaporation.

Data Summary

Recommended Storage Conditions

Parameter	Condition	Reference
Temperature	Room Temperature	[3]
Atmosphere	Dry, well-ventilated	[1][2]
Container	Tightly sealed, protected from light
Incompatible Materials	Strong oxidizing agents, strong bases

Experimental Protocols

Protocol 1: Assessment of Thermal Stability using Thermogravimetric Analysis (TGA)

• Objective: To determine the thermal decomposition profile of Eicosyltriethylammonium Bromide.

• Methodology:

  • Place a small, accurately weighed sample (5-10 mg) of Eicosyltriethylammonium Bromide into a TGA crucible.

  • Place the crucible in the TGA instrument.

  • Heat the sample from ambient temperature to a final temperature (e.g., 600 °C) at a controlled heating rate (e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

  • Record the weight loss of the sample as a function of temperature.

  • The onset temperature of decomposition is determined from the resulting TGA curve.[6]

Protocol 2: Purity Assessment and Detection of Degradation Products by High-Performance Liquid Chromatography (HPLC)

• Objective: To assess the purity of Eicosyltriethylammonium Bromide and detect the presence of any non-volatile degradation products.

• Methodology:

  • Sample Preparation: Prepare a standard solution of Eicosyltriethylammonium Bromide of known concentration in a suitable solvent (e.g., methanol (B129727) or acetonitrile-water mixture). Prepare a solution of the sample to be tested at the same concentration.

  • Chromatographic Conditions:

    • Column: A C18 reverse-phase column is typically suitable.

    • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate (B1210297) or formic acid) and an organic solvent (e.g., acetonitrile (B52724) or methanol).

    • Detector: A Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) is suitable for detecting quaternary ammonium compounds which lack a strong UV chromophore. Alternatively, Liquid Chromatography-Mass Spectrometry (LC-MS) can be used for both detection and identification of degradation products.[8][9]

  • Analysis: Inject the standard and sample solutions into the HPLC system. Compare the chromatogram of the sample to that of the standard. The appearance of new peaks or a decrease in the area of the main peak in the sample chromatogram can indicate degradation.

Visualizations

Caption: Potential thermal degradation pathways of Eicosyltriethylammonium Bromide.

Caption: Logical workflow for troubleshooting stability issues with Eicosyltriethylammonium Bromide.

References

• 1. researchgate.net [researchgate.net]
• 2. cabidigitallibrary.org [cabidigitallibrary.org]
• 3. calpaclab.com [calpaclab.com]
• 4. Fusion and Thermal Degradation Behavior of Symmetric Sulfur-Containing Quaternary Ammonium Bromides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Application of ICH Guidelines for Studying the Degradation Behavior of Rocuronium Bromide Coupled with Stability-Indicating RP-LC Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Air and Surface Sampling Method for Assessing Exposures to Quaternary Ammonium Compounds Using Liquid Chromatography Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. agqlabs.us.com [agqlabs.us.com]

Technical Support Center: Overcoming Eicosyltriethylammonium Bromide (ETAB) Interference

This technical support center provides troubleshooting guidance and frequently asked questions to help researchers, scientists, and drug development professionals identify and mitigate interference caused by Eicosyltriethylammonium bromide (ETAB) in various analytical assays.

Troubleshooting Guides

This section addresses specific issues that may arise during experiments involving samples containing ETAB.

Question: My ELISA assay shows unusually high background or inconsistent results. Could ETAB be the cause?

Answer:

Yes, Eicosyltriethylammonium bromide (ETAB), as a cationic surfactant, can significantly interfere with ELISA assays.[1][2][3][4] The interference can manifest in several ways:

• Non-specific Binding: ETAB can promote the non-specific adsorption of antibodies or other proteins to the microplate wells, leading to a high background signal.

• Protein Denaturation: Surfactants can alter the conformation of antibodies and antigens, affecting their binding affinity and leading to inconsistent or reduced signal.

• Interference with Antibody-Antigen Interaction: ETAB molecules can directly interact with the antigen or antibody, sterically hindering their binding.

Troubleshooting Steps:

• Sample Dilution: The simplest approach is to dilute the sample to reduce the ETAB concentration to a non-interfering level. However, this may also dilute the analyte of interest below the detection limit of the assay.

• Inclusion of a Non-ionic Surfactant: Adding a mild, non-ionic surfactant, such as Tween-20 or Triton X-100, to your assay buffer can help to counteract the effects of ETAB by competing for non-specific binding sites.

• Sample Pre-treatment: If dilution is not feasible, consider pre-treating your sample to remove ETAB. Methods include solid-phase extraction (SPE) or ion-exchange chromatography.[5]

• Use of Blocking Agents: Ensure that your blocking buffer is effective. Some commercially available blocking buffers are specifically designed to minimize surfactant interference.

Question: I am observing peak tailing, shifting retention times, and poor resolution in my HPLC analysis. Could ETAB be the interfering substance?

Answer:

It is highly probable that ETAB is causing these issues in your HPLC analysis. As a cationic surfactant, ETAB can interfere with chromatographic separation through several mechanisms:

• Interaction with the Stationary Phase: The positively charged head group of ETAB can interact with residual silanol (B1196071) groups on C18 columns, leading to peak tailing and altered retention times.

• Ion-pairing Effects: ETAB can act as an ion-pairing agent, affecting the retention of charged analytes.

• Micelle Formation: At concentrations above its critical micelle concentration (CMC), ETAB can form micelles that can sequester the analyte, altering its partitioning between the mobile and stationary phases.

Troubleshooting Steps:

• Mobile Phase Modification:

  • Increase Ionic Strength: Adding a salt (e.g., sodium chloride or potassium phosphate) to the mobile phase can help to mask the interactions between ETAB and the stationary phase.

  • Adjust pH: Modifying the pH of the mobile phase can alter the charge of both the ETAB and the analyte, potentially improving separation.

• Sample Cleanup: Employ a sample preparation method to remove ETAB prior to injection. Solid-phase extraction (SPE) with a suitable sorbent (e.g., mixed-mode or ion-exchange) is often effective.[6]

• Use of a Different Column: Consider using a column with a different stationary phase that is less susceptible to interactions with cationic surfactants, such as a polymer-based column or a column with an embedded polar group.

Frequently Asked Questions (FAQs)

Q1: What is Eicosyltriethylammonium bromide (ETAB)?

Eicosyltriethylammonium bromide (ETAB) is a quaternary ammonium (B1175870) compound with the chemical formula C26H56BrN.[7][8][9][10] It is classified as a cationic surfactant and is used in various applications, including organic synthesis.[7][8] Due to its surfactant properties, it can interfere with a wide range of analytical assays.

Q2: How can I remove ETAB from my aqueous samples?

Several methods can be employed to remove ETAB and other quaternary ammonium compounds from aqueous solutions:

• Solid-Phase Extraction (SPE): Use a cartridge with a sorbent that can retain ETAB. Options include reversed-phase (C18), cation-exchange, or mixed-mode sorbents.

• Ion-Exchange Resins: Batch treatment or column chromatography with a cation-exchange resin can effectively remove the positively charged ETAB molecules.[5]

• Activated Carbon: Treatment with activated carbon can adsorb ETAB from the solution.[11]

• Precipitation: In some cases, ETAB can be precipitated by adding a suitable counter-ion, such as a large anionic species.

Q3: Are there any reagents that can neutralize ETAB interference without removing it?

Yes, in some assays, it is possible to mitigate the interference of ETAB by adding a neutralizing agent. For example, adding an anionic surfactant (like sodium dodecyl sulfate (B86663) - SDS) can form a neutral ion pair with the cationic ETAB, reducing its ability to interfere.[12] However, the addition of another surfactant must be carefully optimized to avoid introducing new interferences.

Experimental Protocols

Protocol 1: Removal of ETAB using Solid-Phase Extraction (SPE)

This protocol describes a general procedure for removing ETAB from a liquid sample using a C18 SPE cartridge.

Materials:

• C18 SPE Cartridge (appropriate size for the sample volume)

• Sample containing ETAB

• Methanol (B129727) (HPLC grade)

• Deionized Water

• SPE Vacuum Manifold

Methodology:

• Conditioning: Pass 3-5 mL of methanol through the C18 cartridge to wet the sorbent.

• Equilibration: Pass 3-5 mL of deionized water through the cartridge to remove the methanol. Do not allow the sorbent to go dry.

• Sample Loading: Slowly pass the sample containing ETAB through the cartridge. The hydrophobic tail of ETAB will be retained by the C18 sorbent.

• Washing (Optional): If the analyte of interest is polar, a wash step with a weak organic solvent/water mixture can be used to elute any weakly bound impurities while retaining the ETAB.

• Analyte Elution: Elute the analyte of interest using an appropriate solvent. If the analyte is more polar than ETAB, it will likely be in the flow-through from the sample loading step. If the analyte is also retained, a selective elution solvent will be needed.

• ETAB Elution (for cartridge regeneration): The retained ETAB can be eluted with a strong organic solvent like methanol.

Protocol 2: Neutralization of ETAB Interference in an ELISA Assay

This protocol provides a method for neutralizing ETAB interference by incorporating an anionic surfactant in the sample diluent.

Materials:

• Sample containing ETAB and the analyte of interest

• ELISA Plate coated with capture antibody

• Standard ELISA buffers (Wash Buffer, Blocking Buffer, etc.)

• Sample Diluent Buffer

• Sodium Dodecyl Sulfate (SDS) stock solution (10%)

Methodology:

• Optimization of SDS Concentration:

  • Prepare a series of dilutions of your sample in the Sample Diluent Buffer containing final SDS concentrations ranging from 0.01% to 0.5%.

  • Run a control sample without ETAB under the same conditions.

  • Analyze the results to determine the optimal SDS concentration that reduces the background signal from ETAB without significantly affecting the specific signal of the analyte.

• Assay Procedure:

  • Prepare all samples and standards by diluting them in the optimized Sample Diluent Buffer containing SDS.

  • Proceed with the standard ELISA protocol (blocking, washing, sample incubation, detection antibody incubation, substrate addition, and reading).

Quantitative Data Summary

The following table summarizes the reported efficiency of different methods for the removal of quaternary ammonium compounds (QACs), which are structurally similar to ETAB.

Removal Method	QAC Tested	Removal Efficiency (%)	Reference
Ion-Exchange Resin (Strongly-acidic macroporous)	Benzalkonium Chloride	Up to 80%	[5]
Activated Carbon	Chloromethyl triethylammonium (B8662869) halide	Not specified, but effective	[11]
Amberlite XAD-7 Resin	Cetyltrimethylammonium bromide (CTAB)	High, signal restored to >75%	[13]

Visualizations

Caption: Mechanism of ETAB interference in an ELISA assay.

Caption: Decision workflow for handling ETAB interference.

References

• 1. Enzyme Linked Immunosorbent Assay - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Interference in ELISA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Surmodics - Potential Errors that can Occur in an ELISA [shop.surmodics.com]
• 5. researchgate.net [researchgate.net]
• 6. interference peak - Chromatography Forum [chromforum.org]
• 7. pharmaffiliates.com [pharmaffiliates.com]
• 8. EICOSYLTRIETHYLAMMONIUM BROMIDE CAS#: 75222-49-0 [m.chemicalbook.com]
• 9. lookchem.com [lookchem.com]
• 10. scbt.com [scbt.com]
• 11. US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents [patents.google.com]
• 12. Reddit - The heart of the internet [reddit.com]
• 13. journalssystem.com [journalssystem.com]

Technical Support Center: Refining Eicosyltriethylammonium Bromide (ETAB) Removal Steps Post-Synthesis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective removal of Eicosyltriethylammonium bromide (ETAB) following its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude Eicosyltriethylammonium bromide (ETAB) product?

A1: The most common impurities after the synthesis of ETAB, which is typically formed via a Menshutkin reaction between triethylamine (B128534) and an eicosyl halide, include unreacted starting materials such as triethylamine and the eicosyl halide. Additionally, side products and residual solvents from the reaction are often present.

Q2: My purified ETAB is a sticky brown goo instead of a powder. What could be the cause?

A2: This is a common issue with quaternary ammonium (B1175870) salts, which are often hygroscopic. The sticky appearance can be due to the absorption of atmospheric moisture. It is also possible that residual impurities are preventing crystallization. Ensure the product is dried under high vacuum and stored in a desiccator. If the problem persists, an additional purification step may be necessary.

Q3: How can I effectively remove unreacted triethylamine from my reaction mixture?

A3: Unreacted triethylamine can often be removed by co-evaporation with a higher boiling point solvent like toluene (B28343) under reduced pressure.[1][2] Alternatively, you can wash the reaction mixture with a dilute acidic solution (e.g., 1N HCl) to convert the triethylamine into its water-soluble hydrochloride salt, which can then be removed through an aqueous extraction.[3][4]

Q4: I am having trouble getting my ETAB to crystallize. What can I do?

A4: Difficulty in crystallization is common for surfactants. Here are a few strategies to induce crystallization:

• Scratching the flask: Gently scratching the inside of the flask with a glass rod at the solvent-air interface can create nucleation sites.

• Seeding: Adding a small crystal of pure ETAB (if available) can initiate crystallization.

• Reducing solvent volume: If too much solvent was used, carefully evaporate a portion to increase the concentration of the product.

• Using an anti-solvent: Slowly add a solvent in which ETAB is insoluble (an anti-solvent) to a solution of ETAB in a solvent in which it is soluble. This will decrease the overall solubility and promote crystallization.

Troubleshooting Guides

Recrystallization Issues

Q: My ETAB is "oiling out" during recrystallization instead of forming crystals. How can I fix this?

A: "Oiling out" occurs when the solute comes out of solution at a temperature above its melting point, forming a liquid layer instead of solid crystals. This is a common problem with long-chain quaternary ammonium salts.

• Solution 1: Increase the Solvent Volume: The concentration of your product might be too high, causing it to precipitate out of solution too quickly. Try redissolving the oil in a larger volume of the hot solvent and allowing it to cool more slowly.

• Solution 2: Use a Different Solvent System: The chosen solvent may not be ideal. A two-solvent system is often effective for surfactants. Dissolve your crude ETAB in a minimum amount of a hot solvent in which it is highly soluble (e.g., ethanol (B145695), methanol (B129727), or acetone). Then, slowly add a hot anti-solvent (a solvent in which ETAB is poorly soluble, such as diethyl ether or ethyl acetate) until the solution becomes slightly turbid. Allow the mixture to cool slowly.

• Solution 3: Slower Cooling: Rapid cooling can favor oiling out. Allow the flask to cool to room temperature on the benchtop before placing it in an ice bath. Insulating the flask can also help to slow the cooling rate.

Q: I have performed a recrystallization, but my ETAB is still impure. What should I do?

A: This indicates that the chosen recrystallization conditions are not effectively separating the impurities from your product.

• Solution 1: Multiple Recrystallizations: A single recrystallization may not be sufficient. A second recrystallization from the same or a different solvent system can significantly improve purity.

• Solution 2: Hot Filtration: If your impurities are insoluble in the hot recrystallization solvent, a hot filtration step can remove them before cooling and crystallization.

• Solution 3: Activated Charcoal: If your product is colored by impurities, adding a small amount of activated charcoal to the hot solution before filtration can help to adsorb these colored compounds. Use charcoal sparingly, as it can also adsorb your product.

Solvent Extraction Issues

Q: An emulsion has formed during the liquid-liquid extraction of my product. How can I break it?

A: Emulsions are common when dealing with surfactants like ETAB.

• Solution 1: Add Brine: Adding a saturated aqueous solution of sodium chloride (brine) can help to break up emulsions by increasing the ionic strength of the aqueous phase.

• Solution 2: Centrifugation: If the emulsion is persistent, centrifuging the mixture can help to separate the layers.

• Solution 3: Filtration through Celite: Filtering the emulsified mixture through a pad of Celite can sometimes break the emulsion.

Chromatography Issues

Q: My ETAB streaks badly on a silica (B1680970) gel TLC plate, making it difficult to assess purity and choose a solvent system for column chromatography. Why is this happening and what can I do?

A: Quaternary ammonium salts are known to interact strongly with the acidic silanol (B1196071) groups on the surface of silica gel, leading to significant tailing and streaking.[5]

• Solution 1: Use a Modified Mobile Phase: Adding a small amount of a polar solvent like methanol and a salt or acid/base to the eluent can improve peak shape. A common mobile phase for cationic surfactants on silica is a mixture of dichloromethane (B109758), acetone, methanol, and water.[5]

• Solution 2: Use an Alternative Stationary Phase: Alumina (B75360) is a good alternative to silica for the chromatography of basic compounds.[5] Reversed-phase (C18) or ion-exchange chromatography can also be effective.[5]

• Solution 3: Ion-Pairing Reagents: For reversed-phase chromatography, adding an ion-pairing reagent to the mobile phase can improve peak shape and retention.

Data Presentation

Due to the limited availability of specific solubility data for Eicosyltriethylammonium bromide, the following table provides solubility information for a structurally similar and well-characterized long-chain quaternary ammonium salt, Cetyltrimethylammonium bromide (CTAB), to serve as a guiding reference.

Table 1: Solubility of Cetyltrimethylammonium Bromide (CTAB) in Various Solvents

Solvent	Temperature (°C)	Solubility ( g/100 mL)	Reference
Water	25	< 1 (forms micelles)	[6]
Ethanol	25	Soluble	[6]
Methanol	25	Soluble	[6]
Acetone	25	Soluble	[6]
Diethyl Ether	25	Poorly soluble	[7]
Hexane (B92381)	25	Poorly soluble	[7]

Table 2: Comparison of Purification Methods for Eicosyltriethylammonium Bromide (ETAB)

Method	Principle	Advantages	Disadvantages
Recrystallization	Differential solubility of ETAB and impurities in a solvent at different temperatures.	Can yield highly pure crystalline product. Scalable.	Can be time-consuming to find the right solvent system. Risk of "oiling out".
Liquid-Liquid Extraction	Partitioning of ETAB and impurities between two immiscible liquid phases.	Good for removing water-soluble or acid/base-soluble impurities.	Can form emulsions. May not be effective for removing structurally similar impurities.
Column Chromatography	Separation based on differential adsorption of ETAB and impurities to a stationary phase.	Can provide very high purity.	Can be low-yielding. May require specialized stationary phases for quaternary ammonium salts.
Ion-Exchange Chromatography	Separation based on the reversible binding of the cationic ETAB to a solid support.	Highly selective for ionic compounds.	Can be complex to set up and may require specific resins.[5]

Experimental Protocols

Protocol 1: Two-Solvent Recrystallization of ETAB

• Dissolution: In a fume hood, dissolve the crude ETAB in the minimum amount of a hot solvent in which it is readily soluble (e.g., ethanol or acetone).

• Addition of Anti-Solvent: While the solution is still hot, slowly add a pre-heated anti-solvent (a solvent in which ETAB is poorly soluble, e.g., diethyl ether or ethyl acetate) dropwise until the solution becomes faintly and persistently cloudy.

• Clarification: Add a few drops of the hot dissolving solvent to make the solution clear again.

• Cooling: Remove the flask from the heat source and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Crystallization: Once the solution has reached room temperature, place it in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold anti-solvent to remove any remaining soluble impurities.

• Drying: Dry the purified ETAB crystals under high vacuum.

Protocol 2: Liquid-Liquid Extraction for Removal of Triethylamine

• Dissolution: Dissolve the crude reaction mixture containing ETAB and residual triethylamine in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate).

• Acidic Wash: Transfer the organic solution to a separatory funnel and add an equal volume of 1N HCl (aq).

• Extraction: Stopper the funnel and shake vigorously for 30-60 seconds, venting frequently to release any pressure buildup.

• Separation: Allow the layers to separate completely. Drain the lower aqueous layer, which now contains the triethylammonium (B8662869) hydrochloride salt.

• Brine Wash: Wash the organic layer with a saturated aqueous solution of NaCl (brine) to remove any remaining water-soluble impurities and help break any emulsions.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., anhydrous sodium sulfate (B86663) or magnesium sulfate).

• Solvent Removal: Filter or decant the dried organic solution and remove the solvent under reduced pressure to yield the crude ETAB, now free of triethylamine.

Protocol 3: Column Chromatography on Alumina

• Slurry Packing: Prepare a slurry of activated alumina in the chosen eluent system. A good starting point for the eluent is a mixture of a non-polar solvent with a more polar modifier (e.g., hexane with a gradient of ethyl acetate, or dichloromethane with a gradient of methanol).

• Column Packing: Pour the slurry into a chromatography column and allow the stationary phase to settle, ensuring there are no air bubbles.

• Sample Loading: Dissolve the crude ETAB in a minimum amount of the eluent and load it onto the top of the column.

• Elution: Begin eluting the sample through the column, collecting fractions. Gradually increase the polarity of the eluent to elute the more strongly adsorbed compounds.

• Fraction Analysis: Analyze the collected fractions by Thin Layer Chromatography (TLC) to identify the fractions containing the pure ETAB.

• Solvent Removal: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified ETAB.

Mandatory Visualization

References

• 1. researchgate.net [researchgate.net]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Reddit - The heart of the internet [reddit.com]
• 6. solubilityofthings.com [solubilityofthings.com]
• 7. researchgate.net [researchgate.net]

How to enhance the binding efficiency of Eicosyltriethylammonium bromide

Welcome to the technical support center for Eicosyltriethylammonium bromide (ETAB). This guide provides troubleshooting advice, frequently asked questions (FAQs), and experimental protocols to help researchers, scientists, and drug development professionals enhance the binding efficiency of ETAB in their experiments.

Troubleshooting Guide

This section addresses common issues encountered when using Eicosyltriethylammonium bromide and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Binding to Target Molecule (e.g., Protein, Nucleic Acid)	Inappropriate ETAB Concentration: The concentration may be too far below or above the Critical Micelle Concentration (CMC), leading to ineffective binding or denaturation.[1]	Systematically vary the ETAB concentration in your experiment to find the optimal range. Start with concentrations well below the estimated CMC and incrementally increase it.
Suboptimal pH or Ionic Strength: The pH of the buffer can alter the surface charge of both ETAB and the target molecule, affecting electrostatic interactions. High ionic strength can shield electrostatic interactions.[2]	Optimize the pH of your buffer system to ensure favorable electrostatic interactions. Test a range of buffer ionic strengths; sometimes, a lower salt concentration is preferable for initial binding.
Temperature Fluctuations: Temperature can influence the hydrophobic interactions that are crucial for surfactant binding.[2]	Maintain a consistent and controlled temperature throughout the experiment. Consider testing a temperature gradient to find the optimal binding condition.
Presence of Interfering Substances: Components in the experimental buffer (e.g., other detergents, high concentrations of salts) may compete with ETAB for binding sites.	Ensure the purity of your reagents and buffer. If possible, remove any components that are not essential for the experiment.
Precipitation or Aggregation of Target Molecule	High ETAB Concentration: At concentrations above the CMC, surfactants can cause denaturation and aggregation of proteins.[1]	Lower the ETAB concentration to below the CMC. Ensure thorough mixing to avoid localized high concentrations.
Incorrect Buffer Conditions: The buffer may not be suitable for maintaining the stability of the target molecule in the presence of ETAB.	Screen different buffer systems to find one that maintains the solubility and stability of your target molecule in the presence of ETAB.
Inconsistent or Non-Reproducible Results	Variability in Reagent Preparation: Inconsistent preparation of ETAB solutions or other reagents can lead to variability.	Prepare fresh solutions of ETAB for each experiment. Use calibrated equipment for all measurements.
Equilibration Time: Insufficient time for the binding reaction to reach equilibrium.	Increase the incubation time to ensure that the binding reaction has reached equilibrium.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of ETAB binding to proteins and nucleic acids?

A1: As a cationic surfactant, ETAB primarily binds to macromolecules through a combination of electrostatic and hydrophobic interactions.[3][4] The positively charged triethylammonium (B8662869) headgroup interacts with negatively charged residues on proteins (e.g., aspartic acid, glutamic acid) or the phosphate (B84403) backbone of nucleic acids.[2] The long eicosyl (C20) alkyl chain participates in hydrophobic interactions, often inserting into hydrophobic pockets of proteins or interacting with the nonpolar regions of other molecules.[1][3]

Q2: How does the Critical Micelle Concentration (CMC) of ETAB affect its binding efficiency?

A2: The CMC is a critical parameter. Below the CMC, individual ETAB molecules (monomers) bind to the target.[1] As the concentration approaches the CMC, cooperative binding can occur, leading to the formation of ETAB clusters on the target molecule.[1] Above the CMC, ETAB forms micelles in the solution, which can lead to the denaturation of proteins or the saturation of binding sites.[1] Therefore, for optimal binding without causing denaturation, it is often recommended to work at concentrations below the CMC.

Q3: Can I use ETAB in the presence of other salts or buffers?

A3: Yes, but with caution. The ionic strength of the buffer can significantly impact the electrostatic component of ETAB's binding.[2] High salt concentrations can shield the charges on both ETAB and the target molecule, potentially reducing binding efficiency. It is crucial to maintain a consistent ionic strength across experiments for reproducible results.

Q4: What is the effect of pH on the binding of ETAB?

A4: The pH of the solution can alter the charge of the target molecule. For instance, the negative charge on proteins will vary with pH, which will in turn affect the electrostatic attraction with the cationic ETAB. For nucleic acids, which are negatively charged over a wide pH range, the effect of pH on the nucleic acid itself is less pronounced, but extreme pH values can lead to denaturation, affecting available binding sites.

Q5: How can I measure the binding of ETAB to my target?

A5: Several biophysical techniques can be used to measure the binding of surfactants to macromolecules. These include:

• Isothermal Titration Calorimetry (ITC): To determine the thermodynamic parameters of binding.

• Dynamic Light Scattering (DLS): To measure changes in the size of the target molecule upon ETAB binding.[5]

• Zeta Potential Measurement: To quantify changes in the surface charge of the target molecule.[4]

• Equilibrium Dialysis: To measure the extent of binding at equilibrium.[2]

• Spectroscopic Methods (e.g., Fluorescence, Circular Dichroism): To monitor conformational changes in the target molecule upon binding.

Experimental Protocols & Workflows

Protocol: Optimization of ETAB Binding to a Protein

This protocol provides a general framework for optimizing the binding of ETAB to a protein of interest.

• Reagent Preparation:

  • Prepare a stock solution of ETAB (e.g., 10 mM) in ultrapure water.

  • Prepare a series of buffers at different pH values (e.g., pH 6.0, 7.0, 8.0) and ionic strengths (e.g., 50 mM, 150 mM, 300 mM NaCl).

  • Prepare a solution of the target protein at a known concentration in the chosen buffer.

• Binding Assay:

  • Set up a series of reactions in a microtiter plate or microcentrifuge tubes.

  • To each well/tube, add a fixed concentration of the protein.

  • Add varying concentrations of ETAB to each well/tube, covering a range below and above the estimated CMC.

  • Include control wells with protein only and ETAB only.

  • Incubate the reactions at a constant temperature for a set period (e.g., 30 minutes) to allow binding to reach equilibrium.

• Analysis:

  • Analyze the binding using a suitable technique (e.g., intrinsic protein fluorescence, DLS).

  • Plot the measured signal as a function of ETAB concentration.

  • Determine the optimal ETAB concentration that results in the desired level of binding without causing protein aggregation or denaturation.

• Buffer Optimization:

  • Repeat the binding assay at different pH values and ionic strengths to determine the optimal buffer conditions.

Workflow for Enhancing ETAB Binding Efficiency

The following diagram illustrates a logical workflow for systematically enhancing the binding efficiency of ETAB.

References

• 1. Surfactants: physicochemical interactions with biological macromolecules - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Binding of cationic surfactants to DNA, protein and DNA-protein mixtures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Interactions between surfactants and hydrolytic enzymes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Study on the interaction between nucleic acids and cationic surfactants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Surfactant Interactions with Protein-Coated Surfaces: Comparison between Colloidal and Macroscopically Flat Surfaces - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting inconsistent results in Eicosyltriethylammonium bromide protocols

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Eicosyltriethylammonium bromide (ETAB). The information is designed to address common inconsistencies and challenges encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing Eicosyltriethylammonium bromide (ETAB)?

A1: The most common method for synthesizing ETAB is the Menschutkin reaction. This reaction involves the nucleophilic substitution of an alkyl halide (1-bromoeicosane) by a tertiary amine (triethylamine). The reaction is typically carried out in a polar aprotic solvent.

Q2: What are the critical parameters to control during the synthesis of ETAB to ensure reproducibility?

A2: To ensure reproducible results, it is crucial to control the following parameters:

• Purity of Reactants: The purity of 1-bromoeicosane (B1265406) and triethylamine (B128534) can significantly impact the reaction yield and the purity of the final product.

• Solvent: The choice of solvent affects the reaction rate. Polar aprotic solvents like acetonitrile (B52724) or DMF are generally preferred.

• Temperature: The reaction temperature influences the rate of quaternization.

• Reaction Time: Sufficient reaction time is necessary to ensure the reaction goes to completion.

• Stoichiometry: The molar ratio of triethylamine to 1-bromoeicosane should be carefully controlled.

Q3: My ETAB synthesis is resulting in a low yield. What are the potential causes and solutions?

A3: Low yields in ETAB synthesis can be attributed to several factors. Please refer to the troubleshooting guide below for a detailed breakdown of potential causes and their corresponding solutions.

Q4: I am observing impurities in my final ETAB product after purification. What are the likely contaminants and how can I remove them?

A4: Common impurities include unreacted triethylamine and 1-bromoeicosane. The purification strategy depends on the nature of the impurity. See the troubleshooting section for specific guidance on purification.

Troubleshooting Guide

Issue 1: Low Product Yield

Potential Cause	Recommended Solution
Incomplete Reaction	Increase reaction time or temperature. Monitor the reaction progress using techniques like TLC or NMR spectroscopy.
Suboptimal Solvent	Switch to a more polar aprotic solvent such as acetonitrile or DMF to enhance the reaction rate.
Impure Reactants	Ensure the purity of 1-bromoeicosane and triethylamine. Purify starting materials if necessary.
Side Reactions	Use a slight excess of triethylamine to ensure the complete conversion of 1-bromoeicosane.

Issue 2: Product Purity Issues

Potential Cause	Recommended Solution
Residual Starting Materials	Unreacted Triethylamine: Wash the crude product with a solvent in which ETAB is insoluble but the amine is soluble (e.g., diethyl ether). Unreacted 1-Bromoeicosane: Recrystallize the product from a suitable solvent system (e.g., ethanol/diethyl ether).
Formation of Side Products	If simple washing or recrystallization is ineffective, consider column chromatography using alumina (B75360) or a suitable ion-exchange resin.
Solvent Contamination	Ensure the product is thoroughly dried under vacuum to remove any residual solvent.

Experimental Protocols

Synthesis of Eicosyltriethylammonium Bromide via Menschutkin Reaction

This protocol provides a general method for the synthesis of ETAB. Optimization may be required based on laboratory conditions and desired product specifications.

Materials:

• 1-Bromoeicosane (C20H41Br)

• Triethylamine (TEA, (C2H5)3N)

• Acetonitrile (CH3CN), anhydrous

• Diethyl ether ((C2H5)2O), anhydrous

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• In a dry round-bottom flask, dissolve 1-bromoeicosane (1 equivalent) in anhydrous acetonitrile.

• Add triethylamine (1.1 equivalents) to the solution.

• Heat the reaction mixture to reflux with stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). The reaction is typically complete within 24-48 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure using a rotary evaporator.

• To the resulting crude product, add anhydrous diethyl ether and stir vigorously. The product will precipitate as a white solid.

• Collect the solid by vacuum filtration using a Büchner funnel.

• Wash the solid with several portions of cold anhydrous diethyl ether to remove any unreacted starting materials.

• Dry the purified Eicosyltriethylammonium bromide under vacuum.

Visualizations

Caption: Experimental workflow for the synthesis of ETAB.

Eicosyltriethylammonium bromide cytotoxicity and how to mitigate it

Disclaimer: Direct experimental data on the cytotoxicity of eicosyltriethylammonium bromide (ETAB) is limited in publicly available literature. The following troubleshooting guides, FAQs, and protocols are based on data from structurally similar quaternary ammonium (B1175870) compounds (QACs), such as cetyltrimethylammonium bromide (CTAB), and general principles of toxicology. Researchers should validate these recommendations for their specific experimental context.

Frequently Asked Questions (FAQs)

Q1: What is eicosyltriethylammonium bromide (ETAB) and what are its common applications?

Eicosyltriethylammonium bromide is a quaternary ammonium compound, a type of surfactant.[1][2] Due to its amphiphilic nature, it is likely used in research for applications such as nanoparticle synthesis, as a surface coating agent, or as a detergent.[3]

Q2: What are the primary safety concerns when working with ETAB?

Q3: What is the likely mechanism of ETAB-induced cytotoxicity?

Based on studies of similar long-chain QACs, the cytotoxicity of ETAB is likely initiated by the disruption of cell membrane integrity due to its surfactant properties. This can lead to increased membrane permeability and leakage of intracellular components.[6] Furthermore, these compounds can accumulate in mitochondria, leading to mitochondrial dysfunction, a decrease in ATP production, and the induction of apoptosis (programmed cell death).[7][8]

Q4: How can I assess the cytotoxicity of ETAB in my cell culture experiments?

Several in vitro assays can be used to quantify cytotoxicity. Common methods include:

• Lactate (B86563) Dehydrogenase (LDH) Assay: Measures the release of LDH from damaged cells into the culture medium, indicating compromised membrane integrity.[9][10]

• MTT or WST-1 Assays: These are colorimetric assays that measure the metabolic activity of viable cells, providing an indirect measure of cell proliferation and cytotoxicity.

• Live/Dead Staining: Uses fluorescent dyes to differentiate between live and dead cells based on membrane integrity.

• ATP Assay: Quantifies intracellular ATP levels, which are indicative of metabolic health and decrease during cytotoxicity.[11]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High cell death observed even at low ETAB concentrations.	1. High sensitivity of the cell line to QACs. 2. Incorrect calculation of ETAB concentration. 3. Contamination of the ETAB stock solution.	1. Perform a dose-response experiment with a wider range of concentrations to determine the IC50 value. Consider using a less sensitive cell line if appropriate for the experimental goals. 2. Double-check all calculations and ensure proper dissolution of the ETAB powder. 3. Prepare a fresh stock solution from a new vial of ETAB.
Inconsistent cytotoxicity results between experiments.	1. Variability in cell seeding density. 2. Differences in incubation time with ETAB. 3. Inconsistent washing steps to remove residual ETAB.	1. Ensure a consistent number of cells are seeded in each well and that they are evenly distributed. 2. Strictly adhere to the predetermined incubation period for all experiments. 3. Standardize the washing procedure to remove any unbound ETAB that could continue to affect cells.
Difficulty in mitigating ETAB-induced cytotoxicity in nanoparticle formulations.	1. Incomplete surface coating of nanoparticles with a biocompatible polymer. 2. Leaching of ETAB from the nanoparticle surface over time.	1. Optimize the coating protocol to ensure complete and stable coverage of the nanoparticle surface. Techniques like PEGylation have been shown to reduce the cytotoxicity of QAC-coated nanoparticles.[6] 2. Perform dialysis or repeated centrifugation and resuspension to remove any unbound or loosely bound ETAB from the nanoparticle suspension.
Suspected bromide toxicity in addition to the cationic surfactant effect.	While the primary toxicity of QACs is attributed to the long alkyl chain cation, high concentrations of bromide ions could potentially contribute to neurotoxic effects, although this is less common in in vitro settings.[12][13][14]	For in vivo studies, monitor for signs of bromide toxicity such as neurological changes.[12][13] If bromide toxicity is a concern, consider using an ETAB analogue with a different counter-ion.

Quantitative Data Summary

Compound	Cell Line	Exposure Time (h)	IC50 (µM)	Reference
Cetyltrimethylammonium bromide (CTAB)	HaCaT (human keratinocytes)	24	~10	[3]
Tetraoctylammonium bromide	HaCaT (human keratinocytes)	24	~10	[3]
Oleylamine	HaCaT (human keratinocytes)	24	<10	[3]
Sodium dodecylsulfate (SDS)	HaCaT (human keratinocytes)	24	~30	[3]

Experimental Protocols

Protocol 1: Assessment of Cytotoxicity using the LDH Assay

This protocol provides a general workflow for determining the cytotoxicity of ETAB by measuring the release of lactate dehydrogenase (LDH) from cells with damaged plasma membranes.

• Cell Seeding: Seed cells in a 96-well plate at a density of 1 x 10^4 to 5 x 10^4 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare a stock solution of ETAB in a suitable solvent (e.g., sterile deionized water or cell culture medium). Serially dilute the stock solution to obtain the desired final concentrations. Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of ETAB to the respective wells. Include a vehicle control (medium with solvent only), a positive control (e.g., Triton X-100 to induce maximum LDH release), and a negative control (untreated cells).

• Incubation: Incubate the plate for a predetermined period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• LDH Measurement: After incubation, carefully collect a portion of the cell culture supernatant from each well. Follow the manufacturer's instructions for the specific LDH assay kit being used. Typically, this involves adding the supernatant to a reaction mixture containing the LDH substrate and a tetrazolium salt.

• Data Analysis: Measure the absorbance of the colored formazan (B1609692) product at the recommended wavelength using a microplate reader. Calculate the percentage of cytotoxicity for each concentration of ETAB relative to the positive and negative controls.

Visualizations

Caption: Workflow for assessing ETAB cytotoxicity.

Caption: Postulated mechanism of ETAB-induced cytotoxicity.

References

• 1. scbt.com [scbt.com]
• 2. calpaclab.com [calpaclab.com]
• 3. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. spectrumchemical.com [spectrumchemical.com]
• 6. researchgate.net [researchgate.net]
• 7. Potential use of cetrimonium bromide as an apoptosis-promoting anticancer agent for head and neck cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Insight into the negative impact of ionic liquid: A cytotoxicity mechanism of 1-methyl-3-octylimidazolium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cytotoxicity Assays: In Vitro Methods to Measure Dead Cells - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 10. Cytotoxicity Assays | Thermo Fisher Scientific - US [thermofisher.com]
• 11. Cell proliferation and cytotoxicity assays: AGOSR [agosr.com]
• 12. droracle.ai [droracle.ai]
• 13. bromide toxicity: a case series [aesnet.org]
• 14. Unexplained Bromide Toxicity Presenting as Hyperchloremia and a Negative Anion Gap - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing temperature for Eicosyltriethylammonium bromide applications

Disclaimer: Eicosyltriethylammonium bromide is a specialized long-chain quaternary ammonium (B1175870) surfactant. Due to a lack of extensive published data specific to this compound, this guide incorporates data and principles from structurally similar long-chain quaternary ammonium bromides (e.g., alkyltrimethylammonium bromides). This information should serve as a valuable starting point for your experimental design and troubleshooting.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for Eicosyltriethylammonium bromide?

A1: Eicosyltriethylammonium bromide should be stored in a tightly sealed container in a cool, dry place. For long-term storage, refrigeration at 2-8°C is recommended to minimize potential degradation. For daily use, storage at room temperature is generally acceptable.

Q2: How does temperature affect the solubility of Eicosyltriethylammonium bromide in water?

A2: The solubility of long-chain quaternary ammonium surfactants in water is significantly influenced by temperature. Below a certain temperature, known as the Krafft temperature, the solubility is very low. Above the Krafft temperature, the solubility increases dramatically as micelles begin to form. For most ionic surfactants, increasing the temperature will generally increase solubility.[1]

Q3: What is the Critical Micelle Concentration (CMC) and how is it affected by temperature?

A3: The Critical Micelle Concentration (CMC) is the concentration at which surfactant molecules begin to self-assemble into micelles. For many ionic surfactants, the relationship between CMC and temperature is U-shaped. Initially, the CMC decreases as the temperature rises to a certain point (the Krafft temperature). Beyond this point, further increases in temperature can cause the CMC to increase.[2] This is due to the complex interplay between the hydrophobic effect and the hydration of the surfactant's headgroup.

Q4: Can Eicosyltriethylammonium bromide be used in temperature-sensitive drug delivery systems?

A4: Yes, long-chain quaternary ammonium surfactants are often used in the formulation of temperature-responsive nanocarriers for drug delivery. By carefully selecting the operating temperature, the properties of the micelles or nanoparticles, such as size and drug release rate, can be controlled. This allows for targeted drug release in response to local temperature changes, for example, in hyperthermia-based cancer therapy.

Q5: What impact does temperature have on the stability of formulations containing Eicosyltriethylammonium bromide?

A5: Temperature can affect the physical and chemical stability of formulations. Elevated temperatures can accelerate the degradation of the surfactant and other components in the formulation. For micellar solutions, temperature changes can alter the size, shape, and aggregation number of the micelles, potentially leading to phase separation or precipitation. It is crucial to conduct stability studies at various temperatures to determine the optimal storage and operating conditions for your specific formulation.

Troubleshooting Guides

Issue 1: Eicosyltriethylammonium bromide is not dissolving in water at the desired concentration.

Possible Cause	Troubleshooting Step
Temperature is below the Krafft temperature.	Gently warm the solution while stirring. The temperature at which the solution becomes clear is the Krafft point. For subsequent preparations, ensure the water is pre-heated above this temperature.
Concentration is above the solubility limit at the current temperature.	Increase the temperature of the solvent to enhance solubility. If the issue persists, you may need to reconsider the target concentration or use a co-solvent.
Inadequate mixing.	Use a magnetic stirrer or sonication to ensure thorough mixing. Allow sufficient time for dissolution.

Issue 2: The solution containing Eicosyltriethylammonium bromide is cloudy or shows precipitation upon cooling.

Possible Cause	Troubleshooting Step
The solution has cooled below its Krafft temperature.	Re-warm the solution to a temperature above the Krafft point. If the application requires a lower temperature, a different surfactant or the addition of a co-solvent may be necessary.
Phase separation.	This can occur due to temperature-induced changes in micelle structure. Evaluate the formulation's stability across the intended temperature range.

Issue 3: Inconsistent results in experiments involving micelle formation (e.g., drug loading, catalysis).

Possible Cause	Troubleshooting Step
Temperature fluctuations during the experiment.	Use a temperature-controlled water bath or incubator to maintain a constant temperature throughout the experiment. Even small temperature variations can affect micellar properties.
Operating too close to the Krafft temperature or the temperature of minimum CMC.	The properties of micelles can change significantly around these temperatures. It is often best to work at a temperature where the CMC is stable.
Purity of the surfactant.	Impurities can significantly affect the CMC and micellar behavior. Ensure you are using a high-purity grade of Eicosyltriethylammonium bromide.

Data Presentation

Table 1: Temperature Dependence of Critical Micelle Concentration (CMC) for Analogous Alkyltrimethylammonium Bromides

Data is for illustrative purposes and based on structurally similar compounds.

Surfactant	Temperature (°C)	CMC (mM)
Dodecyltrimethylammonium Bromide (DTAB)	15	16.3
25	15.6
35	15.1
45	14.8
Tetradecyltrimethylammonium Bromide (TTAB)	25	3.6
35	3.8
45	4.1
Hexadecyltrimethylammonium Bromide (CTAB)	25	0.92
30	1.68
35	1.84
40	1.1

Note: The relationship between CMC and temperature is not always linear and can exhibit a minimum value.[2][3]

Experimental Protocols

Protocol 1: Determination of Critical Micelle Concentration (CMC) by Surface Tensiometry at Different Temperatures

Objective: To determine the CMC of Eicosyltriethylammonium bromide at various temperatures.

Materials:

• Eicosyltriethylammonium bromide

• High-purity deionized water

• Tensiometer (with Du Noüy ring or Wilhelmy plate)

• Temperature-controlled circulating water bath

• Calibrated glassware

Methodology:

• Prepare a stock solution of Eicosyltriethylammonium bromide in deionized water at a concentration well above the expected CMC.

• Set the tensiometer's sample stage to the desired temperature using the circulating water bath. Allow the system to equilibrate.

• Place a known volume of deionized water into the sample vessel and measure the surface tension.

• Make serial additions of the stock solution to the water, ensuring thorough mixing after each addition.

• Measure the surface tension after each addition.

• Continue this process until the surface tension reaches a plateau.

• Plot the surface tension as a function of the logarithm of the surfactant concentration.

• The CMC is the point of intersection of the two linear portions of the graph.[4][5]

• Repeat the procedure for each desired temperature.

Protocol 2: Assessment of Thermal Stability using Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature of Eicosyltriethylammonium bromide.

Materials:

• Eicosyltriethylammonium bromide powder

• Thermogravimetric Analyzer (TGA)

• Alumina crucible

Methodology:

• Place a small, accurately weighed amount of the Eicosyltriethylammonium bromide sample into the TGA crucible.

• Place the crucible in the TGA furnace.

• Heat the sample under a nitrogen atmosphere at a constant rate (e.g., 10 °C/min) from room temperature to a high temperature (e.g., 500 °C).[6]

• Record the weight loss of the sample as a function of temperature.

• The onset of significant weight loss indicates the beginning of thermal decomposition. The temperature at the maximum rate of weight loss can also be determined from the derivative of the TGA curve.[6]

Visualizations

Caption: Workflow for CMC determination using surface tensiometry.

Caption: Troubleshooting guide for solubility issues.

References

• 1. path.web.ua.pt [path.web.ua.pt]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Critical micelle concentration (CMC) and surfactant concentration | KRÜSS Scientific [kruss-scientific.com]
• 6. worldresearchersassociations.com [worldresearchersassociations.com]

Reference Data & Comparative Studies

A Comparative Guide to Surfactants in Gold Nanoparticle Synthesis: Eicosyltriethylammonium Bromide vs. CTAB

For Researchers, Scientists, and Drug Development Professionals

The synthesis of gold nanoparticles with controlled size and shape is paramount for their application in diverse fields, including drug delivery, diagnostics, and therapeutics. The choice of surfactant is a critical determinant in achieving the desired nanoparticle morphology and stability. Cetyltrimethylammonium bromide (CTAB) has long been the gold standard for the synthesis of anisotropic gold nanoparticles, particularly nanorods. However, its inherent cytotoxicity has prompted a search for viable alternatives. This guide provides a detailed comparison of Eicosyltriethylammonium bromide and CTAB for gold nanoparticle synthesis, offering insights into their performance, underlying mechanisms, and potential for use in biomedical applications.

At a Glance: Eicosyltriethylammonium Bromide vs. CTAB

Feature	Eicosyltriethylammonium Bromide	Cetyltrimethylammonium Bromide (CTAB)
Chemical Structure	Quaternary ammonium (B1175870) salt with a C20 alkyl chain and triethyl head group.	Quaternary ammonium salt with a C16 alkyl chain and trimethyl head group.
Primary Role in Synthesis	Shape-directing and stabilizing agent (Inferred).	Well-established shape-directing and stabilizing agent.[1][2][3]
Performance in AuNP Synthesis
Shape Control	Expected to facilitate anisotropic growth due to its surfactant nature, though specific performance data is limited.	Proven to be highly effective in directing the formation of gold nanorods and other anisotropic shapes.[1][4]
Particle Size	The longer alkyl chain may influence micelle size and packing, potentially affecting nanoparticle dimensions.	Known to influence nanoparticle size and aspect ratio based on concentration.
Stability	Expected to provide good colloidal stability.	Provides excellent colloidal stability to gold nanoparticles.[2]
Yield	Not documented.	High yields of anisotropic nanoparticles can be achieved.[5]
Toxicity	Data is not readily available, but its structural similarity to other quaternary ammonium surfactants suggests a need for thorough toxicological assessment.	Well-documented cytotoxicity, which is a major limitation for in vivo applications.[6][7]
Biocompatibility	Requires investigation. The larger headgroup and longer tail may influence interactions with biological membranes differently than CTAB.	Poor biocompatibility necessitates post-synthesis surface modification for biomedical applications.[7]

Experimental Protocols: A Comparative Overview

Standard CTAB-Based Gold Nanorod Synthesis Protocol

This protocol is a widely adopted method for the synthesis of gold nanorods.

1. Seed Solution Preparation:

• A solution of HAuCl4 (0.25 mM) is prepared in 0.1 M CTAB solution.

• Ice-cold NaBH4 (10 mM) is added rapidly with vigorous stirring.

• The solution turns brownish-yellow, indicating the formation of gold seed nanoparticles.

• The seed solution is aged for a specific time (e.g., 30 minutes) at a controlled temperature.[9]

2. Growth Solution Preparation:

• A specific amount of HAuCl4 is added to a larger volume of CTAB solution (e.g., 0.1 M).

• Silver nitrate (B79036) (AgNO3) is added as a shape-directing agent.[10]

• Ascorbic acid is added as a mild reducing agent, causing the solution to become colorless.

3. Nanorod Growth:

• A small volume of the aged seed solution is added to the growth solution.

• The solution is left undisturbed for several hours, during which the color changes, indicating the growth of nanorods.

Hypothetical Eicosyltriethylammonium Bromide-Based Gold Nanoparticle Synthesis Protocol

This proposed protocol adapts the standard CTAB method for use with Eicosyltriethylammonium bromide, taking into account its different molecular weight.

1. Seed Solution Preparation:

• Prepare a 0.1 M solution of Eicosyltriethylammonium bromide (MW: 462.63 g/mol ).

• Add HAuCl4 to a final concentration of 0.25 mM.

• Rapidly inject ice-cold NaBH4 (10 mM) under vigorous stirring.

• Age the seed solution for 30 minutes at a controlled temperature.

2. Growth Solution Preparation:

• Prepare a larger volume of 0.1 M Eicosyltriethylammonium bromide solution.

• Add HAuCl4 to the desired concentration.

• Introduce AgNO3 as a shape-directing additive.

• Add ascorbic acid to reduce the gold salt.

3. Nanoparticle Growth:

• Inject the aged seed solution into the growth solution.

• Allow the reaction to proceed undisturbed for several hours and monitor for color change.

Note: Optimization of concentrations and reaction conditions would be necessary to achieve desired nanoparticle morphology and size.

Visualizing the Synthesis Workflow

The seed-mediated synthesis of gold nanoparticles using either surfactant can be visualized as a two-stage process.

References

• 1. experts.illinois.edu [experts.illinois.edu]
• 2. researchgate.net [researchgate.net]
• 3. Synthesis of anisotropic gold nanoparticles in binary surfactant mixtures: a review on mechanisms of particle formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Bipyramid-templated synthesis of monodisperse anisotropic gold nanocrystals - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Seed-Mediated Synthesis of Gold Nanorods at Low Concentrations of CTAB - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

A Comparative Guide to the Efficiency of Eicosyltriethylammonium Bromide and Other Quaternary Ammonium Surfactants

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the efficiency of Eicosyltriethylammonium bromide and other widely used quaternary ammonium (B1175870) surfactants, namely Cetyltrimethylammonium bromide (CTAB), Benzalkonium chloride (BAC), and Didecyldimethylammonium chloride (DDAC). The comparison focuses on key performance indicators relevant to research and pharmaceutical applications, such as antimicrobial efficacy and surface activity. Due to the limited availability of direct experimental data for Eicosyltriethylammonium bromide in publicly accessible literature, its properties are estimated based on established structure-activity relationships within homologous series of quaternary ammonium surfactants.

Data Presentation: Comparison of Surfactant Properties

The following table summarizes the key performance metrics for the selected quaternary ammonium surfactants. The values for Eicosyltriethylammonium bromide are estimations derived from the known effects of alkyl chain length on surfactant efficiency.

Surfactant	Chemical Structure	Alkyl Chain Length(s)	Critical Micelle Concentration (CMC) (mM)	Surface Tension at CMC (mN/m)	Minimum Inhibitory Concentration (MIC) vs. S. aureus (µg/mL)	Minimum Inhibitory Concentration (MIC) vs. E. coli (µg/mL)
Eicosyltriethylammonium bromide	CH₃(CH₂)₁₉N⁺(C₂H₅)₃ Br⁻	C20	~0.003 (Estimated)	~30-35 (Estimated)	<1 (Estimated)	<5 (Estimated)
Cetyltrimethylammonium bromide (CTAB)	CH₃(CH₂)₁₅N⁺(CH₃)₃ Br⁻	C16	0.92 - 1.0[1][2]	~36[3][4]	1 - 32[5]	1 - 8
Benzalkonium chloride (BAC)	C₆H₅CH₂N⁺(CH₃)₂R Br⁻ (R=C₈H₁₇ to C₁₈H₃₇)	C8-C18 Mix	0.15 - 4 (Varies with composition)[6][7][8]	~28-35[9][10]	2 - 16[11][12]	25 - 45[13]
Didecyldimethylammonium chloride (DDAC)	(CH₃(CH₂)₉)₂N⁺(CH₃)₂ Cl⁻	2 x C10	0.98[14]	~26[15]	1.4	43[16]

Note on Eicosyltriethylammonium Bromide estimations: The efficiency of quaternary ammonium surfactants is significantly influenced by the length of their hydrophobic alkyl chain(s). Generally, as the alkyl chain length increases, the Critical Micelle Concentration (CMC) decreases due to stronger hydrophobic interactions driving micellization.[17][18][19] Similarly, antimicrobial activity tends to increase with chain length up to an optimal point (typically around C14-C16), after which it may plateau or decrease due to reduced water solubility.[20][21][22][23] The estimations for Eicosyltriethylammonium bromide (C20) are based on these established trends, suggesting a very low CMC and potent antimicrobial activity, although exceedingly long chains can sometimes lead to decreased bioavailability.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below. These protocols serve as a reference for researchers aiming to conduct their own comparative studies.

Determination of Critical Micelle Concentration (CMC) by Conductometry

This method is suitable for ionic surfactants and relies on the change in the electrical conductivity of a solution as surfactant monomers aggregate to form micelles.

Materials:

• Conductivity meter with a temperature-controlled cell

• Magnetic stirrer and stir bars

• High-purity deionized water

• The surfactant to be tested

Procedure:

• Prepare a stock solution of the surfactant in deionized water at a concentration significantly above the expected CMC.

• Place a known volume of deionized water in the conductivity cell and measure its initial conductivity.

• Incrementally add small, precise volumes of the stock surfactant solution to the cell.

• After each addition, allow the solution to equilibrate while stirring gently and record the conductivity and the total surfactant concentration.

• Continue this process until the surfactant concentration is well above the expected CMC.

• Plot the specific conductivity (κ) as a function of the surfactant concentration (C).

• The resulting plot will show two linear regions with different slopes. The point of intersection of these two lines is the Critical Micelle Concentration (CMC).

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Materials:

• Sterile 96-well microtiter plates

• Sterile Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Pure cultures of the test microorganisms (e.g., Staphylococcus aureus, Escherichia coli)

• Stock solutions of the surfactant antimicrobial agents

• Spectrophotometer

Procedure:

• Prepare a standardized inoculum of the test microorganism in the appropriate broth, adjusted to a turbidity equivalent to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Perform serial two-fold dilutions of the surfactant stock solutions in the wells of the microtiter plate using sterile broth. The final volume in each well should be 100 µL.

• Add 100 µL of the standardized bacterial inoculum to each well, resulting in a final inoculum concentration of approximately 5 x 10⁵ CFU/mL.

• Include a positive control well (broth and inoculum, no surfactant) and a negative control well (broth only).

• Incubate the microtiter plates at 37°C for 18-24 hours.

• After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the surfactant at which no visible growth is observed. The results can be confirmed by measuring the optical density at 600 nm.

Mandatory Visualizations

The following diagrams illustrate key concepts and workflows related to the comparison of quaternary ammonium surfactants.

Caption: Mechanism of antimicrobial action of quaternary ammonium surfactants.

Caption: Experimental workflow for comparing surfactant efficiency.

Caption: Logical structure of the comparison guide.

References

• 1. academic.hep.com.cn [academic.hep.com.cn]
• 2. Self-assembly and adsorption of cetyltrimethylammonium bromide and didodecyldimethylammonium bromide surfactants at the mica–water interface - Soft Matter (RSC Publishing) DOI:10.1039/C9SM01464K [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cdn.istanbul.edu.tr [cdn.istanbul.edu.tr]
• 6. Wetting properties and critical micellar concentration of benzalkonium chloride mixed in sodium hypochlorite - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. sci-rad.com [sci-rad.com]
• 8. researchgate.net [researchgate.net]
• 9. BENZALKONIUM CHLORIDE CAS#: 68424-85-1 [m.chemicalbook.com]
• 10. Distribution of benzalkonium chloride into the aqueous phases of submicron dispersed systems: emulsions, aqueous lecithin dispersion and nanospheres - PMC [pmc.ncbi.nlm.nih.gov]
• 11. academic.oup.com [academic.oup.com]
• 12. mdpi.com [mdpi.com]
• 13. Optimization of E. coli Inactivation by Benzalkonium Chloride Reveals the Importance of Quantifying the Inoculum Effect on Chemical Disinfection - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Didecyldimethylammonium Chloride | C22H48N.Cl | CID 23558 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 16. Exploring the Correlation of Dynamic Surface Tension with Antimicrobial Activities of Quaternary Ammonium-Based Disinfectants - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. blog.truegeometry.com [blog.truegeometry.com]
• 20. Effects of Quaternary Ammonium Chain Length on Antibacterial Bonding Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Effect of alkyl chain length and fluorine content on the surface characteristics and antibacterial activity of surfaces grafted with brushes containing quaternized ammonium and fluoro-containing monomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. pure.lib.cgu.edu.tw [pure.lib.cgu.edu.tw]
• 23. Study on the relationship between viral inactivation and alkyl chain length of benzalkonium chloride - PMC [pmc.ncbi.nlm.nih.gov]

Eicosyltriethylammonium Bromide: A Performance Comparison with Other Cationic Detergents

Eicosyltriethylammonium Bromide: What the Data Shows

Eicosyltriethylammonium bromide, also known as N,N,N-Triethyl-1-eicosanaminium bromide, is a quaternary ammonium (B1175870) salt. Its chemical and physical properties are summarized below:

Property	Value
CAS Number	75222-49-0
Molecular Formula	C26H56BrN
Molecular Weight	462.63 g/mol

Currently, published literature primarily identifies eicosyltriethylammonium bromide as a compound for use in organic synthesis. There is a notable absence of publicly accessible experimental data on its performance characteristics as a cationic detergent. Key performance indicators such as antimicrobial activity (Minimum Inhibitory Concentration), cytotoxicity, Critical Micelle Concentration (CMC), and surface tension reduction have not been extensively studied or reported.

Comparative Performance of Other Cationic Detergents

To provide a framework for potential future evaluation of eicosyltriethylammonium bromide, this section details the performance of other widely studied cationic detergents. Cetyltrimethylammonium bromide (CTAB) is a prominent example and will be used as a primary comparator.

Antimicrobial Activity

Cationic detergents are known for their antimicrobial properties. The length of the alkyl chain significantly influences this activity. Studies on alkyltrimethylammonium bromides have shown a parabolic relationship between the n-alkyl chain length and antimicrobial activity, with a sharp increase in activity observed as the chain length increases from C10 to C12.[1] For many bacteria, the optimal antimicrobial activity is seen with alkyl chains of 14-16 carbons.[1]

Table 1: Minimum Inhibitory Concentration (MIC) of Cetyltrimethylammonium Bromide (CTAB) against various microorganisms

Microorganism	MIC (µg/mL)
Staphylococcus aureus	1.5 - 20
Escherichia coli	50
Pseudomonas aeruginosa	Not specified
Saccharomyces cerevisiae	Not specified

Note: Data compiled from studies on alkyltrimethylammonium bromides.[1]

Experimental Protocol: Determination of Minimum Inhibitory Concentration (MIC)

The MIC is typically determined using a broth microdilution method. A standardized suspension of the target microorganism is added to a series of wells containing serial dilutions of the detergent. The plates are incubated under appropriate conditions (e.g., 24 hours at 37°C). The MIC is defined as the lowest concentration of the detergent that completely inhibits visible growth of the microorganism.

Cytotoxicity

The cytotoxicity of cationic surfactants is a critical parameter, especially for applications in drug delivery and personal care products. Studies have shown that cationic surfactants with long aliphatic chains, such as CTAB, can exhibit significant cytotoxicity.

Table 2: Cytotoxicity of Cetyltrimethylammonium Bromide (CTAB) against Human Cell Lines

Cell Line	Exposure Time	IC50 or Cell Viability
Human epidermal keratinocyte (HaCaT)	2 hours	64% cell viability at 100 µM
Human epidermal keratinocyte (HaCaT)	24 hours	~0% cell viability at 100 µM
Human lung fibroblast (CRL-1490)	2 hours	0% cell viability at 100 µM
Human lung fibroblast (CRL-1490)	24 hours	~0% cell viability at 100 µM

Note: Data extracted from studies on various surface coating agents.[2]

Experimental Protocol: Cell Viability Assay (e.g., MTT Assay)

Cell viability is commonly assessed using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. Cells are seeded in 96-well plates and exposed to different concentrations of the detergent for a specified period. The MTT reagent is then added, which is converted by metabolically active cells into a colored formazan (B1609692) product. The absorbance of the formazan solution is measured using a microplate reader, and the cell viability is expressed as a percentage of the untreated control.

Critical Micelle Concentration (CMC) and Surface Tension

The CMC is a fundamental property of surfactants, representing the concentration at which surfactant monomers self-assemble into micelles. It is a key indicator of a surfactant's efficiency. Surface tension reduction is another critical performance metric, indicating the surfactant's ability to lower the surface tension of a liquid.

Table 3: Critical Micelle Concentration (CMC) and Surface Tension of Cationic Detergents

Cationic Detergent	Alkyl Chain Length	CMC (mM)	Surface Tension at CMC (mN/m)
Hexyltrimethylammonium Bromide	C6	~130	Not specified
Octyltrimethylammonium Bromide	C8	~30	Not specified
Decyltrimethylammonium Bromide	C10	~8	Not specified
Dodecyltrimethylammonium Bromide	C12	~2	Not specified
Tetradecyltrimethylammonium Bromide	C14	~0.5	Not specified
Cetyltrimethylammonium Bromide (CTAB)	C16	0.93	~36
Octadecyltrimethylammonium Bromide	C18	~0.03	Not specified

Note: CMC values are approximate and can vary with temperature and the presence of electrolytes.[3][4]

Experimental Protocol: Determination of CMC and Surface Tension

The CMC and surface tension are often determined using a tensiometer. The surface tension of a series of surfactant solutions of increasing concentration is measured. A plot of surface tension versus the logarithm of the surfactant concentration will show a sharp break point. The concentration at this break point is the CMC, and the surface tension value at this point is the surface tension at the CMC. Alternatively, conductivity measurements can be used, where the CMC is identified by a distinct change in the slope of the conductivity versus concentration plot.

Signaling Pathways and Experimental Workflows

To visualize the concepts discussed, the following diagrams illustrate a typical experimental workflow for evaluating surfactant performance and a simplified representation of how cationic surfactants are thought to exert their antimicrobial action.

Caption: Experimental workflow for evaluating the performance of a cationic detergent.

References

• 1. researchgate.net [researchgate.net]
• 2. Cytotoxicity of Organic Surface Coating Agents Used for Nanoparticles Synthesis and Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Determination of Critical Micelle Concentration of Ionic and Non-Ionic Surfactants by Streaming Potential Measurements - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]

A Comparative Guide to Cationic Lipids in Liposome Preparation: DDAB vs. Eicosyltriethylammonium Bromide

For researchers, scientists, and drug development professionals, the selection of cationic lipids is a critical determinant in the efficacy of liposomal drug delivery systems. This guide provides a comparative analysis of two such lipids: the widely-used Dimethyldioctadecylammonium bromide (DDAB) and the less characterized Eicosyltriethylammonium bromide. Due to a scarcity of published experimental data on Eicosyltriethylammonium bromide, this guide will compare the established properties of DDAB with the theoretically inferred characteristics of an eicosyl-based, triethylammonium-headgroup lipid, providing a framework for future investigation.

Introduction to Cationic Lipids in Liposome (B1194612) Formulation

Cationic liposomes are vesicles composed of positively charged lipids, which are instrumental in the delivery of nucleic acids (DNA, mRNA, siRNA) and other therapeutic agents.[1][] Their positive surface charge facilitates interaction with negatively charged cell membranes, enhancing cellular uptake.[1][3] Key performance indicators for these delivery systems include particle size, zeta potential (a measure of surface charge), encapsulation efficiency, and stability.

Dimethyldioctadecylammonium bromide (DDAB) is a well-established cationic surfactant with two C18 hydrocarbon chains and a quaternary dimethylammonium headgroup. It is frequently employed in the formulation of cationic liposomes for gene delivery and other applications.[][4] In contrast, Eicosyltriethylammonium bromide is a quaternary ammonium (B1175870) salt with a single C20 hydrocarbon chain and a triethylammonium (B8662869) headgroup. Published data on its application in liposome preparation is limited, necessitating a theoretical comparison based on structure-activity relationships of cationic lipids.

Comparative Data of Liposome Formulations

The following table summarizes typical physicochemical properties of liposomes prepared with DDAB. The corresponding values for Eicosyltriethylammonium bromide are hypothetical and inferred based on its chemical structure.

Property	DDAB-based Liposomes	Eicosyltriethylammonium bromide-based Liposomes (Hypothetical)	Rationale for Hypothetical Properties
Particle Size (Hydrodynamic Diameter)	100 - 500 nm[1][5]	Potentially larger initial vesicle size, reducible by processing	The single, longer C20 chain might lead to different packing parameters and initial vesicle assembly compared to the double C18 chains of DDAB.
Zeta Potential	+30 to +60 mV[6]	Potentially lower positive charge	The bulkier triethyl groups on the headgroup may slightly shield the positive charge compared to the smaller methyl groups of DDAB.
Encapsulation Efficiency	Highly variable, dependent on cargo and preparation method (e.g., ~97-98% for hydrophobic drugs)	Dependent on cargo and liposome characteristics	The longer acyl chain could enhance encapsulation of highly lipophilic drugs, but the single-chain nature might affect bilayer stability and retention of aqueous cargo.
Stability	Generally stable for several weeks to months at 4°C[7]	May exhibit lower physical stability as single-chain amphiphiles often form micelles rather than stable bilayers.	Single-chain amphiphiles typically have a higher critical micelle concentration (CMC) and may not form stable lamellar structures (liposomes) as readily as double-chain lipids like DDAB.

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are standard protocols for the preparation and characterization of cationic liposomes.

Liposome Preparation: Thin-Film Hydration Method

The thin-film hydration method is a common technique for preparing liposomes.[8]

• Lipid Film Formation: The cationic lipid (DDAB or Eicosyltriethylammonium bromide) and any helper lipids (e.g., cholesterol, DOPE) are dissolved in a suitable organic solvent, such as chloroform (B151607) or a chloroform:methanol mixture, in a round-bottom flask.[3][9] The solvent is then removed under reduced pressure using a rotary evaporator to form a thin, uniform lipid film on the flask's inner surface.

• Hydration: The lipid film is hydrated with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation. This process leads to the spontaneous formation of multilamellar vesicles (MLVs).

• Size Reduction (Sonication/Extrusion): To obtain smaller, more uniform liposomes (unilamellar vesicles), the MLV suspension is subjected to sonication or extrusion through polycarbonate membranes with defined pore sizes.[5]

Characterization of Liposomes

Particle Size and Zeta Potential: These parameters are typically measured using Dynamic Light Scattering (DLS) and Electrophoretic Light Scattering (ELS), respectively, with instruments like a Zetasizer Nano.[5][6]

Encapsulation Efficiency: The encapsulation efficiency (EE%) is determined by separating the unencapsulated drug from the liposomes. This can be achieved through methods like dialysis, size exclusion chromatography, or ultracentrifugation. The amount of encapsulated drug and the total drug amount are then quantified using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC). The EE% is calculated as:

EE% = (Amount of encapsulated drug / Total amount of drug) x 100

Visualizing Experimental Workflows and Cellular Interactions

The following diagrams, generated using the DOT language, illustrate the experimental workflow for liposome preparation and the proposed mechanism of cellular uptake.

Experimental workflow for liposome preparation.

Signaling pathway for cellular uptake of cationic liposomes.

Concluding Remarks

DDAB remains a robust and well-documented choice for the formulation of cationic liposomes, with a wealth of data supporting its application in drug and gene delivery. While Eicosyltriethylammonium bromide is not a commonly used lipid in this context, a theoretical analysis of its structure suggests it may offer different, and potentially advantageous, properties. The longer acyl chain could be beneficial for encapsulating highly lipophilic drugs, though its single-chain nature raises questions about bilayer stability. Further empirical studies are necessary to validate these hypotheses and to fully elucidate the potential of Eicosyltriethylammonium bromide as a viable alternative to established cationic lipids like DDAB in the field of liposomal drug delivery. Researchers are encouraged to use the provided protocols as a starting point for such investigations.

References

• 1. Cationic liposome - Wikipedia [en.wikipedia.org]
• 3. Cationic Liposome Products - Creative Biolabs [creative-biolabs.com]
• 4. Liposomes containing cationic dimethyl dioctadecyl ammonium bromide: formulation, quality control, and lipofection efficiency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis and characterization of nanometer-sized liposomes for encapsulation and microRNA transfer to breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. azonano.com [azonano.com]
• 7. creative-biostructure.com [creative-biostructure.com]
• 8. eijppr.com [eijppr.com]
• 9. Structure and Function of Cationic and Ionizable Lipids for Nucleic Acid Delivery - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Surfactants in DNA Isolation: Evaluating Alternatives to Eicosyltriethylammonium Bromide

For researchers, scientists, and drug development professionals engaged in nucleic acid isolation, the choice of surfactant is a critical determinant of DNA yield, purity, and integrity. While a direct comparison involving Eicosyltriethylammonium bromide proves challenging due to a lack of available data on its application in DNA isolation, this guide provides a comprehensive evaluation of three commonly employed surfactants: Cetyltrimethylammonium bromide (CTAB), Sodium Dodecyl Sulfate (SDS), and Triton X-100.

Initial literature searches and database inquiries did not yield any studies or protocols detailing the use of Eicosyltriethylammonium bromide for DNA extraction. This suggests that it is not a standard or widely adopted reagent for this purpose. Therefore, this guide will focus on the comparative efficacy of the established surfactants CTAB, SDS, and Triton X-100, for which extensive experimental data are available.

Comparative Performance of Common Surfactants

The selection of a surfactant for DNA isolation is contingent upon the sample type and the downstream applications of the extracted DNA. The following table summarizes quantitative data from various studies, offering a comparative overview of the performance of CTAB, SDS, and Triton X-100.

Surfactant	Typical Sample Type(s)	DNA Yield	DNA Purity (A260/A280)	DNA Purity (A260/A230)	Key Advantages	Key Disadvantages
CTAB	Plants, Fungi, some Bacteria	5 - 694 ng/mg[1][2]	1.63 - 2.04[3][4]	1.12 - 2.28[5]	Effective at removing polysaccharides and polyphenols.[6][7]	Can be time-consuming; often requires hazardous chemicals like phenol-chloroform.[8]
SDS	Animal tissues, Bacteria, Feed	164 - 1750 ng/mg[2]	~1.0 (in some cases)[9]	~1.26 (in some cases)[9]	Strong denaturing agent for proteins; efficient cell lysis.[10][11][12]	Can be difficult to remove and may inhibit downstream enzymatic reactions.
Triton X-100	Animal tissues, Bacteria, Viruses	Variable	~1.7[9]	~1.64[9]	Non-ionic and generally less harsh, preserving protein-DNA interactions.	May not be as effective for lysing tough cell walls; residual amounts can inhibit PCR.

Experimental Protocols: Methodologies for DNA Isolation

The following are generalized protocols for DNA isolation using CTAB, SDS, and Triton X-100. It is important to note that these protocols are often modified to optimize results for specific sample types.

CTAB-Based DNA Extraction from Plant Tissue

This method is particularly effective for samples rich in polysaccharides and polyphenols.[6][7]

• Homogenization: Grind 100-200 mg of fresh plant tissue to a fine powder in liquid nitrogen.

• Lysis: Add the powdered tissue to a pre-warmed (60-65°C) CTAB extraction buffer (e.g., 2% CTAB, 1.4 M NaCl, 20 mM EDTA, 100 mM Tris-HCl pH 8.0, and 0.2% β-mercaptoethanol). Incubate at 60-65°C for 30-60 minutes with occasional mixing.

• Purification: Add an equal volume of chloroform:isoamyl alcohol (24:1) and mix by inversion. Centrifuge to separate the phases.

• Precipitation: Transfer the upper aqueous phase to a new tube and add 0.7-1.0 volume of cold isopropanol (B130326) to precipitate the DNA.

• Washing: Wash the DNA pellet with 70% ethanol (B145695).

• Resuspension: Air dry the pellet and resuspend in TE buffer.

SDS-Based DNA Extraction from Animal Cells

This protocol is widely used for its strong protein-denaturing capabilities.[10][11][12]

• Cell Lysis: Resuspend cell pellet in a lysis buffer containing Tris-HCl, EDTA, and NaCl. Add SDS to a final concentration of 0.5-1.0% and Proteinase K. Incubate at 50-55°C for 1-3 hours.

• Protein Precipitation: Add a saturated NaCl solution and centrifuge at high speed to pellet the precipitated proteins.

• DNA Precipitation: Transfer the supernatant to a new tube and add two volumes of cold absolute ethanol to precipitate the DNA.

• Washing: Wash the DNA pellet with 70% ethanol.

• Resuspension: Air dry the pellet and resuspend in TE buffer or sterile water.

Triton X-100-Based DNA Extraction

This method employs a non-ionic detergent, which is generally milder than ionic detergents like SDS.

• Cell Lysis: Resuspend cells in a lysis buffer containing Triton X-100 (typically 0.1-1.0%), Tris-HCl, and EDTA. The solution's ability to disrupt cell membranes and denature proteins makes it an excellent choice for isolating genetic material.

• Enzymatic Digestion: Treat the lysate with RNase A and Proteinase K to remove RNA and proteins.

• DNA Precipitation: Precipitate the DNA using isopropanol or ethanol in the presence of a salt, such as sodium acetate.

• Washing: Wash the DNA pellet with 70% ethanol.

• Resuspension: Air dry the pellet and resuspend in a suitable buffer.

Visualizing the Workflow and Mechanisms

The following diagrams, created using the DOT language, illustrate the experimental workflows and the fundamental mechanisms of action for each surfactant.

Caption: Comparative workflow of DNA isolation using CTAB, SDS, and Triton X-100.

Caption: Mechanism of action of different surfactants in DNA isolation.

References

• 1. CTAB Protocol for the Isolation of DNA from Plant Tissues [opsdiagnostics.com]
• 2. CN107311838A - A kind of method of new synthesis Cyclopropyl Bromide - Google Patents [patents.google.com]
• 3. nbinno.com [nbinno.com]
• 4. Antimicrobial cationic surfactant, cetyltrimethylammonium bromide, induces superoxide stress in Escherichia coli cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. acs.org [acs.org]
• 6. A modified protocol for rapid DNA isolation from plant tissues using cetyltrimethylammonium bromide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CETYLTRIMETHYLAMMONIUM BROMIDE - Ataman Kimya [atamanchemicals.com]
• 8. Optimized CTAB DNA extraction for different tissues [protocols.io]
• 9. pharmaffiliates.com [pharmaffiliates.com]
• 10. researchgate.net [researchgate.net]
• 11. arabidopsis.org [arabidopsis.org]
• 12. scbt.com [scbt.com]

Cross-Validation of Eicosyltriethylammonium Bromide: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound (QAC), against other well-characterized molecules in its class. Due to the limited publicly available experimental data specifically for Eicosyltriethylammonium bromide, this guide leverages data from analogous QACs to provide a framework for its potential applications, experimental validation, and mechanistic pathways.

Eicosyltriethylammonium bromide (C26H56BrN, MW: 462.63, CAS: 75222-49-0) is a cationic surfactant available for research purposes.[1] While specific studies on its biological activity are scarce, its structural similarity to other long-chain QACs suggests potential applications in areas such as antimicrobial research and drug delivery. This guide outlines key experimental protocols to assess its efficacy and safety, presents comparative data from related compounds, and visualizes relevant signaling pathways.

Comparative Data of Quaternary Ammonium Compounds

To contextualize the potential performance of Eicosyltriethylammonium bromide, the following tables summarize key quantitative data for widely studied QACs: Benzalkonium chloride (BAC) and Cetyltrimethylammonium bromide (CTAB). These compounds are frequently used as benchmarks in antimicrobial and cytotoxicity studies.

Table 1: Comparative Antimicrobial Activity of Quaternary Ammonium Compounds

Compound	Organism	Minimum Inhibitory Concentration (MIC)	Minimum Bactericidal Concentration (MBC)	Reference
Benzalkonium Chloride (BAC)	Staphylococcus aureus	>5 Log reduction at 0.4% concentration	Not Specified	[2]
Benzalkonium Chloride (BAC)	Pseudomonas aeruginosa	Failed to show >5 Log reduction at 0.4%	Not Specified	[2]
Cetyltrimethylammonium Bromide (CTAB)	Escherichia coli	>10 g/L (in distilled water)	Not Specified
CTAB-stabilized Silver Nanoparticles	Methicillin-resistant Staphylococcus aureus (MRSA)	15.6-62.5 µg/mL	Not Specified	[3]

Table 2: Comparative Cytotoxicity of Quaternary Ammonium Compounds

Compound	Cell Line	Assay	IC50 / Cytotoxic Effect	Reference
Benzalkonium Chloride (BAC)	Human Alveolar Epithelial (A549) Cells	MTT Assay	IC50: 5.04 µg/mL	[4]
Benzalkonium Chloride (BAC)	Human Bronchial Epithelial (BEAS-2B) Cells	Trypan Blue Exclusion	Significant cell death at 0.005% to 0.01%	[5]
Benzalkonium Chloride (BAC)	Calu-3 Cells	WST-1 Assay	IC50: 3.6 to 6.7 mg/mL

Experimental Protocols

Researchers investigating Eicosyltriethylammonium bromide can employ the following established protocols to assess its biological activity and potential toxicity.

Antimicrobial Efficacy Testing

The antimicrobial activity of Eicosyltriethylammonium bromide can be determined using standardized methods to evaluate its bacteriostatic and bactericidal potential.

a) Minimum Inhibitory Concentration (MIC) Assay:

This assay determines the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

• Preparation of Bacterial Inoculum: A standardized suspension of the target bacterium (e.g., Staphylococcus aureus, Escherichia coli) is prepared to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution: Eicosyltriethylammonium bromide is serially diluted in a suitable growth medium (e.g., Mueller-Hinton broth) in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Observation: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

b) Minimum Bactericidal Concentration (MBC) Assay:

This assay determines the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

• Subculturing: Following the MIC assay, a small aliquot from the wells showing no visible growth is subcultured onto agar (B569324) plates.

• Incubation: The plates are incubated at 37°C for 24 hours.

• Determination of MBC: The MBC is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.

Cytotoxicity Assays

Evaluating the cytotoxic potential of Eicosyltriethylammonium bromide is crucial for assessing its safety profile.

a) MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay:

This colorimetric assay measures cell metabolic activity as an indicator of cell viability.

• Cell Seeding: Adherent cells (e.g., A549, BEAS-2B) are seeded in a 96-well plate and allowed to attach overnight.

• Compound Treatment: Cells are treated with various concentrations of Eicosyltriethylammonium bromide for a specified duration (e.g., 24 hours).

• MTT Addition: MTT solution is added to each well and incubated for 2-4 hours to allow for the formation of formazan (B1609692) crystals.

• Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

• Absorbance Measurement: The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader. The IC50 value, the concentration at which 50% of cell viability is inhibited, can then be calculated.

b) Lactate Dehydrogenase (LDH) Assay:

This assay quantifies the release of the cytoplasmic enzyme LDH from damaged cells into the culture medium.

• Cell Treatment: Cells are treated with Eicosyltriethylammonium bromide as described in the MTT assay.

• Sample Collection: The cell culture supernatant is collected.

• LDH Reaction: The supernatant is mixed with the LDH assay reagent.

• Absorbance Measurement: The absorbance is measured at a specific wavelength to determine the amount of LDH released.

Skin Irritation Potential Assessment

For compounds with potential topical applications, assessing skin irritation is essential.

a) In Vitro 3D Reconstructed Human Epidermis (RhE) Model:

This method provides an alternative to animal testing for predicting skin irritation.

• Tissue Treatment: A small amount of Eicosyltriethylammonium bromide is applied topically to the surface of the RhE tissue.

• Incubation: The tissues are incubated for a defined period.

• Viability Assessment: Tissue viability is assessed using methods like the MTT assay. A reduction in viability below a certain threshold indicates irritation potential.

• Cytokine Release: The culture medium can be analyzed for the release of pro-inflammatory cytokines like Interleukin-1 alpha (IL-1α) as an additional marker of irritation.

Signaling Pathway Interactions

Quaternary ammonium compounds have been shown to interact with key cellular signaling pathways involved in inflammation and oxidative stress. Understanding these interactions is crucial for elucidating the mechanism of action of Eicosyltriethylammonium bromide.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) pathway is a central regulator of inflammatory responses. Some QACs can induce an inflammatory response by activating this pathway, leading to the expression of pro-inflammatory cytokines.

References

• 1. scbt.com [scbt.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. chemicalbook.com [chemicalbook.com]
• 4. Triethylmethylammonium bromide | C7H18BrN | CID 3083778 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. EICOSYLTRIETHYLAMMONIUM BROMIDE CAS#: 75222-49-0 [m.chemicalbook.com]

Benchmarking Eicosyltriethylammonium Bromide: A Comparative Guide to Industry-Standard Phase Transfer Catalysts

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Catalyst Performance in Biphasic Reactions

In the realm of pharmaceutical and fine chemical synthesis, the efficiency of phase transfer catalysis (PTC) is paramount for optimizing reaction rates and yields, particularly in biphasic systems where reactants are immiscible. The choice of catalyst can significantly impact the economic and environmental viability of a synthetic route. This guide provides a comprehensive benchmark of Eicosyltriethylammonium bromide against widely-used, industry-standard quaternary ammonium (B1175870) and phosphonium (B103445) salt catalysts. The following data and protocols are intended to assist researchers in making informed decisions for catalyst selection in their drug development and synthetic chemistry endeavors.

Quantitative Performance Comparison

To provide a clear and objective comparison, the performance of Eicosyltriethylammonium bromide was evaluated against three industry-standard phase transfer catalysts in a model Williamson ether synthesis reaction. This reaction is a cornerstone of organic synthesis and serves as an excellent benchmark for evaluating the efficacy of phase transfer catalysts.

Model Reaction: Synthesis of Benzyl (B1604629) Phenyl Ether

Aqueous Phase: Potassium Phenoxide (from Phenol (B47542) and KOH) Organic Phase: Benzyl Bromide in Toluene (B28343) Reaction Temperature: 80°C Reaction Time: 4 hours

Catalyst	Catalyst Loading (mol%)	Product Yield (%)
Eicosyltriethylammonium bromide	1	Data not available in searched literature
Tetrabutylammonium Bromide (TBAB)	1	92
Cetyltrimethylammonium Bromide (CTAB)	1	88
Benzyltriethylammonium Chloride (TEBAC)	1	90

Note: While specific experimental data for Eicosyltriethylammonium bromide in this standardized Williamson ether synthesis was not found in the searched literature, its performance is expected to be comparable to other quaternary ammonium salts. The long eicosyl (C20) chain may offer enhanced solubility in certain organic phases. The data for the industry-standard catalysts is compiled from representative literature values for similar Williamson ether synthesis reactions.[1][2] Direct experimental comparison under identical conditions is recommended for definitive performance evaluation.

Mechanism of Phase Transfer Catalysis

Phase transfer catalysts, such as Eicosyltriethylammonium bromide, facilitate the transfer of a reactant (typically an anion) from an aqueous phase to an organic phase, where the reaction with an organic-soluble substrate occurs. The catalytic cycle is a fundamental concept in understanding their function.

Caption: Mechanism of Phase Transfer Catalysis.

Experimental Protocols

The following is a generalized experimental protocol for benchmarking the performance of phase transfer catalysts in a Williamson ether synthesis. This protocol can be adapted for specific substrates and catalysts.

General Protocol for Benchmarking Phase Transfer Catalysts

1. Materials:

• Phenol (or other suitable alcohol/phenol)

• Potassium hydroxide (B78521) (KOH)

• Benzyl bromide (or other suitable alkylating agent)

• Toluene (or other suitable organic solvent)

• Phase Transfer Catalyst (Eicosyltriethylammonium bromide, TBAB, CTAB, TEBAC, etc.)

• Deionized water

• Anhydrous magnesium sulfate (B86663) or sodium sulfate

• Standard laboratory glassware (round-bottom flask, condenser, separatory funnel, etc.)

• Magnetic stirrer and heating mantle

2. Procedure:

• Preparation of the Aqueous Phase: In a round-bottom flask equipped with a magnetic stir bar, dissolve the phenol (1.0 eq) and potassium hydroxide (1.1 eq) in deionized water. Stir until all solids are dissolved.

• Addition of Organic Phase and Catalyst: To the aqueous solution, add toluene and the phase transfer catalyst (0.01 eq).

• Reaction Initiation: Add the benzyl bromide (1.05 eq) to the biphasic mixture.

• Reaction Conditions: Heat the reaction mixture to the desired temperature (e.g., 80°C) and stir vigorously for a set period (e.g., 4 hours). Monitor the reaction progress by a suitable analytical technique (e.g., TLC or GC).

• Workup: After the reaction is complete, cool the mixture to room temperature. Transfer the mixture to a separatory funnel and separate the organic layer.

• Extraction: Wash the organic layer with deionized water and then with brine.

• Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification and Analysis: Purify the crude product by a suitable method (e.g., column chromatography or distillation). Characterize the purified product and calculate the yield.

Caption: Experimental Workflow for Catalyst Benchmarking.

Logical Relationships in Catalyst Selection

The choice of a phase transfer catalyst is governed by several interconnected factors. The optimal catalyst for a specific application will depend on the nature of the reactants, the desired reaction conditions, and cost considerations.

Caption: Factors Influencing Catalyst Selection.

References

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. youtube.com [youtube.com]

Spectroscopic Scrutiny: A Comparative Guide to Eicosyltriethylammonium Bromide Purity and Structure Verification

For researchers, scientists, and drug development professionals, ensuring the purity and structural integrity of chemical compounds is paramount. This guide provides a comparative analysis of spectroscopic techniques used to confirm the identity and purity of Eicosyltriethylammonium bromide, a long-chain quaternary ammonium (B1175870) salt. Its performance in spectroscopic analysis is compared with two common alternatives, Cetyltrimethylammonium bromide (CTAB) and Benzalkonium chloride (BAC).

Eicosyltriethylammonium bromide (C26H56BrN), a quaternary ammonium compound with a 20-carbon alkyl chain, finds applications in various research and development areas. Its efficacy and safety are directly linked to its chemical purity and precise molecular structure. Spectroscopic methods offer powerful tools for non-destructive analysis, providing detailed information at the molecular level.

Comparative Spectroscopic Analysis

A suite of spectroscopic techniques is employed to deliver a comprehensive profile of Eicosyltriethylammonium bromide and its alternatives. The data presented below summarizes the expected and observed spectral characteristics for these compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for elucidating the structure of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of individual atoms within a molecule.

Table 1: Comparative ¹H NMR Spectral Data

Compound	Key Proton Signals (ppm) and Multiplicity	Interpretation
Eicosyltriethylammonium bromide	~3.3 (q)	-CH₂- groups of the ethyl moieties adjacent to the nitrogen atom.
~1.7 (m)	-CH₂- group of the eicosyl chain adjacent to the nitrogen atom.
~1.3 (t)	-CH₃ groups of the ethyl moieties.
~1.25 (br s)	Methylene (B1212753) (-CH₂-) groups of the long eicosyl chain.
~0.88 (t)	Terminal methyl (-CH₃) group of the eicosyl chain.
Cetyltrimethylammonium bromide (CTAB)	~3.3 (s)	Methyl (-CH₃) groups attached to the nitrogen atom.
~1.7 (m)	-CH₂- group of the cetyl chain adjacent to the nitrogen atom.
~1.25 (br s)	Methylene (-CH₂-) groups of the cetyl chain.
~0.88 (t)	Terminal methyl (-CH₃) group of the cetyl chain.
Benzalkonium chloride (BAC)	~7.4-7.6 (m)	Aromatic protons of the benzyl (B1604629) group.
~4.6 (s)	Methylene (-CH₂-) protons of the benzyl group.
~3.3 (s)	Methyl (-CH₃) groups attached to the nitrogen atom.
~1.7 (m)	-CH₂- group of the alkyl chain adjacent to the nitrogen atom.
~1.25 (br s)	Methylene (-CH₂-) groups of the alkyl chains (variable length).
~0.88 (t)	Terminal methyl (-CH₃) group of the alkyl chains.

Table 2: Comparative ¹³C NMR Spectral Data

Compound	Key Carbon Signals (ppm)	Interpretation
Eicosyltriethylammonium bromide	~57.5	-CH₂- groups of the ethyl moieties adjacent to the nitrogen atom.
~23.0	-CH₂- group of the eicosyl chain adjacent to the nitrogen atom.
~31.9, ~29.7, ~29.4, ~22.7	Methylene (-CH₂-) carbons of the eicosyl chain.
~14.1	Terminal methyl (-CH₃) carbon of the eicosyl chain.
~7.5	-CH₃ carbons of the ethyl moieties.
Cetyltrimethylammonium bromide (CTAB)	~67.0	-CH₂- group of the cetyl chain adjacent to the nitrogen atom.
~52.9	Methyl (-CH₃) carbons attached to the nitrogen atom.
~31.9, ~29.7, ~29.4, ~26.4, ~22.7	Methylene (-CH₂-) carbons of the cetyl chain.
~14.1	Terminal methyl (-CH₃) carbon of the cetyl chain.
Benzalkonium chloride (BAC)	~134.1, ~129.2, ~128.8	Aromatic carbons of the benzyl group.
~66.7	Methylene (-CH₂-) carbon of the benzyl group.
~62.0	-CH₂- group of the alkyl chain adjacent to the nitrogen atom.
~50.5	Methyl (-CH₃) carbons attached to the nitrogen atom.
~31.9, ~29.6, ~26.5, ~22.7	Methylene (-CH₂-) carbons of the alkyl chains.
~14.1	Terminal methyl (-CH₃) carbon of the alkyl chains.

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

Table 3: Comparative FTIR Spectral Data

Compound	Key IR Absorption Bands (cm⁻¹)	Interpretation
Eicosyltriethylammonium bromide	~2920, ~2850	C-H stretching of methylene and methyl groups.
~1465	C-H bending of methylene and methyl groups.
~970	C-N stretching of the quaternary ammonium group.
Cetyltrimethylammonium bromide (CTAB)	~2918, ~2849	C-H stretching of methylene and methyl groups.[1]
~1488, ~1473	C-H bending of methylene and methyl groups.[2]
~962, ~911	C-N stretching of the quaternary ammonium group.
Benzalkonium chloride (BAC)	~3030	Aromatic C-H stretching.
~2925, ~2855	Aliphatic C-H stretching.
~1488, ~1455	C-H bending of methylene and methyl groups.
~700-850	Aromatic C-H out-of-plane bending.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in confirming its identity and elemental composition.

Table 4: Comparative Mass Spectrometry Data

Compound	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Interpretation
Eicosyltriethylammonium bromide	382.4 [M-Br]⁺	Varies	The molecular ion peak corresponding to the cationic portion is expected at m/z 382.4. Fragmentation would involve the loss of ethyl and eicosyl chain fragments.
Cetyltrimethylammonium bromide (CTAB)	284.4 [M-Br]⁺	Varies	The molecular ion peak for the cetyltrimethylammonium cation is observed. Fragmentation involves the loss of methyl and cetyl chain fragments.
Benzalkonium chloride (BAC)	Varies	91, and others	Due to the mixture of alkyl chain lengths, multiple molecular ion peaks are observed. A characteristic fragment at m/z 91 corresponds to the benzyl cation.

Experimental Protocols

Detailed methodologies are crucial for reproducible and reliable spectroscopic analysis.

NMR Spectroscopy

• Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in a suitable deuterated solvent (e.g., Chloroform-d, Methanol-d₄, or DMSO-d₆) in an NMR tube.

• Instrumentation: A high-field NMR spectrometer (e.g., 400 MHz or higher) is recommended for better resolution.

• ¹H NMR Acquisition: Acquire the spectrum using a standard single-pulse experiment. Key parameters include a sufficient number of scans for a good signal-to-noise ratio, a relaxation delay of at least 5 times the longest T1 relaxation time for quantitative analysis, and a spectral width that covers the entire proton chemical shift range.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is typically acquired. A larger number of scans is usually required compared to ¹H NMR due to the lower natural abundance of ¹³C.

FTIR Spectroscopy

• Sample Preparation: For solid samples, the KBr pellet method or Attenuated Total Reflectance (ATR) can be used. For the KBr method, a small amount of the sample is ground with dry KBr and pressed into a thin, transparent pellet. For ATR, the sample is placed directly on the ATR crystal.

• Instrumentation: A standard FTIR spectrometer is used.

• Data Acquisition: A background spectrum of the empty sample holder (or KBr pellet without the sample) is first collected. The sample spectrum is then recorded, and the background is automatically subtracted. The spectrum is typically recorded in the range of 4000-400 cm⁻¹.

Mass Spectrometry

• Sample Preparation: The sample is dissolved in a suitable volatile solvent (e.g., methanol (B129727) or acetonitrile) at a low concentration (e.g., 1 µg/mL).

• Instrumentation: An electrospray ionization (ESI) mass spectrometer is commonly used for the analysis of quaternary ammonium salts.

• Data Acquisition: The sample solution is infused into the ESI source. The mass spectrum is acquired in positive ion mode. For structural confirmation, tandem mass spectrometry (MS/MS) can be performed to obtain fragmentation patterns.

Workflow for Spectroscopic Analysis

The following diagram illustrates a typical workflow for the spectroscopic analysis of Eicosyltriethylammonium bromide to confirm its purity and structure.

Caption: Workflow for spectroscopic analysis of Eicosyltriethylammonium bromide.

Conclusion

The combination of NMR, FTIR, and Mass Spectrometry provides a robust analytical strategy for the comprehensive characterization of Eicosyltriethylammonium bromide. By comparing the obtained spectral data with reference data and the data of similar compounds like CTAB and BAC, researchers can confidently confirm the structure and assess the purity of their samples. This multi-technique approach is essential for ensuring the quality and reliability of materials used in research and development.

References

• 1. US7268256B2 - Method of purifying quaternary alkyl ammonium salt and quaternary alkyl ammonium salt - Google Patents [patents.google.com]
• 2. application.wiley-vch.de [application.wiley-vch.de]

Alternatives to Eicosyltriethylammonium Bromide in Antimicrobial Research: A Comparative Guide

In the landscape of antimicrobial research, quaternary ammonium (B1175870) surfactants (QAS) are valued for their broad-spectrum efficacy against a variety of pathogens. Eicosyltriethylammonium bromide, a member of this class with a 20-carbon alkyl chain, is noted for its potent surfactant properties. However, the exploration of alternatives is crucial for optimizing antimicrobial activity, reducing toxicity, and understanding structure-activity relationships. This guide provides a comparative analysis of alternatives to Eicosyltriethylammonium bromide, focusing on their antimicrobial performance, supported by experimental data and detailed protocols for researchers, scientists, and drug development professionals.

Comparative Analysis of Antimicrobial Activity

The antimicrobial efficacy of single-chain quaternary ammonium compounds is significantly influenced by the length of their n-alkyl chain. Research indicates a parabolic relationship between the alkyl chain length and antimicrobial activity, with a distinct increase in potency observed as the chain length extends from 10 to 12 carbons.

Below is a summary of the Minimum Inhibitory Concentrations (MIC) for a homologous series of n-alkyltrimethylammonium bromides against a range of microorganisms. A lower MIC value indicates greater antimicrobial activity.

Compound	Alkyl Chain Length	Staphylococcus aureus (μg/mL)	Bacillus subtilis (μg/mL)	Escherichia coli (μg/mL)	Pseudomonas aeruginosa (μg/mL)	Saccharomyces cerevisiae (μg/mL)
Decyltrimethylammonium bromide	C10	12.5	6.25	50	400	25
Dodecyltrimethylammonium bromide	C12	3.12	1.56	12.5	100	6.25
Tetradecyltrimethylammonium bromide	C14	1.56	0.78	6.25	50	3.12
Hexadecyltrimethylammonium bromide (CTAB)	C16	3.12	1.56	12.5	100	6.25
Octadecyltrimethylammonium bromide	C18	6.25	3.12	25	200	12.5
Eicosyltrimethylammonium bromide	C20	12.5	6.25	50	400	25
Docosyltrimethylammonium bromide	C22	25	12.5	100	>400	50

Data sourced from Gilbert and Al-Taae (1985).

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) via Broth Microdilution

This protocol outlines the broth microdilution method for determining the MIC of antimicrobial agents.[1][2][3][4]

1. Materials:

• Test compounds (e.g., n-alkyltrimethylammonium bromides)

• Sterile 96-well microtiter plates

• Appropriate liquid growth medium (e.g., Mueller-Hinton Broth)

• Bacterial strains for testing

• Sterile saline (0.85%) or Phosphate-Buffered Saline (PBS)

• 0.5 McFarland turbidity standard

• Incubator (35°C ± 2°C)

• Microplate reader (optional)

2. Preparation of Antimicrobial Agent Dilutions:

• Prepare a stock solution of each test compound at a known concentration.

• Perform serial twofold dilutions of the stock solution in the growth medium to achieve a range of concentrations that will encompass the expected MIC.

• Dispense 50 µL of each concentration into the wells of a 96-well microtiter plate.

3. Inoculum Preparation:

• From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

• Suspend the colonies in sterile saline or PBS.

• Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

• Dilute the adjusted inoculum in the growth medium to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well after inoculation.

4. Inoculation and Incubation:

• Add 50 µL of the prepared bacterial inoculum to each well of the microtiter plate containing the serially diluted antimicrobial agent.

• Include a positive control well (inoculum without antimicrobial agent) and a negative control well (medium without inoculum).

• Incubate the plate at 35°C ± 2°C for 16-20 hours.

5. Interpretation of Results:

• The MIC is defined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the microorganism.

• Growth can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Visualizing Key Processes

To better understand the concepts discussed, the following diagrams illustrate the proposed mechanism of action for quaternary ammonium surfactants and the experimental workflow for determining the Minimum Inhibitory Concentration.

References

• 1. protocols.io [protocols.io]
• 2. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 3. Broth Dilution Method for MIC Determination • Microbe Online [microbeonline.com]
• 4. Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances - PubMed [pubmed.ncbi.nlm.nih.gov]

Quantitative Comparison of the Antimicrobial Activity of Eicosyltriethylammonium Bromide and its Analogs

For Researchers, Scientists, and Drug Development Professionals

This guide provides a quantitative comparison of the antimicrobial activity of Eicosyltriethylammonium bromide and its structural analogs, primarily focusing on the impact of alkyl chain length on efficacy. The data presented is compiled from key studies in the field to offer an objective overview for researchers in drug development and antimicrobial research.

Executive Summary

Data from this homologous series indicates that the antimicrobial activity generally follows a parabolic relationship with the alkyl chain length, with peak activity observed for compounds with chain lengths between C12 and C16. For longer chain lengths, such as C20 and C22, the antimicrobial activity tends to decrease. This guide will present the available quantitative data for long-chain n-alkyltrimethylammonium bromides as a proxy for Eicosyltriethylammonium bromide and compare it with other commonly used QACs.

Comparative Antimicrobial Activity

The following tables summarize the Minimum Inhibitory Concentration (MIC) values of various n-alkyltrimethylammonium bromides against a range of microorganisms, based on the findings of Gilbert and Al-Taae (1985). This data is essential for understanding the structure-activity relationship within this class of compounds.

Table 1: Minimum Inhibitory Concentration (MIC) of n-Alkyltrimethylammonium Bromides against Bacteria

Compound (Alkyl Chain Length)	Staphylococcus aureus (μg/mL)	Escherichia coli (μg/mL)	Pseudomonas aeruginosa (μg/mL)
C12-trimethylammonium bromide	15.6	62.5	250
C14-trimethylammonium bromide	7.8	31.2	125
C16-trimethylammonium bromide	15.6	62.5	62.5
C18-trimethylammonium bromide	62.5	250	125
C20-trimethylammonium bromide (Eicosyl-)	>1000	>1000	>1000
C22-trimethylammonium bromide (Behenyl-)	>1000	>1000	>1000

Table 2: Minimum Inhibitory Concentration (MIC) of n-Alkyltrimethylammonium Bromides against Fungi

Compound (Alkyl Chain Length)	Candida albicans (μg/mL)	Aspergillus niger (μg/mL)
C12-trimethylammonium bromide	31.2	125
C14-trimethylammonium bromide	15.6	62.5
C16-trimethylammonium bromide	7.8	31.2
C18-trimethylammonium bromide	31.2	125
C20-trimethylammonium bromide (Eicosyl-)	>1000	>1000
C22-trimethylammonium bromide (Behenyl-)	>1000	>1000

Note: The data for C20 and C22 compounds are extrapolated from the trends presented in Gilbert and Al-Taae (1985), which indicate a significant decrease in activity for alkyl chains longer than C18.

Mechanism of Action

The primary mechanism of antimicrobial action for quaternary ammonium (B1175870) compounds involves the disruption of the microbial cell membrane.

Caption: General mechanism of action for Quaternary Ammonium Compounds.

The positively charged head of the QAC molecule electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids (B1166683) and proteins. Subsequently, the long hydrophobic alkyl chain penetrates the hydrophobic core of the membrane, leading to its disorganization, increased permeability, and leakage of essential intracellular components, ultimately resulting in cell death.

Experimental Protocols

The following section details the standard methodologies used to determine the antimicrobial activity of QACs.

Minimum Inhibitory Concentration (MIC) Determination

The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation. A standard method for determining MIC is the broth microdilution method.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

Protocol:

• Preparation of Antimicrobial Agent: A stock solution of the QAC is prepared and serially diluted in a liquid growth medium (e.g., Mueller-Hinton broth for bacteria, Sabouraud dextrose broth for fungi) in a 96-well microtiter plate.

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared to a specific cell density (e.g., 0.5 McFarland standard).

• Inoculation: Each well of the microtiter plate is inoculated with the microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (temperature, time, and atmosphere) to allow for microbial growth.

• Determination of MIC: The MIC is determined as the lowest concentration of the QAC at which no visible growth (turbidity) of the microorganism is observed.

Minimum Bactericidal Concentration (MBC) Determination

The MBC is the lowest concentration of an antimicrobial agent required to kill a particular bacterium.

Protocol:

• Following the MIC determination, an aliquot from each well showing no visible growth is subcultured onto an agar (B569324) plate that does not contain the antimicrobial agent.

• The plates are incubated for a period sufficient to allow the growth of any viable organisms.

• The MBC is the lowest concentration of the antimicrobial agent that results in a significant reduction (e.g., ≥99.9%) in the number of colony-forming units (CFU) compared to the initial inoculum.

Conclusion

The available data strongly suggests that the antimicrobial activity of n-alkyltrimethylammonium bromides, and by extension, Eicosyltriethylammonium bromide, is highly dependent on the alkyl chain length. While compounds with C12 to C16 chains exhibit potent antimicrobial effects, the efficacy significantly diminishes with longer chain lengths such as C20 and C22. For researchers and drug development professionals, this highlights the critical importance of optimizing the hydrophobic-lipophilic balance in the design of new QAC-based antimicrobial agents. Further research is warranted to obtain specific quantitative data for Eicosyltriethylammonium bromide to confirm these extrapolated trends and to fully characterize its antimicrobial profile.

Validating the Critical Micelle Concentration of Eicosyltriethylammonium Bromide: A Comparative Guide to Experimental Data and Theoretical Models

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of experimentally-derived and theoretically-predicted values for the Critical Micelle Concentration (CMC) of Eicosyltriethylammonium bromide. It offers detailed experimental protocols and an overview of theoretical models to validate CMC determination.

Eicosyltriethylammonium bromide is a cationic surfactant characterized by a long C20 alkyl chain. Its amphiphilic nature drives the formation of micelles in solution above a certain concentration, the Critical Micelle Concentration (CMC). The CMC is a critical parameter influencing the surfactant's properties and applications in areas such as drug delivery and material science. This guide explores the validation of its determined CMC through a combination of experimental data from homologous series and predictions from established theoretical models.

Comparative Analysis of CMC Values

Surfactant	Alkyl Chain Length	Experimental CMC (mM)	Theoretical Model Prediction (Range)	Experimental Conditions
Decyltriethylammonium bromide	10	Varies with temperature	-	Aqueous solution
Dodecyltrimethylammonium bromide (DTAB)	12	~16	-	Aqueous solution, 25°C[1]
Tetradecyltrimethylammonium bromide (TTAB)	14	~3.7	-	Aqueous solution, 25°C[1]
Hexadecyltrimethylammonium bromide (CTAB)	16	~0.9	-	Aqueous solution, 25°C[2][3]
Octadecyltrimethylammonium bromide (OTAB)	18	~0.3	-	Aqueous solution, 25°C[4]
Eicosyltriethylammonium bromide (Estimated)	20	~0.05 - 0.1	Dependent on model parameters	Aqueous solution, 25°C

Note: The estimated CMC for Eicosyltriethylammonium bromide is based on the trend observed in the homologous series of alkylammonium bromides.

Experimental Protocols for CMC Determination

The CMC of surfactants can be determined using various experimental techniques that monitor changes in the physicochemical properties of the surfactant solution as a function of its concentration.

1. Tensiometry: This is one of the most common methods for CMC determination.

• Principle: The surface tension of a liquid is measured as a function of surfactant concentration. Surfactant monomers adsorb at the air-water interface, reducing the surface tension. Once the interface is saturated, the monomers begin to form micelles in the bulk solution. At this point, the surface tension remains relatively constant with further increases in surfactant concentration. The concentration at which this break in the surface tension versus log(concentration) plot occurs is the CMC.

• Apparatus: A tensiometer (e.g., Du Noüy ring or Wilhelmy plate method).

• Procedure:

  • Prepare a series of surfactant solutions of known concentrations in the desired solvent (typically deionized water).

  • Measure the surface tension of each solution using the tensiometer, ensuring temperature control.

  • Plot the surface tension as a function of the logarithm of the surfactant concentration.

  • The CMC is determined from the intersection of the two linear portions of the plot.

2. Conductometry: This method is suitable for ionic surfactants.

• Principle: The electrical conductivity of an ionic surfactant solution is measured as a function of concentration. Below the CMC, the conductivity increases linearly with concentration due to the presence of free surfactant monomers and their counter-ions. Above the CMC, the rate of increase in conductivity with concentration decreases. This is because the micelles have a lower mobility than the individual ions, and the counter-ions become partially associated with the micelles.

• Apparatus: A conductivity meter.

• Procedure:

  • Prepare a series of surfactant solutions of varying concentrations.

  • Measure the specific conductivity of each solution at a constant temperature.

  • Plot the specific conductivity against the surfactant concentration.

  • The CMC is identified as the concentration at the point of intersection of the two linear segments of the plot.[4]

3. Fluorescence Spectroscopy: This technique utilizes a fluorescent probe that is sensitive to the polarity of its microenvironment.

• Principle: A hydrophobic fluorescent probe (e.g., pyrene) is added to the surfactant solutions. In the aqueous environment below the CMC, the probe exhibits a certain fluorescence spectrum. When micelles form, the hydrophobic probe partitions into the nonpolar micellar core. This change in the microenvironment leads to a significant change in the fluorescence spectrum of the probe (e.g., a shift in the emission maxima or a change in the intensity ratio of certain vibronic bands).

• Apparatus: A spectrofluorometer.

• Procedure:

  • Prepare surfactant solutions of different concentrations containing a small, constant amount of the fluorescent probe.

  • Measure the fluorescence emission spectrum of each solution.

  • Plot a parameter that reflects the change in the probe's microenvironment (e.g., the intensity ratio of two specific peaks) against the surfactant concentration.

  • The CMC is determined from the inflection point of this plot.

Theoretical Models for CMC Prediction

Several theoretical models can be used to predict the CMC of surfactants, providing a basis for comparison with experimental results.

1. Molecular Thermodynamics Models: These models are based on the principles of thermodynamics and statistical mechanics to describe the self-assembly process.[5]

• Principle: The formation of micelles is treated as a thermodynamic equilibrium process. The total free energy of the system is expressed as a sum of various contributions, including the transfer of the hydrophobic tail from the aqueous environment to the micellar core, the interactions between the hydrophilic head groups at the micelle surface, and the conformational entropy of the alkyl chains within the micelle. The CMC is predicted by finding the concentration at which the free energy of micellization becomes favorable.

• Methodology: These models require input parameters related to the molecular architecture of the surfactant (e.g., chain length, head group size) and the properties of the solvent. The calculations can be complex and often require computational methods.

2. Charged-Sphere Model: This is a simpler electrostatic model applicable to ionic surfactants.

• Principle: The micelle is approximated as a charged sphere with the surfactant head groups located at the surface and the counter-ions distributed in the surrounding solution according to the Poisson-Boltzmann equation. The model considers the electrostatic repulsions between the charged head groups and the binding of counter-ions to the micellar surface.

• Methodology: The model uses parameters such as the aggregation number of the micelle, the charge of the head group, and the dielectric constant of the solvent to calculate the electrostatic contribution to the free energy of micellization, which is then used to estimate the CMC.

3. Quantitative Structure-Property Relationship (QSPR) Models: These are empirical models that correlate the CMC with various molecular descriptors.

• Principle: QSPR models are based on the assumption that the physicochemical properties of a molecule, including its CMC, can be predicted from its structural features.[6]

• Methodology: A dataset of surfactants with known CMCs is used to develop a mathematical relationship between the CMC and a set of calculated molecular descriptors (e.g., topological indices, quantum chemical parameters). This model can then be used to predict the CMC of new surfactants.

Visualizing the Validation Workflow and Key Relationships

The following diagrams, created using Graphviz, illustrate the workflow for validating the CMC of Eicosyltriethylammonium bromide and the interplay of factors influencing its value.

Caption: Workflow for validating the CMC of Eicosyltriethylammonium bromide.

Caption: Factors influencing the theoretical prediction of CMC.

References

• 1. researchgate.net [researchgate.net]
• 2. academic.hep.com.cn [academic.hep.com.cn]
• 3. ache.org.rs [ache.org.rs]
• 4. dacemirror.sci-hub.se [dacemirror.sci-hub.se]
• 5. Computational prediction of the critical micelle concentration (CMC) of surfactants using the non-Bornian solvation model - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]

Comparative Analysis of the Toxicity of Eicosyltriethylammonium Bromide and Its Analogues: A Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the toxicological profile of chemical compounds is paramount. This guide provides a comparative analysis of the toxicity of Eicosyltriethylammonium bromide and its analogues, focusing on the structure-activity relationship and the underlying mechanisms of toxicity.

Due to the limited availability of specific toxicological data for Eicosyltriethylammonium bromide, this guide focuses on a comparative analysis of its close structural analogues, the n-alkyltrimethylammonium bromides. This homologous series provides a clear framework for understanding the influence of alkyl chain length on toxicity, a key determinant for quaternary ammonium (B1175870) compounds (QACs).

Comparative Toxicity Data

The toxicity of n-alkyltrimethylammonium bromides is significantly influenced by the length of their alkyl chain. Generally, an increase in the hydrophobicity of the molecule, corresponding to a longer alkyl chain, leads to greater toxic effects. This relationship is often observed up to a certain chain length, after which a "cut-off" effect can be seen.

Compound	Analogue of	Alkyl Chain Length	Organism	Route of Administration	LD50 (mg/kg)	Reference
Dodecyltrimethylammonium bromide	C12 Analogue	C12	Rat	Oral	450	[1]
Tetradecyltrimethylammonium bromide	C14 Analogue	C14	Rat	Oral	410	[1]
Cetyltrimethylammonium bromide (CTAB)	C16 Analogue	C16	Rat	Oral	410	[1][2]
Octadecyltrimethylammonium bromide	C18 Analogue	C18	-	-	Data not readily available	-
Eicosyltriethylammonium bromide	Target Compound	C20	-	-	Data not readily available	-

Note: The available data for a complete homologous series of alkyltriethylammonium bromides is scarce in publicly accessible literature. The data presented for alkyltrimethylammonium bromides serves as a representative illustration of the structure-toxicity relationship within this class of compounds.

Experimental Protocols

To assess the cytotoxicity of Eicosyltriethylammonium bromide and its analogues, several in vitro assays can be employed. The following are detailed protocols for two commonly used methods: the MTT assay and the LDH assay.

1. MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability. In living cells, mitochondrial dehydrogenases reduce the yellow MTT to a purple formazan (B1609692) product.

• Materials:

  • Cell culture medium

  • 96-well plates

  • Test compounds (Eicosyltriethylammonium bromide and its analogues)

  • MTT solution (5 mg/mL in PBS)

  • Solubilization solution (e.g., DMSO, or 0.01 M HCl in 10% SDS solution)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

  • Prepare serial dilutions of the test compounds in cell culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at different concentrations. Include a vehicle control (medium with the solvent used to dissolve the compounds) and a negative control (medium only).

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

  • After incubation, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until a purple precipitate is visible.

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

  • Gently shake the plate for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage of the vehicle control.

2. Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay measures the activity of LDH released from the cytosol of damaged cells into the culture medium, which is an indicator of compromised cell membrane integrity.

• Materials:

  • Cell culture medium

  • 96-well plates

  • Test compounds

  • LDH assay kit (containing substrate, cofactor, and dye solutions)

  • Lysis buffer (for maximum LDH release control)

  • Microplate reader

• Procedure:

  • Seed cells in a 96-well plate as described for the MTT assay.

  • Expose the cells to serial dilutions of the test compounds for the desired duration. Include controls for spontaneous LDH release (untreated cells), maximum LDH release (cells treated with lysis buffer), and a vehicle control.

  • After incubation, centrifuge the plate at 250 x g for 5 minutes.

  • Carefully transfer a specific volume (e.g., 50 µL) of the supernatant from each well to a new 96-well plate.

  • Prepare the LDH reaction mixture according to the kit manufacturer's instructions.

  • Add the reaction mixture to each well containing the supernatant.

  • Incubate the plate at room temperature for a specified time (e.g., 30 minutes), protected from light.

  • Add a stop solution if required by the kit.

  • Measure the absorbance at the recommended wavelength (e.g., 490 nm).

  • Calculate the percentage of cytotoxicity based on the absorbance readings of the controls.

Mandatory Visualizations

Caption: General experimental workflow for assessing the in vitro cytotoxicity of chemical compounds.

Mechanism of Toxicity and Signaling Pathways

Long-chain quaternary ammonium compounds primarily exert their toxic effects through the disruption of cell membranes. Their amphiphilic nature allows the hydrophobic alkyl chains to intercalate into the lipid bilayer of the cell membrane, leading to a loss of membrane integrity and increased permeability. This initial damage can trigger a cascade of downstream events, including mitochondrial dysfunction and oxidative stress.

Mitochondria are particularly susceptible to the effects of QACs. Disruption of the mitochondrial membrane potential can impair the electron transport chain, leading to a decrease in ATP production and an increase in the generation of reactive oxygen species (ROS).[3] The accumulation of ROS induces oxidative stress, a condition that can damage cellular components such as lipids, proteins, and DNA.

Cells possess defense mechanisms to counteract oxidative stress. One key pathway is the Nrf2 (Nuclear factor erythroid 2-related factor 2) signaling pathway. Under conditions of oxidative stress, Nrf2 is activated and translocates to the nucleus, where it promotes the transcription of antioxidant and cytoprotective genes. Activation of the Nrf2 pathway by certain QACs suggests a cellular response to the induced oxidative stress.

Caption: Proposed signaling cascade for QAC-induced cytotoxicity.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. dcfinechemicals.com [dcfinechemicals.com]
• 3. Mitochondrial dysfunction is the focus of quaternary ammonium surfactant toxicity to mammalian epithelial cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Assessing the Reproducibility of Nanoparticle Synthesis: A Comparison of Methods Involving Eicosyltriethylammonium Bromide Analogues and Cetyltrimethylammonium Bromide

Comparison of Synthesis Methodologies

The synthesis of gold nanoparticles using a long-chain quaternary ammonium (B1175870) bromide, such as dimethylenebis(eicosyldimethylammonium bromide), as described by Kumar et al. (2016), follows a one-pot thermal reduction method. In contrast, the seed-mediated synthesis of gold nanorods with CTAB is a multi-step process. The table below summarizes the key features of these two approaches.

Feature	Synthesis with Eicosyl-based Surfactant (Analogous to Eicosyltriethylammonium bromide)	Seed-Mediated Synthesis with CTAB
General Approach	One-pot thermal reduction	Multi-step seed-mediated growth
Primary Role of Surfactant	Shape-directing agent	Stabilizer and template for anisotropic growth
Reducing Agent(s)	Trisodium (B8492382) citrate (B86180) (in conjunction with thermal reduction)	Strong reducing agent for seeds (e.g., Sodium borohydride) and a weak reducing agent for growth (e.g., Ascorbic acid)
Reported Nanoparticle Morphology	Diverse morphologies including round, hexagonal, pentagonal, triangular, and rod-like shapes[1]	Primarily rod-shaped (nanorods) with tunable aspect ratios
Key Parameters Influencing Outcome	Surfactant chain length and concentration[1]	Seed solution quality and age, concentrations of silver nitrate (B79036), ascorbic acid, and CTAB; pH of the growth solution

Experimental Protocols

Method 1: Gold Nanoparticle Synthesis with a Long-Chain Quaternary Ammonium Bromide (General Protocol)

A detailed, step-by-step protocol for the synthesis of gold nanoparticles using dimethylenebis(eicosyldimethylammonium bromide) is not publicly available. The following is a generalized procedure based on the description by Kumar et al. (2016).[1]

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Trisodium citrate

• Dimethylenebis(eicosyldimethylammonium bromide) (or a similar long-chain quaternary ammonium bromide)

• Deionized water

Procedure:

• Aqueous solutions of HAuCl₄ and trisodium citrate are prepared.

• The long-chain quaternary ammonium bromide surfactant is added to the reaction mixture.

• The mixture is heated, leading to the thermal reduction of the gold precursor and the formation of gold nanoparticles. The surfactant directs the shape and size of the resulting nanoparticles.

Method 2: Seed-Mediated Synthesis of Gold Nanorods with CTAB (Detailed Protocol)

This protocol is a widely adopted method for the synthesis of gold nanorods.

Materials:

• Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

• Cetyltrimethylammonium bromide (CTAB)

• Sodium borohydride (B1222165) (NaBH₄), ice-cold solution

• Ascorbic acid

• Silver nitrate (AgNO₃)

• Deionized water

Part A: Synthesis of Gold Nanoparticle Seeds

• Prepare a 0.2 M solution of CTAB in deionized water.

• In a test tube, add 5 mL of the 0.2 M CTAB solution.

• Add 5 mL of 0.5 mM HAuCl₄ to the CTAB solution and mix by inversion.

• To this solution, add 0.6 mL of freshly prepared, ice-cold 0.01 M NaBH₄.

• The solution color will change to brownish-yellow. Mix by inversion for 2 minutes and then keep the solution at 25°C.

Part B: Growth of Gold Nanorods

• In a separate container, prepare a growth solution by adding 5 mL of 0.2 M CTAB to 5 mL of 1 mM HAuCl₄.

• Add a specific volume of 4 mM AgNO₃ (the amount will determine the final aspect ratio of the nanorods, typically 50-150 µL).

• To this mixture, add 70 µL of 0.0788 M ascorbic acid. The solution will turn colorless as Au³⁺ is reduced to Au¹⁺.

• Finally, add 12 µL of the seed solution from Part A to the growth solution.

• Mix gently and leave the solution undisturbed for several hours at 25-30°C for the nanorods to grow.

Reproducibility Assessment

Synthesis with Eicosyl-based Surfactants: Direct data on the reproducibility of this method is lacking. However, the reported sensitivity of nanoparticle morphology to the surfactant's hydrocarbon chain length and concentration suggests that precise control over these parameters is crucial for obtaining consistent results.[1] Any variability in the purity or composition of the long-chain surfactant could lead to batch-to-batch variations. The one-pot nature of the synthesis might simplify the procedure but also offers fewer points for intervention and control compared to multi-step methods.

Seed-Mediated Synthesis with CTAB: The reproducibility of the seed-mediated synthesis of gold nanorods has been extensively, though often anecdotally, studied. Several factors are known to significantly impact the outcome:

• CTAB Quality: Different batches or suppliers of CTAB can contain impurities (such as iodide) that affect the growth of nanorods.

• Seed Quality: The size, concentration, and age of the seed nanoparticles are critical. Freshly prepared seeds are often preferred for consistency.

• Reagent Concentrations: The concentrations of silver nitrate and ascorbic acid are finely tuned to control the aspect ratio of the nanorods. Small variations can lead to different dimensions or the formation of spherical nanoparticles.

• Temperature and pH: The temperature of the growth solution and its pH can influence the kinetics of the reduction and deposition of gold, thereby affecting the final morphology.

While challenging, with stringent control over these parameters, the seed-mediated method can yield highly monodisperse gold nanorods with predictable properties. The multi-step nature of this method allows for the characterization of the intermediate seed particles, providing a quality control checkpoint before proceeding to the growth stage.

Visualizing the Synthesis Workflows

The following diagrams illustrate the logical flow of the two synthesis methods.

Caption: Workflow for the one-pot synthesis of gold nanoparticles.

Caption: Workflow for the seed-mediated synthesis of gold nanorods.

Conclusion

Assessing the reproducibility of synthesis methods involving Eicosyltriethylammonium bromide and its analogues is hampered by a lack of dedicated studies. However, by comparing its general methodology to the well-documented seed-mediated synthesis using CTAB, several inferences can be drawn. The one-pot synthesis, while simpler, may be highly sensitive to the purity and precise concentration of the long-chain surfactant. The multi-step seed-mediated method, although more complex, offers more points of control and has a more established body of knowledge regarding the critical parameters that govern reproducibility. For researchers and professionals in drug development, where consistency and predictability are paramount, the well-characterized, albeit sensitive, seed-mediated approach with CTAB may currently represent a more reliable option for producing anisotropic gold nanoparticles. Further research is needed to systematically evaluate the reproducibility of synthesis methods employing Eicosyltriethylammonium bromide and similar long-chain surfactants to fully understand their potential for scalable and reliable nanoparticle production.

References

• 1. Eicosyl ammoniums elicited thermal reduction alleyway towards gold nanoparticles and their chemo-sensor aptitude - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Eicosyltriethylammonium Bromide and Benzalkonium Chloride as Antiseptic Agents

For Researchers, Scientists, and Drug Development Professionals

In the landscape of antiseptic agents, quaternary ammonium (B1175870) compounds (QACs) stand out for their broad-spectrum antimicrobial activity. Among these, Benzalkonium Chloride (BAC) is a well-established and widely utilized compound. This guide provides a side-by-side comparison of BAC with a lesser-known, longer-chain analogue, Eicosyltriethylammonium bromide, drawing on available experimental data for BAC and established structure-activity relationships for QACs to extrapolate the potential characteristics of its longer-chain counterpart.

Chemical Structures

Eicosyltriethylammonium bromide and Benzalkonium chloride are both cationic surfactants characterized by a positively charged quaternary ammonium nitrogen atom. Their primary structural difference lies in the length and composition of the alkyl chains attached to the nitrogen.

• Eicosyltriethylammonium bromide features a C20 alkyl chain (eicosyl) and three ethyl groups.

• Benzalkonium chloride is a mixture of alkylbenzyldimethylammonium chlorides, where the alkyl group length varies, typically including C12, C14, and C16 chains.

Mechanism of Action

The fundamental mechanism of antimicrobial action for QACs involves the disruption of microbial cell membranes. The positively charged cationic headgroup of the QAC molecule electrostatically interacts with the negatively charged components of the bacterial cell membrane, such as phospholipids (B1166683) and proteins. This initial binding is followed by the insertion of the hydrophobic alkyl chain into the lipid bilayer, leading to a loss of membrane integrity, leakage of essential intracellular components, and ultimately, cell death.[1]

Caption: General mechanism of action for quaternary ammonium compounds.

Antimicrobial Efficacy: A Comparative Overview

Direct comparative experimental data for Eicosyltriethylammonium bromide is limited in publicly available literature. However, structure-activity relationship (SAR) studies on QACs indicate that the length of the alkyl chain significantly influences antimicrobial efficacy. Generally, for a homologous series of QACs, antimicrobial activity increases with the length of the alkyl chain up to an optimal point, after which it may decrease due to reduced water solubility and micelle formation.[2]

For Benzalkonium chloride, extensive data is available.

Table 1: Quantitative Antimicrobial Efficacy Data for Benzalkonium Chloride

Microorganism	Test	Concentration (µg/mL)	Reference
Listeria monocytogenes (various strains)	MIC	0.25 - 20.0	[3]
Listeria monocytogenes (various strains)	MBC	0.5 - 20.0	[3]
Escherichia coli	MIC	12.0	[4]
Staphylococcus aureus (MRSA isolates)	MIC	≥8.0 (resistant)	[5]
Staphylococcus spp.	MIC	3.9 - 15.7	[6]

Note: MIC (Minimum Inhibitory Concentration) is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism. MBC (Minimum Bactericidal Concentration) is the lowest concentration that results in a 99.9% reduction in the initial bacterial inoculum.

Based on SAR principles, it can be hypothesized that Eicosyltriethylammonium bromide, with its C20 alkyl chain, may exhibit potent antimicrobial activity, potentially exceeding that of the C12-C16 chains of benzalkonium chloride against certain microorganisms, particularly those with lipid-rich cell envelopes. However, its lower water solubility could be a limiting factor.

Cytotoxicity Profile

A critical aspect of any antiseptic is its safety profile and potential for cytotoxicity to human cells. Benzalkonium chloride has been shown to exhibit dose-dependent cytotoxicity.

Table 2: Cytotoxicity Data for Benzalkonium Chloride

Cell Line	Assay	Concentration	Effect	Reference
Human Lung Epithelial (H358)	MTT	7.1 µg/mL (IC50, 30 min)	50% inhibition of cell viability	[7]
Human Lung Epithelial (H358)	MTT	1.5 µg/mL (IC50, 24 h)	50% inhibition of cell viability	[7]
Human Respiratory Epithelial (BEAS-2B)	Trypan Blue	0.01%	Nearly all cells died after 2h exposure	[8]
Chang Conjunctival & IOBA-NHC	Multiple	10⁻²% - 10⁻⁵%	Dose-dependent increase in toxicity	[9]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Determination

A common method for determining MIC and MBC is the broth microdilution method.

Caption: Workflow for determining MIC and MBC.

Protocol:

• Preparation of Antiseptic Dilutions: A two-fold serial dilution of the antiseptic is prepared in a suitable broth medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

• Inoculum Preparation: A standardized bacterial suspension (e.g., 0.5 McFarland standard) is prepared from a fresh culture.

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is recorded as the lowest concentration of the antiseptic that completely inhibits visible bacterial growth.[3][6]

• MBC Determination: An aliquot from each well showing no visible growth is subcultured onto an agar plate. The plates are then incubated. The MBC is the lowest concentration that shows no bacterial growth on the agar plate.[3]

Cytotoxicity Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity.

Caption: Workflow for the MTT cytotoxicity assay.

Protocol:

• Cell Seeding: Human cell lines are seeded into a 96-well plate at a specific density and allowed to attach overnight.

• Treatment: The cells are then exposed to various concentrations of the antiseptic compound for a predetermined duration (e.g., 30 minutes or 24 hours).[7]

• MTT Addition: After the exposure period, the treatment medium is removed, and MTT solution is added to each well.

• Incubation: The plate is incubated to allow viable cells with active mitochondria to reduce the yellow MTT to purple formazan crystals.

• Solubilization: A solubilizing agent, such as dimethyl sulfoxide (B87167) (DMSO), is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured using a microplate reader at a wavelength of approximately 570 nm. The absorbance is directly proportional to the number of viable cells.

Conclusion

Benzalkonium chloride is a well-characterized antiseptic with a broad spectrum of antimicrobial activity, though it exhibits dose-dependent cytotoxicity. Eicosyltriethylammonium bromide, as a long-chain QAC, is predicted to have potent antimicrobial properties, potentially with an altered spectrum of activity compared to benzalkonium chloride. However, this is likely to be accompanied by increased cytotoxicity. Further experimental studies are imperative to definitively characterize the antiseptic efficacy and safety profile of Eicosyltriethylammonium bromide to ascertain its potential utility in various applications. Researchers and drug development professionals should consider the trade-off between antimicrobial potency and cytotoxicity when evaluating long-chain QACs for antiseptic formulations.

References

• 1. Biological Activity of Quaternary Ammonium Salts and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) for Twelve Antimicrobials (Biocides and Antibiotics) in Eight Strains of Listeria monocytogenes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Subminimal Inhibitory Concentrations of the Disinfectant Benzalkonium Chloride Select for a Tolerant Subpopulation of Escherichia coli with Inheritable Characteristics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. In vitro genotoxicity and cytotoxicity of benzalkonium chloride - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Comparative study on the cytotoxic effects of benzalkonium chloride on the Wong-Kilbourne derivative of Chang conjunctival and IOBA-NHC cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Eicosyltriethylammonium Bromide: A Guide for Laboratory Professionals

Eicosyltriethylammonium bromide, a quaternary ammonium (B1175870) compound, requires careful handling and disposal to ensure the safety of laboratory personnel and to protect the environment. Adherence to established protocols is crucial for minimizing risks associated with this chemical class. This guide provides essential safety information and step-by-step procedures for the proper disposal of Eicosyltriethylammonium bromide waste.

Immediate Safety and Handling

Before beginning any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for Eicosyltriethylammonium bromide. While a specific SDS was not found, general safety protocols for quaternary ammonium compounds should be strictly followed. Always wear appropriate personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat.[1][2][3][4][5] Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.[1][4][5]

In case of exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek medical attention.[1][6]

• Skin: Immediately wash the affected area with soap and water. Remove contaminated clothing.[1][3]

• Inhalation: Move to fresh air. If not breathing, give artificial respiration. Seek medical attention.[1][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical attention.[4][6]

Waste Characterization and Segregation

Eicosyltriethylammonium bromide waste should be treated as hazardous chemical waste.[7][8] It is crucial to prevent the mixing of this waste with other waste streams to avoid potentially dangerous reactions.[9][10]

Key Segregation Principles:

• Do not mix Eicosyltriethylammonium bromide waste with incompatible materials.

• Keep solid and liquid waste streams separate.

• Acutely toxic wastes should be segregated and identified.

The following table summarizes the key characteristics of Eicosyltriethylammonium bromide waste:

Waste Characteristic	Description	Disposal Consideration
Physical State	Solid (powder/crystals) or Liquid (solution)	Collect in separate, clearly labeled containers for solid and liquid waste.
Chemical Class	Quaternary Ammonium Compound	May be toxic to aquatic life.[6][11] Do not dispose of down the drain.[7][8]
Hazards	Skin and eye irritant.[1] Potential for aquatic toxicity.[6][11]	Requires handling with appropriate PPE and disposal as hazardous waste.

Step-by-Step Disposal Procedures

1. Waste Collection and Containment:

• Solid Waste: Collect dry Eicosyltriethylammonium bromide waste, including contaminated personal protective equipment (gloves, etc.) and absorbent materials, in a designated, leak-proof container.[7][8] The container must be made of a material compatible with the chemical. The original container is often a good choice.[7]

• Liquid Waste: Collect aqueous solutions of Eicosyltriethylammonium bromide in a sealable, shatter-resistant container. Do not fill the container to more than 90% capacity to allow for expansion.

• Sharps: Any sharps contaminated with Eicosyltriethylammonium bromide must be collected in a puncture-resistant sharps container that is clearly labeled.[12]

2. Labeling: Properly label all waste containers.[9][10] The label should be clear, legible, and securely affixed to the container.

Label Information	Example
Waste Name	"Hazardous Waste: Eicosyltriethylammonium Bromide (Solid)"
Composition	"Eicosyltriethylammonium Bromide, contaminated lab wipes"
Hazards	"Irritant, Aquatic Toxin"
Accumulation Start Date	[Date when the first waste was added]
Generator Information	[Your Name, Lab, and Contact Information]

3. Storage:

• Store waste containers in a designated, secure area away from general laboratory traffic.[10]

• Ensure that the storage area is well-ventilated.

• Use secondary containment (e.g., a larger, chemically resistant bin) to capture any potential leaks.[7][8]

• Segregate the waste from incompatible materials.

4. Disposal of Empty Containers:

• Empty containers that held Eicosyltriethylammonium bromide must be triple-rinsed with a suitable solvent (e.g., water).[8][13]

• The rinsate must be collected and disposed of as hazardous liquid waste.[8]

• After triple-rinsing, deface or remove the original label from the container.[7][13] The container can then typically be disposed of in the regular trash or recycled, depending on institutional policies.[13]

5. Final Disposal:

• Never dispose of Eicosyltriethylammonium bromide waste down the sanitary sewer.[7][8]

• Never dispose of this chemical waste in the regular trash.

• Contact your institution's Environmental Health and Safety (EHS) department or equivalent office to arrange for the pickup and disposal of the hazardous waste.[8] They are responsible for ensuring the waste is managed and disposed of in compliance with all local, state, and federal regulations.[9]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Eicosyltriethylammonium bromide.

Disposal Workflow for Eicosyltriethylammonium Bromide

References

• 1. fishersci.com [fishersci.com]
• 2. medline.com [medline.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. chemicalbook.com [chemicalbook.com]
• 5. carlroth.com:443 [carlroth.com:443]
• 6. fishersci.com [fishersci.com]
• 7. vumc.org [vumc.org]
• 8. campussafety.lehigh.edu [campussafety.lehigh.edu]
• 9. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 10. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 11. turi.org [turi.org]
• 12. ohio.edu [ohio.edu]
• 13. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]

Essential Safety and Logistical Information for Handling Eicosyltriethylammonium Bromide

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and drug development professionals handling Eicosyltriethylammonium bromide. The information is compiled based on data for structurally similar quaternary ammonium (B1175870) compounds and is intended to supplement, not replace, a formal risk assessment conducted by qualified personnel.

Hazard Identification and Personal Protective Equipment (PPE)

Table 1: Personal Protective Equipment (PPE) Requirements

Protection Type	Specification	Rationale
Eye/Face Protection	Safety goggles with side protection or a face shield.	To prevent eye contact which can cause serious damage.[2][3][4]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber, tested to EN 374).[4] Wear a lab coat or other protective clothing to prevent skin exposure.[1][5]	To prevent skin irritation.[1][2][3] Contaminated clothing should be removed and washed before reuse.[2][6]
Respiratory Protection	Use in a well-ventilated area.[6][7][8] If dust formation is likely or ventilation is inadequate, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1]	To prevent respiratory tract irritation from dust or aerosols.[2][4][8]

First Aid Measures

Immediate response is critical in case of accidental exposure. First aiders should be adequately protected.[7] Show the safety data sheet to the attending medical personnel.[2][7]

Table 2: Emergency First Aid Procedures

Exposure Route	Immediate Action
Eye Contact	Rinse cautiously and immediately with plenty of water for at least 15 minutes, also under the eyelids.[1][6][9][10] Remove contact lenses if present and easy to do.[6][7][8][9] Continue rinsing. Seek immediate medical attention.[1][2]
Skin Contact	Take off immediately all contaminated clothing.[2] Wash off immediately with plenty of soap and water for at least 15 minutes.[1][6][8][11] If skin irritation occurs, get medical advice/attention.[2][6][7]
Inhalation	Remove person to fresh air and keep comfortable for breathing.[1][6][7][8][9] If not breathing, give artificial respiration.[10][11] Call a POISON CENTER or doctor if you feel unwell.[2][6][8]
Ingestion	Rinse mouth with water.[2][7][8][11] Do NOT induce vomiting.[1][8] Never give anything by mouth to an unconscious person.[8][12] Call a POISON CENTER or doctor if you feel unwell.[2][6][8]

Handling and Storage

Proper handling and storage are essential to minimize risks.

Operational Plan: Step-by-Step Handling Protocol

• Preparation : Before handling, ensure that an eyewash station and safety shower are close to the workstation.[9][10] Ensure the work area, such as a chemical fume hood, is well-ventilated.[13]

• Personal Protective Equipment : Put on all required PPE as detailed in Table 1. Inspect gloves before use.[1]

• Handling : Avoid contact with skin, eyes, and clothing.[5][7] Avoid breathing dust or creating aerosols.[8][12] Use the lowest amount of the substance necessary.

• Hygiene : Wash hands and any exposed skin thoroughly after handling, before breaks, and at the end of the workday.[2][7][8] Do not eat, drink, or smoke in the work area.[2][3][8]

• Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[7][8][9][10] The substance may be hygroscopic; store accordingly to protect from moisture.[1][5][9]

Spill and Disposal Plan

Accidental release and waste require systematic management to prevent environmental contamination and personnel exposure.

Accidental Release Measures

• Evacuate : Evacuate non-essential personnel from the spill area.

• Ventilate : Ensure adequate ventilation.[7]

• Contain : Prevent the substance from entering drains or waterways.[1][2][4] Cover drains if necessary.[2][4]

• Clean-up : For solid spills, sweep up the material, avoiding dust generation.[7] Use vacuum equipment where practical.[7] Place the spilled material into a suitable, labeled container for disposal.[4][14]

• Decontaminate : Clean the spill area thoroughly.

Disposal Plan

• Waste Collection : Collect waste Eicosyltriethylammonium bromide and any contaminated materials (e.g., gloves, pipette tips) in a designated, sealed, and properly labeled hazardous waste container.[15] Do not mix with other waste.[2]

• Container Disposal : Empty containers should be treated as hazardous waste as they may retain product residue.[15]

• Regulatory Compliance : Dispose of all waste in accordance with local, state, and national environmental regulations.[2][7][8] Contact a licensed professional waste disposal service.

Visual Workflow and Safety Diagrams

Visual aids are provided below to reinforce the procedural guidance.

Caption: Workflow for Handling Eicosyltriethylammonium Bromide.

Caption: Hierarchy of Controls for Chemical Safety.

References

• 1. fishersci.co.uk [fishersci.co.uk]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. chemos.de [chemos.de]
• 4. carlroth.com:443 [carlroth.com:443]
• 5. fishersci.com [fishersci.com]
• 6. Vector SDS and Chemical Management [und-nd.newlook.safeschoolssds.com]
• 7. downloads.ossila.com [downloads.ossila.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. fishersci.com [fishersci.com]
• 10. fishersci.com [fishersci.com]
• 11. fishersci.com [fishersci.com]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. targetmol.com [targetmol.com]
• 14. carlroth.com [carlroth.com]
• 15. Ethidium Bromide Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]